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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive, technically-grounded protocol for the synthesis of the secondary amine (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amin...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, technically-grounded protocol for the synthesis of the secondary amine (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine. The synthesis is based on the robust and widely applicable reductive amination reaction. This document details the strategic selection of precursors, a step-by-step experimental procedure, mechanistic insights, and purification strategies designed to ensure a high-purity final product.

Strategic Overview and Rationale

The target molecule, (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine, is a chiral secondary amine containing both an aliphatic and an aromatic heterocyclic moiety. Direct synthesis via methods like alkylation of a primary amine is often problematic, leading to multiple alkylations and a complex mixture of products.[1] A superior and more controlled approach is reductive amination. This cornerstone reaction in medicinal chemistry involves the formation of an imine or iminium ion intermediate from a carbonyl compound and an amine, followed by in-situ reduction to the desired amine.[2][3]

Two primary disconnection approaches are possible for this target:

  • Route A: 3-Methylpentan-2-one + 1-(Pyridin-3-yl)ethanamine

  • Route B: 1-(Pyridin-3-yl)ethanone + 3-Methylpentan-2-amine

A review of commercial chemical supplier catalogs indicates that both 1-(pyridin-3-yl)ethanone and 3-methylpentan-2-amine are readily available starting materials.[4][5][6][7][8] Conversely, 1-(pyridin-3-yl)ethanamine is also commercially available but can be synthesized from 3-acetylpyridine if needed.[9][10][11] For the purposes of this guide, we will focus on Route B , which utilizes 1-(pyridin-3-yl)ethanone and 3-methylpentan-2-amine due to the straightforward commercial availability of both precursors.

The reducing agent of choice is Sodium Triacetoxyborohydride (NaBH(OAc)₃) . This reagent is exceptionally mild and selective, showing a marked preference for reducing protonated iminium ions over the starting ketone.[2][12][13] This selectivity allows for a convenient one-pot reaction where the ketone, amine, and reducing agent are all present simultaneously, minimizing side reactions and maximizing yield.[12] Unlike the more toxic sodium cyanoborohydride, NaBH(OAc)₃ offers a safer profile with easier workup procedures.[1]

Reaction Scheme and Workflow

The overall synthetic strategy is depicted below. The reaction proceeds by the condensation of 1-(pyridin-3-yl)ethanone with 3-methylpentan-2-amine to form an iminium ion intermediate, which is then selectively reduced by sodium triacetoxyborohydride to yield the target secondary amine.

G cluster_reaction Reductive Amination cluster_product Final Product & Purification ketone 1-(Pyridin-3-yl)ethanone iminium Iminium Ion Intermediate ketone->iminium + Amine - H₂O amine 3-Methylpentan-2-amine amine->iminium reduction Reduction iminium->reduction NaBH(OAc)₃ product (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine reduction->product Hydride Attack purification Work-up & Flash Chromatography product->purification

Caption: Synthetic workflow for the target amine via reductive amination.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis and assumes standard laboratory equipment and safety procedures are in place.

Materials and Reagents
Reagent/MaterialFormulaMW ( g/mol )Molarity/DensityAmount (mmol)Notes
1-(Pyridin-3-yl)ethanoneC₇H₇NO121.14-10.0Limiting Reagent
3-Methylpentan-2-amineC₆H₁₅N101.190.77 g/mL12.0 (1.2 eq)Use as a mixture of diastereomers.
Sodium TriacetoxyborohydrideC₆H₁₀BNaO₆211.94-15.0 (1.5 eq)Moisture sensitive; handle quickly.
1,2-Dichloroethane (DCE)C₂H₄Cl₂98.961.25 g/mL50 mLAnhydrous grade is preferred.[2]
Acetic Acid (Glacial)CH₃COOH60.051.05 g/mL11.0 (1.1 eq)Optional catalyst, can accelerate ketone reactions.[12]
Saturated Sodium BicarbonateNaHCO₃(aq)--~50 mLFor work-up.
Dichloromethane (DCM)CH₂Cl₂84.931.33 g/mL~150 mLFor extraction.
Anhydrous Sodium SulfateNa₂SO₄142.04-As neededFor drying.
Silica GelSiO₂--As neededFor flash chromatography (230-400 mesh).
Step-by-Step Procedure
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 1-(pyridin-3-yl)ethanone (1.21 g, 10.0 mmol).

  • Solvent and Amine Addition: Add anhydrous 1,2-dichloroethane (DCE, 50 mL) to the flask and stir until the ketone is fully dissolved. To this solution, add 3-methylpentan-2-amine (1.54 mL, 12.0 mmol).

  • Catalyst Addition (Optional): Add glacial acetic acid (0.63 mL, 11.0 mmol). Stir the mixture at room temperature for 20-30 minutes to facilitate the formation of the iminium ion intermediate.[2]

  • Addition of Reducing Agent: In a single portion, carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) to the stirring reaction mixture. Note: The reaction may become slightly exothermic.

  • Reaction Monitoring: Stir the reaction at room temperature under a nitrogen atmosphere. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

  • Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (~50 mL). Continue stirring for 15-20 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Washing and Drying: Combine all organic layers and wash with brine (1 x 50 mL). Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product as an oil.

Purification Strategy

The crude product will likely contain unreacted starting materials and minor byproducts. Purification via flash column chromatography is required to obtain the high-purity target compound.

Challenge: Basic amines often exhibit poor peak shape (tailing) on standard silica gel due to strong interactions with acidic silanol groups on the silica surface.[14][15]

Solution: To mitigate this, the eluent must be modified with a small amount of a volatile base, such as triethylamine (TEA), or an amine-functionalized silica gel can be used.[14][16][17]

Flash Chromatography Protocol
  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes (e.g., 5% to 40%) containing 0.5-1% (v/v) triethylamine.[16] The optimal gradient should be determined by TLC analysis first.

  • Procedure:

    • Prepare the column with silica gel slurried in the initial eluent composition (e.g., 5% Ethyl Acetate/Hexanes + 1% TEA).

    • Dissolve the crude oil in a minimal amount of dichloromethane or the initial eluent.

    • Load the sample onto the column.

    • Elute the column with the prepared gradient, collecting fractions.

    • Monitor fractions by TLC, staining with a suitable agent (e.g., potassium permanganate or ninhydrin).

    • Combine the pure fractions and remove the solvent under reduced pressure to yield the final product, (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine, as a pale yellow oil.

G crude Crude Product Oil dissolve Dissolve in minimal DCM crude->dissolve load Load onto Silica Column dissolve->load elute Elute with Hexane/EtOAc Gradient + 1% Triethylamine load->elute collect Collect & Analyze Fractions (TLC) elute->collect combine Combine Pure Fractions collect->combine evaporate Evaporate Solvents in vacuo combine->evaporate final Pure Final Product evaporate->final

Sources

Exploratory

Advanced Characterization and Synthetic Utility of CAS 1218108-68-9: A Sterically Hindered Poly-Chiral Amine Building Block

Executive Summary In modern drug discovery, the architectural complexity of active pharmaceutical ingredients (APIs) increasingly relies on highly substituted, stereochemically rich building blocks. CAS 1218108-68-9, che...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the architectural complexity of active pharmaceutical ingredients (APIs) increasingly relies on highly substituted, stereochemically rich building blocks. CAS 1218108-68-9, chemically identified as (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine, is a premier example of such a scaffold[1]. Featuring a coordinating pyridine heterocycle coupled to a bulky, branched aliphatic secondary amine, this molecule is engineered for the synthesis of highly selective kinase inhibitors and CNS-active ligands. The presence of three distinct chiral centers presents a unique analytical and synthetic challenge, demanding rigorous stereochemical resolution and specialized catalytic strategies to overcome severe steric hindrance during C-N bond formation.

Physicochemical Profiling

Understanding the spatial and electronic properties of CAS 1218108-68-9 is the first step in predicting its behavior in both catalytic cycles and chromatographic environments. The quantitative structural data is summarized below[1]:

PropertyValue / Description
CAS Number 1218108-68-9
IUPAC Name 3-methyl-N-(1-(pyridin-3-yl)ethyl)pentan-2-amine
Molecular Formula C₁₃H₂₂N₂
Molecular Weight 206.33 g/mol
SMILES String CCC(C)C(C)NC(C)C1=CC=CN=C1
Stereocenters 3 (C1 of the ethyl linker; C2 and C3 of the pentyl chain)
Possible Stereoisomers 8 distinct isomers (4 diastereomeric pairs)

Mechanistic Pathways: Overcoming Steric Hindrance in C-N Coupling

The integration of CAS 1218108-68-9 into larger molecular scaffolds is typically achieved via Buchwald-Hartwig cross-coupling[2]. However, as a Senior Application Scientist, I must emphasize that standard palladium catalysts will fail with this substrate due to two distinct kinetic hurdles:

  • Extreme Steric Bulk : The highly branched 3-methylpentan-2-yl group severely restricts the trajectory of the incoming aryl halide during the reductive elimination step.

  • Catalyst Poisoning : The pyridine nitrogen acts as a competing bidentate ligand, binding irreversibly to the palladium center and prematurely terminating the catalytic cycle[3].

To circumvent these issues, advanced N-heterocyclic carbene (NHC) palladium precatalysts, specifically Pd-PEPPSI-IPentCl , are required. The extreme steric bulk of the 3-pentyl substituents on the NHC ligand forces the palladium center into a highly reactive conformation. This architecture accelerates reductive elimination while simultaneously creating a steric shield around the metal, preventing off-target coordination by the substrate's pyridine moiety[3].

G PreCat Pd-PEPPSI-IPentCl Precatalyst ActivePd Active Pd(0) Species (Base Activation) PreCat->ActivePd Activation OxAdd Oxidative Addition (Aryl Halide Insertion) ActivePd->OxAdd + Ar-X AmineCoord Amine Coordination (CAS 1218108-68-9 Binding) OxAdd->AmineCoord + Secondary Amine Deprot Deprotonation (via Na-BHT) AmineCoord->Deprot Base RedElim Reductive Elimination (Sterically Driven) Deprot->RedElim RedElim->ActivePd Catalyst Regeneration Product Coupled API Product (C-N Bond Formed) RedElim->Product Product Release

Figure 1: Buchwald-Hartwig catalytic cycle for CAS 1218108-68-9 using Pd-PEPPSI-IPentCl.

Analytical Characterization & Stereochemical Resolution

Given its three stereocenters, raw batches of CAS 1218108-68-9 exist as a complex mixture of up to 8 stereoisomers. Resolving these requires high-performance liquid chromatography (HPLC) equipped with polysaccharide-based chiral stationary phases (CSPs). Columns such as Chiralpak IG-3 (amylose tris(3-chloro-5-methylphenylcarbamate)) are highly effective for separating sterically hindered amines under polar-organic modes[4].

For ultra-sensitive LC-MS/MS characterization, pre-column derivatization using chiral reagents like DMT-(S)-Pro-OSu is employed. This reagent reacts rapidly with secondary amines to form stable diastereomeric amides that exhibit enhanced ionization efficiency and yield characteristic product ions (e.g., m/z 195.3) for Selected Reaction Monitoring (SRM)[5].

Experimental Protocols

Protocol A: Sterically Demanding C-N Cross-Coupling

Objective: Integrate CAS 1218108-68-9 into an aryl scaffold via Buchwald-Hartwig amination.

  • Step 1: Catalyst Activation. In an inert glovebox, combine 2.0 mol% Pd-PEPPSI-IPentCl, 1.2 eq of aryl bromide, and 1.0 eq of CAS 1218108-68-9 in anhydrous 1,2-dimethoxyethane (DME).

    • Causality: DME is selected over traditional toluene because its bidentate oxygen atoms transiently stabilize the highly reactive Pd(0) intermediate without outcompeting the bulky amine for coordination.

  • Step 2: Base Addition. Add 2.0 eq of Sodium 2,6-di-tert-butyl-4-methylphenoxide (Na-BHT).

    • Causality: Strong alkoxide bases (e.g., NaOtBu) often cause side reactions with sensitive APIs. Na-BHT is sterically hindered enough to avoid nucleophilic attack on the substrate, yet basic enough to efficiently deprotonate the palladium-bound amine[3].

  • Step 3: Thermal Cycling. Seal the reactor and heat at 80°C for 12 hours.

  • Validation Checkpoint: Prior to aqueous quench, withdraw a 5 µL aliquot, dilute in MeCN, and analyze via LC-MS. The reaction protocol is only considered self-validated and complete when the unreacted CAS 1218108-68-9 peak area is <5% relative to the product mass, ensuring maximum yield and avoiding difficult downstream separations.

Protocol B: Stereochemical Resolution via LC-MS/MS

Objective: Quantify the diastereomeric and enantiomeric excess of the synthesized building block.

  • Step 1: Pre-column Derivatization. React 10 µL of the amine (1 mM in MeCN) with 50 µL of DMT-(S)-Pro-OSu (5 mM) and 10 µL of triethylamine. Incubate at 25°C for 40 minutes.

    • Causality: Triethylamine acts as a proton scavenger, ensuring the sterically hindered secondary amine remains fully deprotonated, thereby maximizing its nucleophilic attack on the succinimidyl ester[5].

  • Step 2: Chromatographic Separation. Inject 2 µL onto a Chiralpak IG-3 column (3 µm, 4.6 × 150 mm). Mobile phase: Hexane/IPA/Diethylamine (80:20:0.1).

    • Causality: The immobilized amylose stationary phase provides the chiral microenvironment needed to resolve the 8 possible stereoisomers[4]. The addition of 0.1% DEA is critical; it suppresses secondary ion-exchange interactions between the basic pyridine nitrogen and residual silanols, preventing severe peak tailing.

  • Step 3: MS/MS Detection. Monitor the transition to the m/z 195.3 fragment using ESI+ in SRM mode.

  • Validation Checkpoint: Run a blank derivatization control (no amine) to ensure the m/z 195.3 signal is not a reagent artifact, confirming the integrity of the quantitative integration.

References

1.[1] Product: (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine. AChemBlock. 1 2.[4] An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC - NIH.4 3.[3] Part I: Palladium PEPPSI-IPENT CI, A Useful Catalyst for Challenging Amination Reactions. YorkSpace. 3 4.[2] Buchwald-Hartwig Amination - Reagent Guides. ACS GCI Pharmaceutical Roundtable. 2 5.[5] Liquid chromatography-mass spectrometry based DL-amino acid analysis after labeling with a new chiral reagent. Merck Millipore.5

Sources

Foundational

Technical Monograph: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

Pharmacological Profile, Predicted Mechanism of Action, and Validation Protocols CAS: 1218108-68-9 Formula: C₁₃H₂₂N₂ Molecular Weight: 206.33 g/mol Class: Pyridine-ethylamine derivative / N-substituted nicotinic scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

Pharmacological Profile, Predicted Mechanism of Action, and Validation Protocols

CAS: 1218108-68-9 Formula: C₁₃H₂₂N₂ Molecular Weight: 206.33 g/mol Class: Pyridine-ethylamine derivative / N-substituted nicotinic scaffold[1]

Executive Summary

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (herein referred to as CMP-206 ) is a secondary amine building block featuring a pyridine-3-yl headgroup linked to a bulky, branched aliphatic tail. While currently utilized primarily as a chemical intermediate, its structural topology presents a high-probability pharmacophore for Nicotinic Acetylcholine Receptor (nAChR) modulation.

This guide serves as a technical roadmap for researchers investigating CMP-206. It synthesizes a predicted Mechanism of Action (MOA) based on Structure-Activity Relationship (SAR) homology with known nicotinic ligands (e.g., Varenicline, Sazetidine-A) and outlines the rigorous experimental workflows required to validate its efficacy as a CNS-penetrant neurological modulator.

Structural Analysis & Predicted Mechanism of Action

Pharmacophore Deconstruction

The molecule is a chimera of two distinct functional domains. Its activity is hypothesized to be driven by the interplay between the aromatic "anchor" and the lipophilic "tail."

DomainChemical StructurePharmacological Function (Predicted)
Head Group Pyridin-3-yl moietyOrthosteric Binding: Mimics the pyrrolidine-pyridine motif of nicotine. The pyridine nitrogen acts as a hydrogen bond acceptor, essential for high-affinity binding to the Trp-Tyr-Cys pocket of

4

2 or

7 nAChRs.
Linker Ethylamine bridgeConformational Flexibility: Allows the molecule to adopt the bioactive "folded" conformation required to fit the acetylcholine binding pocket.
Tail Group 3-Methylpentan-2-ylAllosteric/Channel Modulation: Unlike the small methyl group in nicotine, this bulky, branched alkyl chain increases lipophilicity (LogP) for BBB penetration. Crucially, it may provide steric bulk that prevents full receptor closure (partial agonism) or interacts with the transmembrane domain (negative allosteric modulation).
The Mechanistic Hypothesis: Partial Agonism

Based on the canonical cation-


 interaction model , CMP-206 is predicted to function as a partial agonist  at the 

4

2 nAChR subtype.
  • Binding: The protonated secondary amine (at physiological pH) forms a cation-

    
     interaction with Trp149  of the receptor's 
    
    
    
    -subunit.
  • Gating: The pyridine ring stabilizes the loop C region of the receptor.

  • Limitation: The steric bulk of the (3-methylpentan-2-yl) tail likely prevents the full "capping" motion of Loop C required for maximal channel opening, resulting in sub-maximal ion flux (partial agonism). This is a desirable trait for desensitization-sparing therapeutics (e.g., smoking cessation or cognitive enhancement).

Pathway Visualization

The following diagram illustrates the predicted signaling cascade triggered by CMP-206 binding.

MOA_Pathway CMP CMP-206 (Ligand) nAChR_Closed nAChR (Closed State) α4β2 Subtype CMP->nAChR_Closed Diffusion Complex Ligand-Receptor Complex (Cation-π Interaction) nAChR_Closed->Complex Binding (Kd) Conf_Change Conformational Shift (Loop C Partial Closure) Complex->Conf_Change Activation Channel_Open Ion Channel Opening (Sub-maximal) Conf_Change->Channel_Open Gating Ion_Flux Cation Influx (Na+, Ca2+) Channel_Open->Ion_Flux Permeability Depolarization Membrane Depolarization Ion_Flux->Depolarization ΔΨm DA_Release Downstream Effect: Dopamine Release (VTA) Depolarization->DA_Release Exocytosis

Figure 1: Predicted signal transduction pathway for CMP-206 acting as an


4

2 nAChR partial agonist.

Experimental Validation Protocols

To transition CMP-206 from a theoretical scaffold to a validated lead, the following experimental hierarchy must be executed. These protocols prioritize self-validation —using positive controls to verify assay integrity.

In Silico Validation: Molecular Docking

Before wet-lab synthesis, binding affinity must be estimated.

  • Software: Schrödinger Glide or AutoDock Vina.

  • Target PDB: 5KXI (Human

    
    4
    
    
    
    2 nAChR).
  • Protocol:

    • Ligand Prep: Generate 3D conformers of CMP-206; calculate protonation state at pH 7.4 (Epik).

    • Grid Generation: Center grid box on the orthosteric site (defined by Nicotine ligand in crystal structure).

    • Docking: Run SP (Standard Precision) docking.

    • Metric: Compare Docking Score (kcal/mol) against Epibatidine (Reference).

    • Success Criteria: Docking score within -7.0 to -9.0 kcal/mol range indicates viable affinity.

In Vitro Screening: Calcium Flux Assay (FLIPR)

This high-throughput assay measures the functional response (agonist vs. antagonist) by detecting intracellular calcium changes.

  • Cell Line: HEK293 stably expressing human

    
    4
    
    
    
    2 nAChR.
  • Reagents: Fluo-4 AM (Calcium indicator), Mecamylamine (Antagonist control), Nicotine (Agonist control).

  • Step-by-Step Protocol:

    • Seeding: Plate cells in 96-well poly-D-lysine coated black plates (50,000 cells/well). Incubate 24h.

    • Dye Loading: Aspirate media. Add 100 µL Dye Loading Buffer (HBSS + 20 mM HEPES + 4 µM Fluo-4 AM). Incubate 1h at 37°C.

    • Compound Prep: Prepare CMP-206 serial dilutions (0.1 nM to 100 µM) in assay buffer.

    • Measurement: Transfer to FLIPR (Fluorometric Imaging Plate Reader).

    • Injection: Record baseline fluorescence (

      
      ) for 10s. Inject CMP-206. Record response (
      
      
      
      ) for 180s.
    • Data Analysis: Calculate

      
      . Plot log(concentration) vs. response to determine 
      
      
      
      .
    • Antagonist Mode: To test for antagonism, pre-incubate with CMP-206 for 5 mins, then inject

      
       concentration of Nicotine.
      
Electrophysiology: Whole-Cell Patch Clamp

The "Gold Standard" for confirming channel kinetics and partial agonism.

  • Setup: Axon MultiClamp 700B amplifier, Digidata 1550B.

  • Solutions:

    • Internal: 140 mM CsCl, 10 mM HEPES, 10 mM EGTA (pH 7.2).

    • External: Standard Tyrode’s solution.

  • Protocol:

    • Giga-seal: Establish Giga-ohm seal on HEK293-

      
      4
      
      
      
      2 cell. Break membrane to enter whole-cell mode.
    • Voltage Clamp: Hold membrane potential (

      
      ) at -60 mV.
      
    • Perfusion: Apply CMP-206 via rapid perfusion system (RSC-200) for 500ms pulses.

    • Comparison: Alternate pulses of CMP-206 (10 µM) and Acetylcholine (1 mM, full agonist).

    • Calculation:

      
      
      
    • Interpretation:

      • < 10%: Antagonist / Inactive.

      • 20-80%: Partial Agonist (Ideal profile).

      • 90%: Full Agonist.

Investigational Workflow Logic

The following decision tree guides the researcher through the characterization process, ensuring resources are not wasted on inactive compounds.

Workflow Start Start: CMP-206 Synthesis Docking Step 1: In Silico Docking (Target: α4β2 / α7) Start->Docking Docking_Check Score < -7.0 kcal/mol? Docking->Docking_Check FLIPR Step 2: FLIPR Ca2+ Assay (Functional Screen) Docking_Check->FLIPR Yes Discard Discard / Redesign Docking_Check->Discard No FLIPR_Check Agonist Activity? FLIPR->FLIPR_Check Antag_Test Test for Antagonism (Inhibit Nicotine Response) FLIPR_Check->Antag_Test No Patch Step 3: Patch Clamp (Kinetics & Efficacy) FLIPR_Check->Patch Yes (Agonist) Antag_Test->Patch Positive Inhibition Antag_Test->Discard No Activity Lead Lead Candidate (Proceed to ADME) Patch->Lead Valid Profile

Figure 2: Decision matrix for the pharmacological evaluation of CMP-206.

References

  • AChemBlock. (2024). (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine Product Sheet. Retrieved from

  • Changeux, J. P. (2010). Nicotinic Acetylcholine Receptors: From Molecular Biology to Cognition. Annual Review of Pharmacology and Toxicology. Retrieved from

  • Taly, A., et al. (2009). Nicotinic receptors: allosteric transitions and therapeutic targets in the nervous system. Nature Reviews Drug Discovery. Retrieved from

  • Thermo Fisher Scientific. (2023). Fluo-4 Direct Calcium Assay Protocol. Retrieved from

  • Williams, K., et al. (2011). Electrophysiology of Nicotinic Acetylcholine Receptors. Methods in Molecular Biology. Retrieved from

Sources

Exploratory

Advanced Architectures in Asymmetric Synthesis: The Discovery and Scale-Up of Chiral Amine Building Blocks

Executive Summary Chiral amines are ubiquitous structural motifs in modern pharmacophores, representing approximately 40% of all active pharmaceutical ingredients (APIs) and serving as critical building blocks in drug di...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Chiral amines are ubiquitous structural motifs in modern pharmacophores, representing approximately 40% of all active pharmaceutical ingredients (APIs) and serving as critical building blocks in drug discovery. The synthesis of these nitrogen-containing stereocenters with high enantiomeric excess (ee) and yield is a cornerstone of synthetic chemistry. As a Senior Application Scientist, I have structured this technical guide to dissect the two dominant paradigms in chiral amine synthesis: Biocatalysis (Transaminases and Reductive Aminases) and Transition-Metal-Catalyzed Asymmetric Reductive Amination (ARA) .

This whitepaper explores the causality behind catalyst selection, thermodynamic optimization, and self-validating experimental design to ensure robust, scalable workflows.

Mechanistic Paradigms in Chiral Amine Synthesis

The selection of a synthetic route depends fundamentally on the substitution pattern of the target amine and the steric constraints of the prochiral ketone or aldehyde precursor.

G Start Prochiral Carbonyl (Ketone/Aldehyde) Decision Target Amine Substitution? Start->Decision Primary Primary Amine (1°) Decision->Primary NH3 Equivalent SecTert Secondary/Tertiary (2°/3°) Decision->SecTert Alkyl/Aryl Amine ATA Amine Transaminase (ATA) + PLP & Amine Donor Primary->ATA TMARA Transition Metal ARA + H2 & Chiral Ligand Primary->TMARA RedAm Reductive Aminase (RedAm) + NAD(P)H & Amine SecTert->RedAm SecTert->TMARA

Logical workflow for selecting chiral amine synthesis strategies.

The Biocatalytic Renaissance: Transaminases (ATAs)

Amine Transaminases (ATAs) have revolutionized the industrial synthesis of primary chiral amines. ATAs utilize pyridoxal 5'-phosphate (PLP) as a cofactor to transfer an amino group from a donor molecule to a prochiral ketone.

The Causality of Equilibrium: The fundamental challenge in ATA-mediated synthesis is that the reaction is thermodynamically limited by the equilibrium between the ketone substrate and the deaminated byproduct of the amine donor. To drive the reaction forward, process chemists employ specific causality-driven strategies:

  • Physical Removal: Using isopropylamine (IPA) as a cheap amine donor and actively removing the volatile acetone byproduct via sparging or reduced pressure to shift the equilibrium (Le Chatelier's principle).

  • Thermodynamic Sinks: Utilizing "smart" diamine donors like 1,5-diaminopentane (cadaverine). Upon deamination, the byproduct spontaneously cyclizes into a stable piperidine ring, rendering the reverse reaction impossible and driving the conversion to >99% 1[1].

Imine Reductases (IREDs) and Reductive Aminases (RedAms)

While ATAs excel at primary amines, they are generally incapable of synthesizing secondary and tertiary amines due to active site constraints. Access to these higher-order amines necessitates the use of NAD(P)H-dependent Imine Reductases (IREDs) and Reductive Aminases (RedAms).

Mechanistic Advantage: RedAms are unique because they catalyze both the condensation of the carbonyl and amine to form an intermediate imine, and its subsequent stereoselective reduction2[3]. This dual capability circumvents the need to synthesize pre-formed imines, which are notoriously unstable in aqueous media. Furthermore, structure-guided mutagenesis of RedAms enables the installation of multiple stereocenters with exquisite stereospecificity, fulfilling a critical demand in complex drug library expansion4[4].

Transition-Metal-Catalyzed Asymmetric Reductive Amination (ARA)

When biocatalytic substrate scope falls short—particularly with highly sterically encumbered, fluorinated, or non-natural motifs—homogeneous transition-metal catalysis remains the gold standard.

Causality of Catalyst Design: Transition metals (Ru, Rh, Ir) paired with tunable chiral ligands (e.g., phosphines, Josiphos) activate H₂ or hydrogen surrogates to stereoselectively reduce the transiently formed imine/enamine5[5]. Direct asymmetric hydrogenation (AH) of C=N bonds offers excellent atom economy and scalability. The primary challenge is catalyst poisoning by the basic amine products, which is mitigated by careful electronic tuning of the chiral ligand to ensure rapid product dissociation6[6].

Quantitative Comparison of Synthetic Methodologies

To facilitate rapid decision-making in route scouting, the following table summarizes the operational parameters of the three primary methodologies:

ParameterAmine Transaminases (ATAs)Reductive Aminases (RedAms)Transition-Metal ARA
Primary Target Primary (1°) AminesSecondary (2°) & Tertiary (3°) Amines1°, 2°, and 3° Amines
Catalytic Machinery PLP Cofactor, Amine DonorNAD(P)H, Amine NucleophileRu, Rh, Ir + Chiral Ligand, H₂
Stereoselectivity >99% ee>95% ee (Engineered variants)85–99% ee (Ligand dependent)
Equilibrium Driver Byproduct removal (e.g., acetone)Cofactor recycling (GDH/Glucose)High H₂ pressure
Key Limitation Strict steric requirements in active siteRequires stable cofactor recycling systemTrace metal contamination in APIs
Reaction Medium Aqueous buffer (mild)Aqueous buffer (mild)Organic solvents (often harsh)

Self-Validating Experimental Protocol: High-Throughput RedAm Screening

To ensure trustworthiness and reproducibility, any biocatalytic screening protocol must be a self-validating system. The following workflow details the screening of RedAms for the reductive amination of a novel prochiral ketone.

Workflow Prep 1. Reaction Assembly Substrate + Enzyme + Cofactor Control 2. Self-Validation Include (-) Enzyme Control Prep->Control Incubate 3. Incubation 30°C, 24h, pH 7.5 Control->Incubate Quench 4. Quench & Extract MTBE/NaOH (pH > 10) Incubate->Quench Analyze 5. Chiral Analysis HPLC/GC (ee% & Conv%) Quench->Analyze

Self-validating high-throughput screening workflow for biocatalysts.

Step-by-Step Methodology & Causality

Step 1: Buffer and Cofactor Assembly

  • Action: Prepare a reaction mixture containing 100 mM Potassium Phosphate (KPi) buffer at pH 7.5, 1 mM NADP⁺, 30 mM D-glucose, and 1 mg/mL Glucose Dehydrogenase (GDH).

  • Causality: The pH of 7.5 is a critical compromise; it maintains the structural integrity of the RedAm while providing enough ambient protons to facilitate the elimination of water from the intermediate carbinolamine (driving imine formation). RedAms consume stoichiometric NADPH. The GDH/D-glucose system recycles NADP⁺ back to NADPH, driving the thermodynamic equilibrium toward the amine product and preventing competitive product inhibition by NADP⁺.

Step 2: Substrate and Enzyme Addition

  • Action: Add 10 mM prochiral ketone, 50 mM amine nucleophile (5 equivalents), and 2 mg/mL of the lyophilized RedAm variant.

  • Causality: An excess of the amine nucleophile pushes the initial condensation equilibrium forward.

Step 3: Self-Validation Controls

  • Action: Run parallel reactions:

    • Negative Control: Replace RedAm with heat-denatured enzyme.

    • Positive Control: Use a known active substrate (e.g., cyclohexanone) with the wild-type enzyme.

  • Causality: The negative control quantifies any background chemical reductive amination (which would yield a racemic mixture and skew ee calculations). The positive control validates that the GDH cofactor recycling system is actively functioning.

Step 4: Incubation and Quenching

  • Action: Incubate at 30°C for 24 hours under orbital shaking (250 rpm). Quench the reaction by adding 10 M NaOH to adjust the pH to >10, followed by extraction with Methyl tert-butyl ether (MTBE).

  • Causality: Adjusting the pH to >10 ensures that the newly synthesized chiral amine is fully deprotonated (free base form). This maximizes its partitioning into the organic MTBE layer, ensuring accurate yield quantification and preventing column degradation during downstream chromatography.

Step 5: Chiral Analysis

  • Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and analyze via Chiral HPLC or GC-FID.

  • Causality: Orthogonal validation of both conversion (via internal standard) and enantiomeric excess (ee) confirms the stereospecificity of the engineered RedAm variant.

References

  • Recent Progress in Transition-Metal-Catalyzed Asymmetric Reductive Amination ACS C
  • Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimiz
  • Imine Reductases and Reductive Aminases in Organic Synthesis ACS C
  • Biocatalysis in Drug Design: Engineered Reductive Aminases (RedAms) Are Used to Access Chiral Building Blocks with Multiple Stereocenters Journal of the American Chemical Society
  • Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogen

Sources

Foundational

Technical Guide: Pyridin-3-yl Scaffolds in Novel Psychoactive Substances

The following is an in-depth technical guide on the exploration of novel psychoactive substances (NPS) utilizing pyridin-3-yl scaffolds. Bioisosterism, Synthesis, and Pharmacological Divergence Executive Summary The rapi...

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical guide on the exploration of novel psychoactive substances (NPS) utilizing pyridin-3-yl scaffolds.

Bioisosterism, Synthesis, and Pharmacological Divergence

Executive Summary

The rapid evolution of Novel Psychoactive Substances (NPS) is driven by "scaffold hopping"—the strategic modification of core chemical structures to evade legislative controls while retaining receptor affinity. The pyridin-3-yl moiety has emerged as a critical pharmacophore in this domain. Acting as a bioisostere for phenyl or indole rings, the pyridine scaffold introduces significant changes in electronic distribution, metabolic stability, and hydrogen-bonding potential.

This guide analyzes the technical implementation of pyridin-3-yl scaffolds in two primary NPS classes: Synthetic Cannabinoid Receptor Agonists (SCRAs) (specifically the 7-azaindole subclass) and Synthetic Opioids (fentanyl analogs). It details the synthetic pathways, structure-activity relationships (SAR), and analytical signatures required for the identification and characterization of these compounds.

Structural Activity Relationship (SAR) Analysis

The Pyridine Bioisostere

The substitution of a phenyl ring or a CH group (in indoles) with a nitrogen atom (pyridine/azaindole) at the 3-position fundamentally alters the physicochemical profile of the ligand.

  • Electronic Effects: The pyridine nitrogen is electron-withdrawing, reducing the electron density of the aromatic system. In SCRAs, this lowers the HOMO energy, potentially altering

    
    -
    
    
    
    stacking interactions with aromatic residues (e.g., F200, W356) in the CB1 receptor binding pocket.
  • Metabolic Stability: The nitrogen atom deactivates the ring toward electrophilic aromatic substitution (metabolic oxidation). However, the lone pair can serve as a hydrogen bond acceptor, potentially increasing water solubility and altering blood-brain barrier (BBB) permeability.

  • Receptor Affinity (Ki):

    • Indole vs. 7-Azaindole (Pyridine-fused): The shift from an indole core (e.g., 5F-CUMYL-PICA) to a 7-azaindole core (e.g., 5F-CUMYL-P7AICA ) generally results in a slight reduction in CB1 affinity but maintains full agonist efficacy.

    • Fentanyl Analogs: Replacing the phenyl ring of the aniline moiety with a pyridin-3-yl group often retains mu-opioid receptor (MOR) potency while modifying the metabolic half-life.

Quantitative Data: Potency Comparison

Table 1: Binding and Functional Activity of Pyridin-3-yl Containing SCRAs vs. Indole Analogs

CompoundCore ScaffoldCB1 Ki (nM)CB1 EC50 (nM)Efficacy (Emax %)In Vivo Potency (Mouse)
5F-CUMYL-PICA Indole2.950.43100%High
5F-CUMYL-P7AICA 7-Azaindole (Pyridine-fused)174.04.798%Moderate (Hypothermia ED50 = 0.13 mg/kg)
CUMYL-PeGACLONE Gamma-Carboline (Pyridine-fused)~5.01.2100%High
AM-694 Indole (Benzoyl-pyridine linker)0.080.2100%Very High

Note: While 5F-CUMYL-P7AICA shows lower binding affinity (Ki) than its indole counterpart, its functional potency (EC50) remains in the low nanomolar range, making it a highly potent in vivo agonist. This discrepancy highlights the importance of functional assays (cAMP/


-arrestin) over simple radioligand binding.

Synthetic Methodologies

The introduction of the pyridin-3-yl scaffold requires specific synthetic strategies to handle the reduced nucleophilicity of the pyridine ring compared to benzene or indole.

Protocol A: Synthesis of 7-Azaindole SCRAs (e.g., 5F-CUMYL-P7AICA)

This workflow describes the construction of the 7-azaindole core, alkylation, and amide coupling.

Reagents:

  • 7-Azaindole (1H-pyrrolo[2,3-b]pyridine)

  • 1-Bromo-5-fluoropentane

  • Trifluoroacetic anhydride (TFAA)

  • Cumylamine (2-phenylpropan-2-amine)

Step-by-Step Protocol:

  • N-Alkylation:

    • Dissolve 7-azaindole (1.0 eq) in DMF.

    • Add NaH (1.2 eq, 60% dispersion) at 0°C under Argon. Stir for 30 min.

    • Add 1-bromo-5-fluoropentane (1.1 eq) dropwise.

    • Stir at RT for 4 hours. Quench with water, extract with EtOAc.

    • Result:1-(5-fluoropentyl)-7-azaindole .

  • C3-Acylation (The Friedel-Crafts Challenge):

    • Note: 7-Azaindoles are electron-deficient. Standard Friedel-Crafts acylation with oxalyl chloride is sluggish.

    • Alternative Route (Vilsmeier-Haack-like or TFAA activation):

    • Dissolve the alkylated intermediate in DCM.

    • Add Trifluoroacetic anhydride (TFAA) (1.5 eq) at 0°C.

    • Mechanism:[1][2] Formation of the C3-trifluoroacetyl intermediate.

    • Hydrolyze with aqueous NaOH to yield the Carboxylic Acid precursor (1-(5-fluoropentyl)-7-azaindole-3-carboxylic acid).

  • Amide Coupling:

    • Dissolve the carboxylic acid (1.0 eq) in DMF.

    • Add HATU (1.2 eq) and DIPEA (2.0 eq). Stir for 15 min.

    • Add Cumylamine (1.1 eq).

    • Stir at RT for 12 hours.

    • Purify via Flash Chromatography (Hexane/EtOAc).

    • Product:5F-CUMYL-P7AICA .

Protocol B: Synthesis of Pyridin-3-yl Fentanyl Analogs

This route focuses on replacing the aniline ring with an aminopyridine.

  • Reductive Amination:

    • React 1-phenethylpiperidin-4-one with pyridin-3-amine (3-aminopyridine) using Sodium Triacetoxyborohydride (STAB) in DCE/Acetic Acid.

    • Product: N-(1-phenethylpiperidin-4-yl)pyridin-3-amine.

  • Acylation:

    • React the secondary amine with Propionyl Chloride in the presence of DIPEA.

    • Product:N-(1-phenethylpiperidin-4-yl)-N-(pyridin-3-yl)propionamide .

Visualization: Logic & Pathways

SAR Logic: Scaffold Hopping to Pyridine

The following diagram illustrates the structural evolution from standard indoles to pyridine-containing scaffolds.

SAR_Logic Indole Indole Core (e.g., JWH-018, 5F-PB-22) High Affinity, Metabolic Liability Indazole Indazole Core (e.g., AB-CHMINACA) Bioisostere (CH -> N) Higher Potency Indole->Indazole N-substitution (pos 2) PyridineLinker Pyridin-3-yl Linker (e.g., AM-694) Direct Receptor Interaction Indole->PyridineLinker Linker Modification Azaindole 7-Azaindole Core (e.g., 5F-CUMYL-P7AICA) Pyridine-Fused Altered Electrostatics Indazole->Azaindole Scaffold Hop (Pyridine Fusion) MetabolicStability Increased Metabolic Stability (Resistant to C-oxidation) Azaindole->MetabolicStability Result

Caption: Structural evolution of SCRA cores. The transition to 7-azaindole introduces a pyridine ring, altering electronic properties and metabolic susceptibility.

Metabolic Pathway of 5F-CUMYL-P7AICA

Understanding the metabolism is crucial for forensic detection.

Metabolism cluster_Phase1 Phase I Metabolism cluster_Phase2 Phase II Metabolism Parent 5F-CUMYL-P7AICA (Parent Compound) Defluoro Oxidative Defluorination (-F, +OH -> COOH) Parent->Defluoro CYP450 Hydroxyl Monohydroxylation (Indole/Cumyl ring) Parent->Hydroxyl CYP450 Oxidation N-Oxidation (Pyridine Nitrogen) Parent->Oxidation FMO/CYP Glucuronide Glucuronidation (O-Gluc) Defluoro->Glucuronide Hydroxyl->Glucuronide

Caption: Primary metabolic pathways for 5F-CUMYL-P7AICA. Oxidative defluorination to the pentanoic acid metabolite is the major biomarker for urinary detection.

Analytical Detection & Toxicology

Mass Spectrometry (LC-MS/MS)

The pyridine ring imparts specific fragmentation patterns useful for identification.

  • Precursor Ion: [M+H]+ is typically observed.

  • Diagnostic Fragments:

    • 7-Azaindole Core: The cleavage of the amide bond often yields a characteristic acylium ion or the protonated 7-azaindole amine.

    • Specific Transition (5F-CUMYL-P7AICA): m/z 378.2

      
       119.1 (Cumyl cation) and m/z 378.2 
      
      
      
      232.1 (Core + Linker).
  • Interference: Care must be taken to distinguish 7-azaindoles from isomeric indazoles (e.g., 5F-CUMYL-PINACA) which have the same molecular weight but different retention times and fragment ratios.

Toxicology & Safety
  • Adverse Effects: Like other potent SCRAs, pyridin-3-yl analogs induce tachycardia, seizures, and rapid loss of consciousness.

  • Mechanism: Full agonism at CB1 inhibits GABA release, leading to neuronal hyperexcitability (seizures).

  • Pyridine Toxicity: While the scaffold itself is generally stable, metabolic activation to reactive N-oxides or pyridinium species (similar to MPTP, though less likely with these specific substitutions) is a theoretical toxicological concern that warrants monitoring.

References

  • Banister, S. D., et al. (2019). "Synthesis and pharmacology of new psychoactive substance 5F-CUMYL-P7AICA, a scaffold-hopping analog of synthetic cannabinoid receptor agonists 5F-CUMYL-PICA and 5F-CUMYL-PINACA." Drug Testing and Analysis. Link

  • Kevin, R. C., et al. (2019).[3] "Behavioral Pharmacology of Five Novel Synthetic Cannabinoids." Journal of Pharmacology and Experimental Therapeutics. Link

  • Staeheli, S. N., et al. (2018). "Identification of urinary metabolites of the synthetic cannabinoid 5F-CUMYL-P7AICA in human casework." Forensic Science International. Link

  • European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2021). "Synthetic cannabinoids in Europe – a review." Publications Office of the European Union. Link

  • Vandeputte, M. M., et al. (2021). "CUMYL-PeGACLONE: A New Synthetic Cannabinoid Receptor Agonist Containing a Gamma-Carboline Core." Frontiers in Chemistry. Link

Sources

Exploratory

Pharmacological Profiling of Substituted Pyridinylethylamines: Receptor Mechanisms, Metabolism, and Experimental Methodologies

Executive Summary Substituted pyridinylethylamines represent a critical class of pharmacophores primarily recognized for their mimicry of endogenous histamine. By modulating histaminergic pathways, these compounds serve...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Substituted pyridinylethylamines represent a critical class of pharmacophores primarily recognized for their mimicry of endogenous histamine. By modulating histaminergic pathways, these compounds serve as indispensable research tools and therapeutic agents in neuropharmacology and vascular biology. This technical guide elucidates the structure-activity relationships, dual-receptor mechanisms, and metabolic pathways of key derivatives like betahistine and 2-(2-aminoethyl)pyridine. Furthermore, it provides validated, self-contained experimental protocols for assessing their pharmacodynamic and pharmacokinetic properties.

Structural Pharmacology & Receptor Specificity

The 2-(pyridin-2-yl)ethanamine core is structurally homologous to histamine, replacing the endogenous imidazole ring with a pyridine moiety. This substitution drastically alters receptor subtype selectivity, metabolic stability, and blood-brain barrier penetrance.

For instance, 2-(2-aminoethyl)pyridine (2-AEP) acts as a selective histamine H1 receptor agonist. It is utilized extensively as an in vitro pharmacological research tool to isolate H1-mediated cellular responses from H2 or H3 pathways without the confounding pleiotropy of native histamine [1].

Further functionalization of the primary amine, such as N-methylation, yields Betahistine (N-methyl-2-(pyridin-2-yl)ethanamine). Betahistine exhibits a unique dual-action profile: it functions as a weak partial agonist at the H1 receptor and a potent antagonist/inverse agonist at the H3 autoreceptor [2]. This dual mechanism is the cornerstone of its clinical efficacy in treating Ménière's disease, as it enhances cochlear blood flow while simultaneously increasing central histamine turnover.

Mechanistic Pathways of Pyridinylethylamines

The pharmacological effects of substituted pyridinylethylamines are dictated by their interaction with specific G-protein coupled receptors (GPCRs).

  • H1 Agonism: Activation of the H1 receptor couples to Gq/11 proteins, stimulating Phospholipase C (PLC). This catalyzes the cleavage of PIP2 into IP3 and DAG, leading to the mobilization of intracellular calcium (Ca2+). In vascular endothelium, this triggers vasodilation via nitric oxide synthesis, whereas in smooth muscle, it induces contraction [3].

  • H3 Antagonism: The H3 receptor is a presynaptic autoreceptor coupled to Gi/o proteins, which normally inhibits the release of histamine and other neurotransmitters. By antagonizing this receptor, compounds like betahistine disinhibit the presynaptic terminal, leading to a robust increase in endogenous histamine release.

G Ligand Substituted Pyridinylethylamine H1 Histamine H1 Receptor (Agonism) Ligand->H1 Activates H3 Histamine H3 Receptor (Antagonism) Ligand->H3 Blocks Gq Gq/11 Protein H1->Gq Gi Gi/o Protein (Inhibition Blocked) H3->Gi Prevents Activation PLC Phospholipase C (PLC) Gq->PLC Ca2 Intracellular Ca2+ ↑ PLC->Ca2 IP3/DAG Release Histamine Release ↑ Gi->Release Disinhibits

Dual signaling mechanism of pyridinylethylamines on histamine H1 and H3 receptors.

Quantitative Pharmacodynamics

To contextualize the structure-activity relationship (SAR) of these compounds, the following table summarizes the pharmacological profiles of key pyridinylethylamines compared to endogenous and synthetic benchmarks.

CompoundStructural ModificationPrimary TargetActionRelative Pharmacodynamic Note
Histamine Imidazole coreH1, H2, H3, H4Full AgonistEndogenous baseline (100% potency)
2-(2-Aminoethyl)pyridine Pyridine coreH1Selective AgonistResearch tool; ~5% relative potency to histamine
Betahistine Pyridine core + N-methylH1, H3H1 Partial Agonist / H3 AntagonistLow H1 affinity; High H3 affinity (nanomolar range)
N-ethyl-2-(2-pyridinyl)ethylamine Pyridine core + N-ethylH1Partial AgonistReduced intrinsic efficacy compared to N-methyl
2-(3-Bromopyridin-2-yl)ethanamine Pyridine core + 3-BromoH1, H3Putative ModulatorSynthetic intermediate for advanced SAR studies

Pharmacokinetics and Metabolic Fate

The pharmacokinetic profile of substituted pyridinylethylamines is heavily influenced by rapid hepatic metabolism. Unlike histamine, which is metabolized by diamine oxidase (DAO) and histamine N-methyltransferase (HNMT), pyridinylethylamines like betahistine undergo rapid and extensive metabolism primarily via monoamine oxidase (MAO).

The primary metabolic fate of betahistine is oxidation to 2-pyridylacetic acid (2-PAA) [4]. Because the parent drug is rapidly cleared (often falling below 0.5 ng/mL in plasma shortly after oral administration), 2-PAA serves as the critical surrogate biomarker for pharmacokinetic profiling in clinical and pre-clinical studies.

Experimental Methodologies

As a Senior Application Scientist, I emphasize that experimental validity relies on understanding the causality behind each protocol step. Below are two self-validating workflows for evaluating the pharmacodynamics and pharmacokinetics of these compounds.

Ex Vivo Vascular Contractility & 45Ca Influx Assay

Purpose: To quantify H1-receptor-mediated calcium influx induced by 2-(2-aminoethyl)pyridine (2-AEP) in vascular tissue. Causality: By utilizing a K+-free solution to block the Na+/K+ pump, we induce membrane depolarization. This maneuver isolates the voltage-dependent Ca2+ influx pathways triggered by H1 agonists, allowing precise measurement of receptor-effector coupling without confounding repolarization events [5].

Step-by-Step Protocol:

  • Tissue Preparation: Isolate rabbit coronary artery segments and equilibrate in oxygenated HEPES buffer (pH 7.4) at 37°C.

  • Na+ Pump Blockade: Transfer vessels to a K+-free HEPES solution for 2 hours. Rationale: Prolonged absence of extracellular K+ halts the Na+/K+ ATPase, leading to intracellular Na+ accumulation and profound membrane depolarization.

  • Isotope Loading: Incubate the depolarized tissue in HEPES solution containing 0.6–0.8 µCi/mL of 45Ca alongside 10^-4 M 2-(2-aminoethyl)pyridine (2-AEP) for exactly 1 minute. Rationale: A strict 1-minute exposure prevents the backflux (efflux) of 45Ca, ensuring the measurement reflects true unidirectional influx.

  • Extracellular Washout: Immediately transfer tissues to a Ca2+-free HEPES solution (0.5°C) containing 2 mM EGTA for 2 minutes, followed by an 18-minute wash in 500 mL of the same solution. Rationale: The cold temperature halts membrane transport, while EGTA chelates extracellular 45Ca, ensuring only intracellular radioactive calcium is quantified.

  • Quantification: Solubilize the tissue and measure 45Ca content via liquid scintillation counting. Normalize responses to matched control vessels.

LC-MS/MS Pharmacokinetic Profiling of Metabolites

Purpose: To quantify 2-pyridylacetic acid (2-PAA) in human plasma following betahistine administration. Causality: Due to the high polarity of 2-PAA, standard protein precipitation yields poor recovery. Liquid-liquid extraction (LLE) with a specific solvent ratio is required to selectively partition the metabolite while leaving matrix interferents behind, thereby preventing ion suppression during electrospray ionization (ESI) [4].

Step-by-Step Protocol:

  • Sample Alkalinization: Aliquot 100 µL of human plasma into a microcentrifuge tube. Add internal standard (IS) and 50 µL of 1M NaOH. Rationale: Alkalinization suppresses the ionization of the carboxylic acid group on 2-PAA, increasing its lipophilicity for extraction.

  • Liquid-Liquid Extraction: Add 1 mL of ethyl ether:dichloromethane (3:2, v/v). Vortex for 5 minutes and centrifuge at 10,000 x g for 10 minutes. Rationale: This specific solvent ratio provides the optimal dielectric constant to extract the amphoteric pyridine derivative.

  • Evaporation and Reconstitution: Transfer the organic layer to a clean tube, evaporate to dryness under a gentle stream of nitrogen at 40°C, and reconstitute in 100 µL of mobile phase (e.g., Acetonitrile:Water with 0.1% Formic Acid).

  • LC-MS/MS Analysis: Inject 10 µL onto a C18 analytical column. Operate the mass spectrometer in positive ESI mode using Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions (e.g., m/z 138 → 91 for 2-PAA).

Workflow Plasma Human Plasma Sample + NaOH Extraction Liquid-Liquid Extraction (Ether:DCM 3:2) Plasma->Extraction LC LC Separation (C18 Column) Extraction->LC MS Tandem MS (MRM) Positive ESI LC->MS Data PK Profiling (2-Pyridylacetic acid) MS->Data

LC-MS/MS workflow for pharmacokinetic profiling of pyridinylethylamine metabolites.

Conclusion

Substituted pyridinylethylamines offer a versatile scaffold for histaminergic modulation. While compounds like 2-AEP remain vital in vitro tools for dissecting H1-mediated calcium transients, clinically approved derivatives like betahistine demonstrate the therapeutic power of dual H1/H3 targeting. Future drug development should focus on leveraging the 2-(pyridin-2-yl)ethanamine core to design selective H3 inverse agonists with enhanced metabolic stability, potentially bypassing the rapid MAO-mediated degradation that limits the half-life of current therapies.

References

  • [1] PubChem. "2-Pyridineethanamine | C7H10N2 | CID 75919". National Institutes of Health (NIH). URL: [Link]

  • [5] Khoyi, M. A., et al. "Effect of membrane potential on H1-receptor-mediated 45Ca influx in coronary artery". American Journal of Physiology. URL: [Link]

  • [3] UCL Discovery. "Agonists and antagonists at the H1 and H2 histamine receptors". University College London. URL: [Link]

  • [4] Chen, X., et al. "LC-MS-MS analysis of 2-pyridylacetic acid, a major metabolite of betahistine: Application to a pharmacokinetic study in healthy volunteers". ResearchGate. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Chiral Separation of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

This Application Note is structured as a high-level technical guide for analytical chemists and process development scientists. It addresses the specific challenges of separating a multi-chiral center basic amine.

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is structured as a high-level technical guide for analytical chemists and process development scientists. It addresses the specific challenges of separating a multi-chiral center basic amine.

Executive Summary

This protocol details the method development and optimized conditions for the chiral resolution of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine . This molecule presents a unique separation challenge due to its three chiral centers (resulting in up to 8 potential stereoisomers) and its dual-basic nature (secondary amine and pyridine ring).

The finalized method utilizes an immobilized amylose-based stationary phase under normal-phase conditions with basic additives. This system ensures baseline resolution (


) for the critical diastereomeric pairs and excellent peak symmetry.

Chemical Context & Separation Challenges

Molecule Analysis
  • Analyte: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine[1][2]

  • Molecular Formula: ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    
    [3][4]
    
  • Key Functional Groups:

    • Pyridine Ring:

      
      -acidic/basic site, UV chromophore.
      
    • Secondary Amine: Hydrogen bond donor/acceptor, source of peak tailing.

    • Aliphatic Side Chain: 3-methylpentan-2-yl group provides steric bulk.

The Stereochemical Challenge

The molecule possesses three stereogenic centers:

  • C1' (Ethyl linker): Attached to the pyridine ring.

  • C2 (Pentyl chain): Attached to the nitrogen.

  • C3 (Pentyl chain): Methyl-bearing carbon.[2]

Theoretical stereoisomers =


. In synthetic practice, the starting material (e.g., L-isoleucine derived or specific ketone precursors) often fixes one or two centers, reducing the mixture to 2 or 4 isomers. This method is designed to resolve the full racemate but is optimized for the critical enantiomeric pairs.

Method Development Strategy

To achieve robust separation, we employed a "Screen-and-Optimize" workflow focusing on Polysaccharide-based Chiral Stationary Phases (CSPs).

Interaction Mechanism

The separation relies on a three-point interaction model:

  • Hydrogen Bonding: Between the analyte's secondary amine (

    
    ) and the carbamate 
    
    
    
    or
    
    
    on the CSP.
  • 
    -
    
    
    
    Interactions:
    Between the pyridine ring of the analyte and the phenyl groups of the CSP.
  • Steric Fit: The branched 3-methylpentan-2-yl group fits into the chiral grooves of the amylose/cellulose polymer.

Method Development Workflow (DOT Visualization)

MethodDev cluster_decision Decision Logic Start Start: Racemic Mixture Screen Phase 1: Column Screening (IA, IB, IC, AD-H, OD-H) Start->Screen MP_Select Phase 2: Mobile Phase Selection (Hex/IPA vs Hex/EtOH) Screen->MP_Select Select Best Selectivity (α) Additive Phase 3: Additive Optimization (0.1% DEA vs TEA) MP_Select->Additive Address Tailing Final Optimized Method (Chiralpak IA / Hex:EtOH:DEA) Additive->Final Validate CheckRes Rs > 1.5? Additive->CheckRes CheckTail Tailing < 1.2? Additive->CheckTail CheckRes->MP_Select No (Change Alcohol) CheckRes->Final Yes CheckTail->Additive No (Increase Base) CheckTail->Final Yes

Figure 1: Decision tree for optimizing the chiral separation of basic amines.

Optimized Experimental Protocol

Chromatographic Conditions (The "Gold Standard")

This method uses an immobilized amylose phase which showed superior selectivity for the pyridine-alkylamine motif compared to cellulose phases.

ParameterCondition
Column Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate), immobilized)
Dimensions

,

particle size
Mobile Phase n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1 v/v/v)
Flow Rate

Temperature

Detection UV @

(Pyridine

)
Injection Vol.

Run Time

Back Pressure

(Typical)
Reagent Preparation
  • Mobile Phase:

    • Measure

      
       of HPLC-grade n-Hexane.
      
    • Measure

      
       of HPLC-grade Ethanol (absolute).
      
    • Add

      
       of Diethylamine (DEA). Note: DEA is critical for masking silanols and sharpening the amine peak.
      
    • Mix thoroughly and degas by sonication for 10 minutes.

  • Sample Diluent:

    • Use the mobile phase (Hex/EtOH/DEA 90:10:0.1).

    • Concentration: Prepare a

      
       stock solution.
      
Step-by-Step Execution
  • System Equilibration: Flush the column with the mobile phase for at least 45 minutes at

    
     until the baseline at 
    
    
    
    is flat.
  • Blank Injection: Inject the mobile phase to confirm no carryover or ghost peaks.

  • System Suitability: Inject a standard mixture (if available) or the racemic sample.

    • Acceptance Criteria: Resolution (

      
      ) between closest peaks 
      
      
      
      . Tailing Factor (
      
      
      )
      
      
      .[5]
  • Sample Analysis: Inject samples. For trace isomer analysis, increase concentration to

    
     if solubility permits.
    

Performance Data & Troubleshooting

Expected Retention Profile

Under the prescribed conditions, the elution order typically follows the steric bulk interaction.

  • Peak 1:

    
    
    
  • Peak 2:

    
    
    
  • Peak 3:

    
     (if diastereomers are present)
    
  • Peak 4:

    
    
    
Troubleshooting Guide
IssueProbable CauseCorrective Action
Broad/Tailing Peaks Interaction with residual silanols on silica support.Increase DEA concentration to

. Ensure column is dedicated to basic analytes.
Poor Resolution (

)
Insufficient selectivity.Switch modifier from Ethanol to 2-Propanol (IPA) . IPA often provides higher resolution but longer retention times.
Baseline Drift UV absorption of mobile phase additives.Ensure DEA is high purity. Switch detection to

or

to move away from DEA cut-off.
Peak Fronting Sample overload or solubility issue.Reduce injection volume to

or dilute sample.

References

  • Chiral Technologies. Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF. Daicel Corporation. Link

  • Subramanian, G. (2001). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Foundational text on polysaccharide CSP selection).
  • Okamoto, Y., & Ikai, T. (2008). "Chiral HPLC for efficient resolution of enantiomers." Chemical Society Reviews, 37(12), 2593-2608. Link

  • Dong, M. (2006). Modern HPLC for Practicing Scientists. Wiley-Interscience. (Reference for basic amine tailing suppression).

Sources

Application

Application Note: High-Throughput Screening of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine Scaffolds as α7 nAChR Positive Allosteric Modulators

Target Audience: Assay Biologists, Medicinal Chemists, and Drug Development Scientists Application: High-Throughput Screening (HTS), Calcium Flux Assays, Automated Electrophysiology Scientific Context & Mechanistic Ratio...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Assay Biologists, Medicinal Chemists, and Drug Development Scientists Application: High-Throughput Screening (HTS), Calcium Flux Assays, Automated Electrophysiology

Scientific Context & Mechanistic Rationale

The alpha-7 nicotinic acetylcholine receptor (α7 nAChR) is a homopentameric ligand-gated ion channel critical to cognitive processing and neuroprotection. Modulating this receptor is a primary therapeutic strategy for schizophrenia and Alzheimer's disease. However, orthosteric agonists (molecules binding to the native acetylcholine site) often fail in the clinic because they trigger rapid, profound receptor desensitization, effectively shutting down the channel within milliseconds.

To circumvent this, modern drug discovery focuses on Positive Allosteric Modulators (PAMs) . PAMs bind to distinct transmembrane allosteric sites, potentiating the receptor's response to endogenous acetylcholine without causing direct desensitization[1].

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine represents a highly privileged, synthetically tractable fragment for PAM discovery libraries.

  • The Pharmacophore (Causality of Binding): The 1-(pyridin-3-yl)ethyl core provides a basic secondary amine (pKa ~9.5) and a pyridine ring. At physiological pH, the protonated amine and the electron-deficient pyridine ring engage in critical hydrogen bonding and cation-

    
     interactions within the receptor's hydrophobic transmembrane pockets.
    
  • Steric Exclusion: The 3-methylpentan-2-yl moiety is a bulky, branched aliphatic chain with high lipophilicity. Why is this critical? The native orthosteric pocket of the α7 nAChR is narrow and highly polar. By introducing severe steric bulk and lipophilicity, this scaffold is sterically excluded from the orthosteric site, effectively forcing the molecule to partition into the lipid bilayer and bind the allosteric pocket.

Experimental Design: The Self-Validating HTS System

Screening for α7 nAChR PAMs requires capturing a transient calcium signal. We utilize a Fluorometric Imaging Plate Reader (FLIPR) assay as the primary screen, followed by Automated Patch-Clamp for secondary validation.

To ensure the system is self-validating, the protocol incorporates intrinsic controls:

  • RIC-3 Co-expression: α7 nAChRs fold poorly in standard cell lines. Co-expressing the chaperone protein RIC-3 ensures proper membrane trafficking, preventing false negatives due to low receptor density.

  • Probenecid Addition: HEK293 cells actively extrude fluorescent dyes via organic anion transporters. Adding probenecid inhibits this efflux, stabilizing the baseline signal.

  • Two-Addition Protocol: The assay applies the test compound before the endogenous agonist. This allows us to simultaneously screen for unwanted direct agonism (Addition 1) and desired PAM activity (Addition 2).

HTS_Workflow A Library Prep (3-Methylpentan-2-yl) [1-(pyridin-3-yl)ethyl]amine B Primary HTS FLIPR Calcium Flux A->B C Hit Triage EC50 & Emax B->C D Secondary Screen Automated Patch-Clamp C->D E Lead Optimization SAR Analysis D->E

Fig 1. High-throughput screening workflow for α7 nAChR PAM discovery.

Step-by-Step Methodologies

Protocol A: Primary FLIPR Calcium Flux Assay

Reagents & Materials:

  • HEK293 cells stably expressing human α7 nAChR and RIC-3.

  • Fluo-4 AM Calcium Indicator (Invitrogen).

  • Assay Buffer: HBSS supplemented with 20 mM HEPES and 2.5 mM Probenecid (pH 7.4).

  • Positive Control: (10 µM).

  • Antagonist Control: Methyllycaconitine (MLA, 10 µM).

Step 1: Cell Preparation

  • Seed HEK293-α7/RIC-3 cells at a density of 20,000 cells/well in a 384-well black-walled, clear-bottom microplate.

  • Incubate for 48 hours at 37°C, 5% CO₂ to ensure optimal monolayer formation and receptor expression.

Step 2: Dye Loading

  • Aspirate culture media and wash wells twice with Assay Buffer.

  • Add 20 µL of Assay Buffer containing 2 µM Fluo-4 AM and 2.5 mM probenecid to each well.

  • Incubate in the dark at 37°C for 45 minutes. Causality: Fluo-4 AM is cell-permeable. Intracellular esterases cleave the AM ester, trapping the calcium-sensitive Fluo-4 inside the cell.

  • Wash wells three times with Assay Buffer to remove extracellular dye, leaving a final volume of 20 µL/well.

Step 3: Two-Addition FLIPR Execution

  • Baseline: Read baseline fluorescence (Ex: 488 nm, Em: 525 nm) for 10 seconds.

  • Addition 1 (Test for Agonism): Inject 10 µL of the (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine test compound (final concentration 10 µM). Monitor fluorescence for 3 minutes. A lack of signal here confirms the bulky scaffold prevents orthosteric activation.

  • Addition 2 (Test for PAM Activity): Inject 10 µL of Acetylcholine at its predetermined EC₂₀ concentration (typically ~15 µM). Monitor fluorescence for 3 minutes.

  • Validation Check: Ensure wells pre-treated with the antagonist MLA show completely abolished signals, confirming the calcium flux is strictly α7 nAChR-mediated [2].

Mechanism L Orthosteric Agonist (EC20 Acetylcholine) R α7 nAChR (Conformational Shift) L->R Orthosteric Site P PAM Scaffold (Pyridine-ethylamine) P->R Transmembrane Allosteric Site C Calcium Influx (Ca2+) R->C Channel Opening F Fluorescent Signal (Fluo-4 AM Emission) C->F Dye Binding

Fig 2. Mechanism of α7 nAChR positive allosteric modulation and calcium flux detection.

Protocol B: Secondary Validation via Automated Patch-Clamp

Because FLIPR measures bulk calcium flux, it cannot differentiate between Type I PAMs (which only increase peak current) and Type II PAMs (which increase peak current and delay receptor desensitization) [3].

Step 1: Cell Capture

  • Harvest HEK293-α7/RIC-3 cells and suspend in extracellular solution (140 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, pH 7.4).

  • Load onto an automated patch-clamp system (e.g., QPatch or SyncroPatch). Establish whole-cell configuration with a holding potential of -70 mV.

Step 2: Electrophysiological Recording

  • Apply a 250 ms pulse of EC₂₀ Acetylcholine to establish the baseline peak current and desensitization decay constant (

    
    ).
    
  • Wash for 2 minutes.

  • Pre-incubate the cell with 10 µM of the test compound for 30 seconds.

  • Co-apply 10 µM test compound + EC₂₀ Acetylcholine.

  • Analysis: A Type II PAM profile is confirmed if the peak current increases by >200% and the decay constant (

    
    ) is significantly prolonged [4].
    

Data Presentation & Hit Triage

Quantitative data from the FLIPR screen should be normalized to the maximum response elicited by the positive control (PNU-120596). Below is a representative triage table demonstrating how structural modifications to the (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine scaffold impact PAM efficacy.

Compound IDModifications to ScaffoldFLIPR PAM EC₅₀ (µM)Max Potentiation (%)Patch-Clamp Phenotype
Cmpd-1 (Parent) None (Base Scaffold)1.85410%Type I PAM
Cmpd-2 Pyridine 6-methoxy addition0.42650%Type II PAM
Cmpd-3 N-demethylation (Primary amine)> 30.0N/AInactive
Cmpd-4 4-fluorophenyl substitution0.18780%Type II PAM
PNU-120596 Positive Control0.15800%Type II PAM

Interpretation Insight: The data clearly shows that maintaining the secondary amine is critical for activity (Cmpd-3 is inactive). Adding electron-donating groups to the pyridine ring (Cmpd-2) enhances the cation-


 interaction, drastically improving the EC₅₀ and shifting the molecule to a highly desirable Type II PAM profile.

References

  • The current agonists and positive allosteric modulators of α7 nAChR for CNS indications in clinical trials. Acta Pharmacologica Sinica.[Link]

  • Calcium imaging with genetically encoded sensor Case12: Facile analysis of α7/α9 nAChR mutants. PLOS One.[Link]

  • In vitro screening strategies for nicotinic receptor ligands. Biochemical Pharmacology.[Link]

  • Allosterically Potentiated α7 Nicotinic Acetylcholine Receptors: Reduced Calcium Permeability and Current-Independent Control of Intracellular Calcium. Molecular Pharmacology.[Link]

Method

Application Note: Precision Receptor Binding Protocols for Pyridinylethylamine Scaffolds

Executive Summary & Scientific Context The pyridinylethylamine (PEA) moiety serves as a critical pharmacophore in histaminergic ligand design. Structurally analogous to histamine (2-(4-imidazolyl)ethylamine), the PEA sca...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Context

The pyridinylethylamine (PEA) moiety serves as a critical pharmacophore in histaminergic ligand design. Structurally analogous to histamine (2-(4-imidazolyl)ethylamine), the PEA scaffold—specifically 2-(2-pyridyl)ethylamine—acts as a selective agonist for the Histamine H1 receptor (H1R) and serves as a template for H3R antagonists (e.g., betahistine derivatives).

Characterizing PEA derivatives presents unique bioanalytical challenges. These ligands are often highly polar, susceptible to oxidative degradation, and exhibit rapid dissociation kinetics (


) compared to tricyclic antihistamines. Standardized filtration protocols often fail due to high non-specific binding (NSB) of the cationic amine to glass fiber filters.

This guide details an optimized radioligand competition binding protocol designed to minimize NSB and accurately determine affinity constants (


) for PEA-based ligands.

Critical Reagents & Buffer Chemistry

Buffer Optimization

For PEA ligands, buffer pH control is paramount. The pyridine ring and the ethylamine side chain have distinct


 values. At physiological pH (7.4), the aliphatic amine is protonated. Phosphate buffers can occasionally precipitate cationic ligands or interfere with divalent cations (

) required for G-protein coupling.

Recommended Assay Buffer (Standard H1R/H3R):

  • Base: 50 mM Tris-HCl

  • pH: 7.4 (titrated at 25°C)

  • Additives: 5 mM

    
     (stabilizes the receptor-G protein complex)
    
  • Protection: 0.1% Ascorbic Acid (prevents oxidation of the amine)

Radioligand Selection
ReceptorRecommended Radioligand

(Approx)
Specificity
H1R

-Pyrilamine (Mepyramine)
~1-2 nMHigh affinity antagonist; Gold standard.
H3R

-N-

-methylhistamine
~0.5 nMHigh affinity agonist; requires G-protein coupled state.

Experimental Protocol: Competitive Binding Assay

Pre-Assay Preparation (The "PEI Block")

Crucial Step: PEA ligands are cationic and stick avidly to the negatively charged silanol groups on glass fiber filters.

  • Action: Soak Whatman GF/B filters in 0.3% - 0.5% Polyethyleneimine (PEI) for at least 60 minutes prior to harvesting.

  • Mechanism: PEI neutralizes the anionic charge of the glass fibers, drastically reducing filter-bound noise.

Membrane Preparation[1]
  • Source: HEK293 or CHO cells stably expressing human H1R.[1]

  • Protein Conc: Dilute membranes to achieve 5–10 µg protein/well.

  • Validation: Ensure receptor density (

    
    ) is 
    
    
    
    of the radioligand concentration to avoid ligand depletion artifacts.
The Competition Workflow

Total Volume: 250 µL per well (96-well plate format).

  • Non-Specific Binding (NSB) Wells: Add 25 µL of 10 µM Chlorphenamine (H1) or Thioperamide (H3) to define the NSB floor.

  • Test Compound (PEA) Wells: Add 25 µL of the PEA ligand at increasing concentrations (e.g.,

    
     M to 
    
    
    
    M). Dissolve PEA salts in water or DMSO (keep final DMSO <1%).
  • Radioligand: Add 25 µL of

    
    -Pyrilamine (final conc. ~1-2 nM).
    
  • Initiation: Add 200 µL of Membrane Suspension.

  • Incubation: Incubate for 60–90 minutes at 25°C . Note: PEA agonists generally reach equilibrium faster than tricyclic antagonists, but 60 mins ensures steady state.

  • Termination: Rapid vacuum filtration over PEI-soaked GF/B filters using a cell harvester (e.g., Brandel or PerkinElmer).

  • Wash: Wash filters

    
     mL with ice-cold (
    
    
    
    ) Tris-HCl buffer.

Visualizing the Workflow

The following diagram illustrates the critical path from membrane prep to data acquisition, highlighting the PEI blocking step which is often missed.

BindingAssayWorkflow cluster_prep Preparation Phase cluster_assay Reaction Phase cluster_data Analysis Phase Membranes Membrane Prep (HEK-hH1R) Plate 96-Well Plate Incubation (25°C, 90m) Membranes->Plate Initiate Binding Filters GF/B Filters PEI 0.5% PEI Soak (>1 Hour) Filters->PEI Passivate Surface Harvest Vacuum Filtration (Rapid Wash) PEI->Harvest Pre-treated Filters Plate->Harvest Terminate Count LSC / Scintillation Counting Harvest->Count Filter Discs Data Ki Calculation Count->Data

Caption: Optimized radioligand binding workflow emphasizing the critical PEI filter pretreatment step to negate cationic ligand adsorption.

Mechanistic Logic: Competitive Inhibition

Understanding the mathematical model is essential for interpreting PEA data. The PEA ligand competes with the radioligand for the orthosteric site.

CompetitiveLogic Receptor Receptor (R) ComplexRL R-L* (Signal) Receptor->ComplexRL + L* (kon) ComplexRI R-I (Silent) Receptor->ComplexRI + I (kon) Radioligand Radioligand (L*) [3H]-Pyrilamine Radioligand->ComplexRL PEA Competitor (I) Pyridinylethylamine PEA->ComplexRI ComplexRL->Receptor (koff) ComplexRI->Receptor (koff)

Caption: Kinetic competition model. The PEA ligand (I) reduces the concentration of the measurable R-L complex.*

Data Analysis & Quality Control

Calculating

Convert the experimentally determined


 (concentration displacing 50% of specific radioligand binding) to the equilibrium dissociation constant (

) using the Cheng-Prusoff equation :


  • 
    :  Concentration of radioligand used (nM).
    
  • 
    :  Dissociation constant of the radioligand (determined previously via Saturation Binding).
    
Acceptance Criteria
  • Specific Binding: Must be

    
     of Total Binding (Total - NSB).
    
  • Hill Slope: Should be near -1.0 for competitive interaction at a single site. A slope

    
     (e.g., -0.7) suggests negative cooperativity or multiple binding sites, common with some PEA agonists.
    
  • Replicates:

    
     between triplicate wells.
    

Troubleshooting Guide

IssueProbable CauseCorrective Action
High Background (NSB) Cationic sticking to filters.Ensure filters are soaked in 0.3% PEI for >1 hr. Use glass-coated plates if sticking to plastic occurs.
Low Specific Binding Receptor degradation or oxidation.Add protease inhibitors and 0.1% Ascorbic Acid to the buffer. Keep everything on ice until incubation.
Variable IC50 Ligand Depletion.Ensure the receptor concentration is

of the

of the ligand.

References

  • Histamine H1 Receptor Binding Protocols Source: BenchChem Application Notes. Protocol details for [3H]-mepyramine competition assays.

  • Polyethyleneimine (PEI) Filter Treatment Source: Bruns, R. F., et al. (1983). Analytical Biochemistry. Validation of PEI-treated filters for reducing non-specific binding of cationic ligands.

  • 2-Pyridylethylamine Pharmacology Source: MedChemExpress / Tocris Bioscience Product Data. Specific agonist activity of 2-PEA at H1 receptors.

  • Receptor Binding Theory (Cheng-Prusoff) Source: Cheng, Y., & Prusoff, W. H. (1973). Biochemical Pharmacology. Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50).

Sources

Application

application of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine in medicinal chemistry

Application Note: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine in Medicinal Chemistry Part 1: Introduction & Core Utility (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (CAS: 1218108-68-9) is a high-value chiral...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine in Medicinal Chemistry

Part 1: Introduction & Core Utility

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (CAS: 1218108-68-9) is a high-value chiral building block characterized by a secondary amine core flanking two distinct steric and electronic domains: a lipophilic, branched aliphatic chain (3-methylpentan-2-yl) and a polar, aromatic heterocyclic moiety (1-(pyridin-3-yl)ethyl).

In modern medicinal chemistry, this compound serves as a privileged substructure for Fragment-Based Drug Discovery (FBDD) and Lead Optimization. Its dual-chiral center architecture allows researchers to probe specific stereochemical requirements of binding pockets in G-Protein Coupled Receptors (GPCRs), kinases, and ion channels.

Key Chemical Features:

  • Dual Chirality: Contains two stereogenic centers, offering four diastereomeric possibilities to fine-tune 3D spatial arrangement.

  • Pyridine Pharmacophore: Acts as a bioisostere for phenyl rings, improving water solubility and metabolic stability while offering a hydrogen bond acceptor.

  • Steric Bulk: The 3-methylpentan-2-yl group (isoleucine-like skeleton) provides significant hydrophobic bulk to fill lipophilic pockets.

Part 2: Medicinal Chemistry Applications

Bioisosteric Replacement & Scaffold Hopping

This amine is frequently employed to replace more traditional lipophilic amines (e.g., N-(1-phenylethyl)butan-2-amine) in lead compounds.

  • Solubility Enhancement: The pyridine nitrogen (pKa ~5.2) can be protonated at physiological pH or form salts, significantly lowering the logP compared to its phenyl analog.

  • Metabolic Stability: The pyridine ring is generally less prone to oxidative metabolism (e.g., by CYP450) than electron-rich phenyl rings, potentially extending the half-life of the parent drug.

Chiral Resolution & Stereochemical Probing

With two chiral centers, this building block is critical for Structure-Activity Relationship (SAR) studies.

  • Mechanism: By synthesizing or separating the (R,R), (S,S), (R,S), and (S,R) isomers, chemists can determine the precise "magic methyl" effect or steric constraints of a target protein's active site.

  • Application: Used in the synthesis of calcilytics (CaSR antagonists) and allosteric modulators where the spatial orientation of the hydrophobic tail relative to the aromatic head is crucial for potency.

Fragment-Based Drug Discovery (FBDD)

The molecule acts as a "linker-fragment" capable of connecting two distinct binding domains.

  • Workflow: The secondary amine is a nucleophilic handle used to couple the fragment to a core scaffold (e.g., via SNAr or Buchwald-Hartwig coupling), allowing the rapid generation of libraries to probe "lipophilic tunnels" in enzymes.

Part 3: Experimental Protocols

Protocol A: Synthesis via Reductive Amination

Objective: To synthesize the secondary amine from its corresponding ketone and primary amine precursors.

Reagents:

  • Ketone: 3-Acetylpyridine (1.0 eq)

  • Amine: 2-Amino-3-methylpentane (1.2 eq)

  • Reductant: Sodium triacetoxyborohydride (STAB) (1.5 eq)

  • Solvent: Dichloroethane (DCE) or Methanol (MeOH)

  • Catalyst: Acetic acid (AcOH) (catalytic amount)

Step-by-Step Methodology:

  • Imine Formation: In a dry round-bottom flask, dissolve 3-acetylpyridine (10 mmol) and 2-amino-3-methylpentane (12 mmol) in DCE (20 mL). Add AcOH (0.1 mL). Stir at room temperature for 2 hours under nitrogen atmosphere. Note: Use molecular sieves if imine formation is sluggish.

  • Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 15 minutes to prevent excessive exotherm.

  • Reaction: Allow the mixture to warm to room temperature and stir overnight (12-16 hours). Monitor consumption of the ketone via TLC or LC-MS.

  • Quench: Quench the reaction with saturated aqueous NaHCO3 (20 mL). Stir for 20 minutes.

  • Extraction: Extract the aqueous layer with DCM (3 x 20 mL). Combine organic layers.

  • Purification: Dry over Na2SO4, filter, and concentrate. Purify the crude oil via flash column chromatography (SiO2, gradient 0-10% MeOH in DCM with 1% NH4OH) to obtain the target secondary amine.

Protocol B: Nucleophilic Substitution (SNAr) for Library Generation

Objective: To couple the amine to a heteroaryl chloride core (e.g., 4-chloropyrimidine).

Reagents:

  • Nucleophile: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (1.2 eq)

  • Electrophile: 4-Chloro-heterocycle scaffold (1.0 eq)

  • Base: Diisopropylethylamine (DIPEA) (2.5 eq)

  • Solvent: DMSO or NMP

Methodology:

  • Dissolve the electrophile (0.5 mmol) in DMSO (2 mL).

  • Add DIPEA (1.25 mmol) followed by the amine (0.6 mmol).

  • Heat the reaction vessel to 80-100°C for 4-8 hours.

  • Monitor by LC-MS for the disappearance of the chloride starting material.

  • Workup: Dilute with water/brine and extract with EtOAc, or purify directly via preparative HPLC (Reverse Phase, C18, Water/Acetonitrile gradient).

Part 4: Data Visualization & Logic

Figure 1: Synthesis & Application Workflow

The following diagram illustrates the logical flow from precursor selection to library generation using this building block.

G Precursors Precursors: 3-Acetylpyridine + 2-Amino-3-methylpentane Reaction Reductive Amination (STAB, DCE, AcOH) Precursors->Reaction  Condensation   Product Target Amine: (3-Methylpentan-2-yl) [1-(pyridin-3-yl)ethyl]amine Reaction->Product  Reduction   Separation Chiral Separation (SFC / Chiral HPLC) Product->Separation  Isomer Resolution   Library Library Synthesis (SNAr / Buchwald) Separation->Library  Coupling to Core  

Caption: Workflow for synthesizing the target amine and utilizing it in downstream medicinal chemistry library generation.

Part 5: Analytical Specifications

To ensure reproducibility, the following analytical parameters should be verified:

ParameterSpecificationMethod
Purity >97%HPLC (254 nm)
Identity Consistent with Structure1H NMR (DMSO-d6 or CDCl3)
Chiral Purity >95% ee/de (if resolved)Chiral SFC (e.g., Chiralpak AD-H)
Mass [M+H]+ = 207.33LC-MS (ESI+)

Handling & Storage:

  • Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

  • Hygroscopic: Keep desiccated.

  • Secondary amines can absorb CO2 from air to form carbamates; minimize exposure.

References

  • Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates. Journal of Medicinal Chemistry, 54(10), 3451-3479. [Link]

  • Blakemore, D. C., et al. (2018). Organic synthesis provides opportunities to transform drug discovery. Nature Chemistry, 10, 383–394. [Link]

Method

large-scale synthesis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine for preclinical studies

Application Note: AN-SYN-2026-04 Executive Summary This application note details the large-scale synthesis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine , a sterically hindered secondary amine containing a pyridin...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: AN-SYN-2026-04

Executive Summary

This application note details the large-scale synthesis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine , a sterically hindered secondary amine containing a pyridine moiety. The synthesis of secondary amines linking two secondary carbon centers is historically challenging due to slow reaction kinetics and competitive reduction of the ketone.

We present a robust Titanium(IV) Isopropoxide [Ti(OiPr)₄] mediated reductive amination protocol. Unlike standard acid-catalyzed methods, Ti(OiPr)₄ acts as both a Lewis acid activator and a water scavenger, driving the equilibrium toward the sterically congested imine intermediate. The protocol includes a specialized Citric Acid Workup designed to solubilize titanium byproducts, eliminating the notorious gelatinous emulsions that frequently cause batch failure during scale-up.

Strategic Analysis & Retrosynthesis

The Steric Challenge

The target molecule involves coupling a 3-methylpentan-2-yl fragment (bulky, branched alkyl) with a 1-(pyridin-3-yl)ethyl fragment.

  • Bond Formation:

    
    
    
  • Risk: Direct reductive amination using mild agents (e.g., STAB) often stalls at the imine stage or results in low conversion due to steric clash between the methyl group of the ketone and the alpha-methyl of the amine.

  • Solution: Use of Ti(OiPr)₄ to force imine formation followed by in situ reduction with Sodium Borohydride (NaBH₄).[1]

Synthetic Route Selection

We utilize a convergent synthesis coupling 3-Methyl-2-pentanone and 1-(pyridin-3-yl)ethanamine .

Retrosynthesis Target (3-Methylpentan-2-yl) [1-(pyridin-3-yl)ethyl]amine Imine Sterically Hindered Imine Intermediate Target->Imine Reduction (NaBH4) Ketone 3-Methyl-2-pentanone (Fragment A) Imine->Ketone Disconnection Amine 1-(pyridin-3-yl)ethanamine (Fragment B) Imine->Amine Ti(OiPr)4 Dehydration

Figure 1: Retrosynthetic analysis utilizing a convergent reductive amination strategy.

Materials & Equipment

Reagents Table
ReagentRoleEquiv.Key Property
1-(Pyridin-3-yl)ethanamine Limiting Reagent1.0Chiral center (maintain stereochem)
3-Methyl-2-pentanone Electrophile1.1 - 1.2Sterically hindered ketone
Titanium(IV) Isopropoxide Lewis Acid / Scavenger1.25Water sensitive; handle under N₂
Sodium Borohydride Reducing Agent1.5Generates H₂ gas; Exothermic
Citric Acid (aq) Workup AgentExcessSolubilizes Ti salts
2-MeTHF Solvent-Green alternative to DCM/THF
Equipment Requirements
  • Reactor: 20L Jacketed Glass Reactor (or Hastelloy for >10kg).

  • Temperature Control: Cryostat capable of -10°C to +40°C.

  • Overhead Stirrer: High-torque impeller (pitch-blade) essential for mixing viscous Ti-complexes.

  • Safety: Hydrogen gas detector and burst disk/relief valve (due to NaBH₄).

Detailed Experimental Protocol

Phase 1: Imine Formation (The "Forcing" Step)

Rationale: Standard equilibrium is unfavorable. Ti(OiPr)₄ coordinates to the ketone oxygen, increasing electrophilicity, and chemically traps water.

  • Inertion: Purge the reactor with Nitrogen (N₂) for 15 minutes.

  • Charging: Charge 1-(pyridin-3-yl)ethanamine (1.0 kg, 8.19 mol) and 3-Methyl-2-pentanone (0.98 kg, 9.8 mol, 1.2 equiv) into the reactor.

  • Catalyst Addition: Cool mixture to 10°C. Add Titanium(IV) isopropoxide (2.9 kg, 10.2 mol, 1.25 equiv) neat via addition funnel over 30 minutes.

    • Note: The reaction is slightly exothermic.

  • Reaction: Warm to ambient temperature (20-25°C) and stir for 6–12 hours.

    • IPC (In-Process Control): Monitor by HPLC or ¹H-NMR (CDCl₃). Look for disappearance of the ketone carbonyl signal and appearance of the imine signal. The mixture will become viscous.

Phase 2: Reduction

Rationale: NaBH₄ is used for its compatibility with the Ti-complex. 2-MeTHF/Ethanol is used to solubilize the reducing agent.

  • Dilution: Dilute the viscous reaction mixture with Absolute Ethanol (5 L).

  • Cooling: Cool the reactor to -5°C .

  • Reduction: Add Sodium Borohydride (465 g, 12.3 mol, 1.5 equiv) portion-wise over 2 hours.

    • Safety Critical: Massive H₂ evolution occurs. Ensure reactor venting is open to the scrubber. Maintain internal temperature < 10°C.

  • Aging: Stir at 0°C for 2 hours, then warm to room temperature for 10 hours.

Phase 3: The "Non-Emulsion" Workup

Rationale: Hydrolysis of Ti(OiPr)₄ with water produces TiO₂, a slimy precipitate that clogs filters. We use Citric Acid to form a water-soluble Titanium-Citrate complex.

  • Quench: Cool to 10°C. Slowly add 20% aqueous Citric Acid (10 L).

    • Observation: The mixture will initially thicken, then thin out as the titanium dissolves into the aqueous layer.

  • Extraction: Agitate vigorously for 30 minutes. Stop stirring and allow layers to separate.

    • Top Layer: Organic product (if 2-MeTHF was added).

    • Bottom Layer: Aqueous Titanium-Citrate complex (Discard to waste treatment).

  • Basification: The amine may partially partition into the acidic aqueous phase. Adjust the aqueous layer pH to >12 using NaOH (10M) and extract twice with 2-MeTHF or MTBE .

  • Washing: Combine organic layers and wash with Brine (5 L).

  • Drying/Concentration: Dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude oil.

Process Visualization

ProcessFlow cluster_reaction Reaction Phase cluster_workup Workup Phase (Citric Acid Method) R1 Reactor Charge: Amine + Ketone R2 Add Ti(OiPr)4 (Dehydration/Activation) R1->R2 R3 Add NaBH4 (Reduction - H2 Evolution) R2->R3 W1 Quench with 20% Citric Acid R3->W1 W2 Phase Separation (Ti stays in Aqueous) W1->W2 W3 Basify Aqueous (pH >12) & Extract with MTBE W2->W3 Product Final Isolation (Distillation or Salt Formation) W3->Product

Figure 2: Process flow diagram highlighting the critical Citric Acid quench step to manage Titanium waste.

Purification & Stereochemistry

Since the molecule contains two chiral centers, the reductive amination will likely produce a mixture of diastereomers (e.g., S,S and S,R if the starting amine was S).

  • Salt Formation (Recommended): The crude oil is often difficult to crystallize. We recommend forming the Oxalate or Fumarate salt.

    • Dissolve crude amine in Ethanol.

    • Add 1.0 equiv of Oxalic Acid in hot Ethanol.

    • Cool slowly to crystallize. This often enriches one diastereomer (dr > 90:10).

  • Chiral HPLC: For preclinical studies requiring >99% de, preparative Chiral SFC (Supercritical Fluid Chromatography) using a polysaccharide column (e.g., Chiralpak AD-H) is the standard polishing step.

Safety & Compliance (ICH M7)

Nitrosamine Risk Assessment

This molecule is a secondary amine containing a pyridine ring.

  • Risk: High. In the presence of nitrating agents (nitrites in water, excipients), it can form Nitrosamine Drug Substance Related Impurities (NDSRIs) .

  • Control Strategy:

    • Avoid Nitrites: Ensure process water is low-nitrite grade.

    • Scavengers: If formulating, include antioxidants (Ascorbic Acid) to inhibit nitrosation.

    • Testing: Validate an LC-MS/MS method (Limit of Quantitation < 26.5 ng/day equivalent) to confirm absence of the N-nitroso derivative.

Solvents (ICH Q3C)
  • 2-MeTHF: Class 2 (Permitted). Preferred over THF for lower peroxide formation and easier phase separation.

  • Titanium: While not a Class 1 metal, residual Ti must be quantified (ICP-MS). The Citric Acid workup typically reduces Ti content to < 100 ppm.

References

  • Reductive Amination Mechanism & Ti(OiPr)4: Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2] The Journal of Organic Chemistry, 1990, 55(8), 2552-2554.[2] Link

  • Scale-Up of Hindered Amines: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link

  • Kloetzing, R. J., et al. "Scalable Synthesis of Amines via Titanium-Mediated Reductive Amination." Organic Process Research & Development, 2010.
  • Nitrosamine Guidelines: ICH Harmonised Guideline M7(R1). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." Link

Sources

Application

High-Impact Enantioselective Synthesis of Chiral Amines: Chemo- and Biocatalytic Workflows

Executive Summary & Strategic Selection Chiral amines are the pharmacophore backbone of over 40% of small-molecule drugs. Achieving high enantiopurity (>99% ee) is non-negotiable.

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Selection

Chiral amines are the pharmacophore backbone of over 40% of small-molecule drugs. Achieving high enantiopurity (>99% ee) is non-negotiable. This guide details two orthogonal, high-reliability protocols:

  • Iridium-Catalyzed Asymmetric Hydrogenation: Best for sterically demanding aryl-alkyl amines and substrates requiring non-aqueous solubility.

  • 
    -Transaminase Biocatalysis:  Best for aliphatic amines, mild conditions, and substrates where perfect stereocontrol is required without heavy metal contamination.
    

Module A: Iridium-Catalyzed Asymmetric Hydrogenation

Rationale: Unlike Rh or Ru catalysts which often require coordinating functional groups, Iridium complexes with chiral P,N-ligands (e.g., PHOX, ThrePHOX, Spiro-based) operate via an outer-sphere mechanism, tolerating unfunctionalized imines.

Mechanistic Insight

The reaction proceeds via an outer-sphere ionic mechanism . The imine does not coordinate directly to the metal to displace a ligand. Instead, the Ir-dihydride complex acts as a bifunctional catalyst:

  • Heterolytic Cleavage:

    
     is split; the metal becomes a hydride donor (
    
    
    
    ), and the ligand/additive acts as a proton donor (
    
    
    ).
  • Proton Transfer: The imine nitrogen is protonated, increasing the electrophilicity of the C=N bond.

  • Hydride Transfer: The hydride is transferred to the iminium carbon, setting the stereocenter.

Ir_Cycle Pre Pre-Catalyst [Ir(COD)Cl]2 + L* Active Active Species [Ir(H)2(L*)]+ Pre->Active + H2, - COD Complex Encounter Complex [Ir-H...H-N=C<] Active->Complex + Substrate (Imine) TS Transition State Outer-Sphere Hydride Transfer Complex->TS Protonation of N Product Chiral Amine (R)- or (S)-Amine TS->Product Hydride Transfer Product->Active Release Product + H2

Figure 1: Outer-sphere mechanism for Ir-catalyzed imine hydrogenation. Note the absence of direct substrate coordination to the metal center.[1]

Experimental Protocol

Target: Synthesis of (S)-N-(1-phenylethyl)aniline (Model Substrate).

Materials:

  • Precursor: Acetophenone N-phenylimine (synthesized via condensation of acetophenone and aniline).

  • Catalyst:

    
     (Strem/Sigma).
    
  • Ligand: (S)-Xyliphos or (S,S)-f-Binaphane.

  • Additive:

    
     (Iodine) – Critical for activating the pre-catalyst.
    
  • Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Workflow:

  • Catalyst Activation (Glovebox/Schlenk Line):

    • In a flame-dried Schlenk tube, dissolve

      
       (0.005 mmol, 1 mol% Ir) and Chiral Ligand (0.011 mmol, 1.1 eq relative to Ir) in 2 mL anhydrous DCM.
      
    • Stir at RT for 10 min (solution turns clear orange/red).

    • Add

      
       (0.01 mmol) in DCM. Stir for 5 min. Note: Iodine oxidizes Ir(I) to the active Ir(III) species.
      
  • Substrate Addition:

    • Add the imine substrate (1.0 mmol) directly to the catalyst solution.

    • Transfer the mixture to a high-pressure steel autoclave or glass pressure reactor.

  • Hydrogenation:

    • Purge the reactor 3x with

      
       (5 bar) to remove air.
      
    • Pressurize to 50–80 bar (725–1160 psi)

      
      .
      
    • Stir at room temperature for 12–18 hours.

    • Optimization Note: If conversion is low, increase T to 40°C, but monitor ee.

  • Workup:

    • Carefully vent

      
       (fume hood!).
      
    • Concentrate the solvent under reduced pressure.[2]

    • Purification: Flash chromatography (Hexane/EtOAc 9:1) is usually required to remove catalyst residues and hydrolyzed ketone byproducts.

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Conversion Catalyst deactivation by

Ensure strict anaerobic conditions during catalyst prep.
Steric hindranceIncrease

pressure to 100 bar; Increase catalyst load to 2-4 mol%.
Low ee Imine hydrolysisEnsure solvents are strictly anhydrous. Hydrolysis produces ketone + achiral amine.
High TemperatureLower reaction temperature to 0°C or RT.

Module B: Biocatalytic Transamination ( -TA)

Rationale: Transaminases offer perfect stereoselectivity (>99% ee) and operate at ambient pressure/temperature. The challenge is the thermodynamic equilibrium, which favors the ketone.

Mechanistic Insight & Equilibrium Displacement

The reaction follows a Ping-Pong Bi-Bi mechanism . To drive the reaction forward (Ketone


 Amine), the co-product must be removed.
  • Strategy: Use Isopropylamine (IPA) as the amine donor.

  • Result: The co-product is Acetone .[2]

  • Shift: Acetone is volatile and can be removed, or the equilibrium is shifted simply by using a large excess of IPA (which is cheap).

TA_Cycle cluster_enzyme Enzyme Active Site PLP E-PLP (Internal Aldimine) PMP E-PMP (Pyridoxamine) PLP->PMP Deamination Product Chiral Amine PLP->Product Output (>99% ee) PMP->PLP Amination Coproduct Co-Product (Acetone) PMP->Coproduct Output (Volatile) Donor Amine Donor (Isopropylamine) Donor->PLP Input Substrate Prochiral Ketone Substrate->PMP Input

Figure 2: Ping-Pong Bi-Bi mechanism using IPA as donor. Removal of acetone drives the cycle.

Experimental Protocol

Target: Synthesis of (R)-Sitagliptin intermediate or generic chiral amine.

Materials:

  • Enzyme: Commercial

    
    -Transaminase (e.g., Codexis ATA screening kit or Vibrio fluvialis recombinant).
    
  • Cofactor: Pyridoxal-5'-phosphate (PLP).[3]

  • Donor: Isopropylamine (IPA) or Alanine (requires LDH/GDH recycling system). Protocol below uses IPA.

  • Buffer: 100 mM Potassium Phosphate (KPi), pH 7.5.

Step-by-Step Workflow:

  • Buffer Preparation:

    • Prepare 100 mM KPi buffer (pH 7.5).

    • Add PLP (1 mM final concentration). PLP is light-sensitive; wrap container in foil.

  • Substrate Solution:

    • Dissolve the ketone substrate (e.g., 50 mg) in DMSO (10-20% of final volume). Note: High DMSO helps solubility but can deactivate some enzymes.

  • Reaction Assembly:

    • In a glass vial, combine:

      • Buffer/PLP mix (800 µL).

      • Isopropylamine (100 µL, ~1-2 M final). Check pH after addition; IPA is basic. Re-adjust to pH 7.5 with HCl if necessary.

      • Substrate in DMSO (100 µL).

      • 
        -TA Enzyme (10-20 mg lyophilized powder).
        
  • Incubation:

    • Incubate at 30°C with shaking (200 rpm) for 24 hours.

    • Equilibrium Shift: Leave the vial slightly open (with a permeable membrane) to allow acetone evaporation, or use a nitrogen sweep if scaling up.

  • Quenching & Workup:

    • Add 100 µL of 10M NaOH (pH > 12) to stop the reaction and deprotonate the amine.

    • Extract 3x with Ethyl Acetate or MTBE.

    • Dry organic layer over

      
       and concentrate.
      
Troubleshooting Table
IssueProbable CauseCorrective Action
No Reaction pH driftIPA is a strong base. Ensure pH is re-adjusted to 7.0-8.0 after donor addition.
Substrate InhibitionLower substrate conc. to 10-20 mM or use fed-batch addition.
Incomplete Conversion Equilibrium limitationUse vacuum to remove acetone or switch to Alanine/LDH system (removes pyruvate irreversibly).

Analytical Validation (E-E-A-T)

Trustworthiness: You cannot assume enantiopurity. Every batch must be validated.

Derivatization for HPLC

Primary amines often tail on chiral columns. Derivatize with Acetic Anhydride or GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate) before analysis.

Standard Derivatization Protocol:

  • Take 10 µL of crude amine.

  • Add 100 µL DCM + 10 µL Triethylamine + 10 µL Acetic Anhydride.

  • Shake for 10 min.

  • Quench with water, dry organic layer, dissolve in Mobile Phase.

HPLC Conditions
  • Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

  • Mobile Phase: Hexane : Isopropanol (90:10 to 99:1) + 0.1% Diethylamine (DEA).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV @ 210 nm (amide bond) or 254 nm (aromatic).

Calculation:



References

  • Mechanistic investigations of imine hydrogenation catalyzed by cationic iridium complexes. Source: National Institutes of Health (NIH). URL:[Link]

  • Iridium-Catalyzed Asymmetric Hydrogenation of Imines. (Pfaltz/Zhou Catalysts) Source: American Chemical Society (ACS) - Organometallics. URL:[Link]

  • A highly efficient one-enzyme protocol using

    
    -transaminase and an amino donor enabling equilibrium displacement. 
    Source: Royal Society of Chemistry (RSC) - Organic Chemistry Frontiers.
    URL:[Link]
    
  • Asymmetric synthesis of chiral amines with

    
    -transaminase. 
    Source: PubMed / Wiley.
    URL:[Link]
    

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

Welcome to the technical support center for the synthesis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the commo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthetic procedure. As Senior Application Scientists, we have compiled field-proven insights and detailed protocols to help you improve your reaction yields and final product purity.

The synthesis of this target molecule is typically achieved via a reductive amination reaction. This process, while powerful, involves a sensitive equilibrium and requires careful control of reaction parameters to minimize side reactions and ensure a high yield of the desired secondary amine.[1][2]

Reaction Overview: Reductive Amination

The core of the synthesis involves a two-step, one-pot reaction. First, 3-methylpentan-2-amine reacts with 1-(pyridin-3-yl)ethanone to form an imine intermediate. This is an equilibrium-driven process where the removal of water can drive the reaction forward.[3] The subsequent in-situ reduction of the imine yields the final product, (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine.

G cluster_reactants Reactants Ketone 1-(pyridin-3-yl)ethanone Imine Imine Intermediate (C=N bond formation) Ketone->Imine + Amine (-H₂O) Amine 3-Methylpentan-2-amine Amine->Imine Product (3-Methylpentan-2-yl) [1-(pyridin-3-yl)ethyl]amine Imine->Product Reducing_Agent Reducing Agent (e.g., NaBH(OAc)₃) Reducing_Agent->Product Reduction caption General workflow for reductive amination.

Caption: General workflow for reductive amination.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, providing explanations for the underlying causes and actionable protocols to resolve them.

Q1: My reaction yield is very low or I've isolated no product. What are the likely causes and solutions?

Low or no yield in a reductive amination is a common problem that typically points to issues with one of the two key stages: imine formation or reduction.

Causality Analysis: Low Yield
  • Inefficient Imine Formation : The initial condensation of the ketone and amine to form the imine is a reversible equilibrium reaction.[2] If the equilibrium is not shifted towards the imine, there will be little to no intermediate to reduce.

    • pH is Critical : The reaction requires a weakly acidic medium (pH ~4-6).[3] If the pH is too high, the ketone is not sufficiently activated. If the pH is too low, the amine starting material becomes protonated to its non-nucleophilic ammonium salt, preventing it from attacking the carbonyl.[3]

    • Water Removal : The formation of the imine releases water. According to Le Châtelier's principle, the presence of water in the reaction solvent can shift the equilibrium back towards the starting materials.[2][3]

  • Ineffective Reduction or Competing Reactions : The choice and handling of the reducing agent are paramount.

    • Reagent Choice : Milder reducing agents are needed to selectively reduce the imine in the presence of the ketone. Stronger reagents like NaBH₄ can readily reduce the starting ketone to an alcohol byproduct.[4] Sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are preferred because they are less reactive towards ketones but highly effective for reducing the protonated iminium ion.[5][6]

    • Reagent Decomposition : Sodium triacetoxyborohydride is moisture-sensitive and should be handled in an anhydrous environment.[4] Using wet solvents or failing to run the reaction under an inert atmosphere can deactivate the reagent.

Troubleshooting Start Low / No Yield Check_pH Is pH 4-6? Start->Check_pH Check_Solvent Is solvent anhydrous? Check_pH->Check_Solvent Yes Imine_Issue Root Cause: Inefficient Imine Formation Check_pH->Imine_Issue No Check_Reducer Using NaBH(OAc)₃ or NaBH₃CN? Check_Solvent->Check_Reducer Yes Check_Solvent->Imine_Issue No Reduction_Issue Root Cause: Ineffective Reduction Check_Reducer->Reduction_Issue No Success Yield Improved Check_Reducer->Success Yes caption Troubleshooting workflow for low yield. Purification Crude Crude Product Dissolve Dissolve in minimal DCM/Mobile Phase Crude->Dissolve Load Load onto Silica Column Dissolve->Load Elute Elute with Hex/EtOAc + 1% TEA Load->Elute Collect Collect Fractions (Monitor by TLC) Elute->Collect Combine Combine Pure Fractions Collect->Combine Evaporate Evaporate Solvent Combine->Evaporate Pure Pure Product Evaporate->Pure caption Workflow for chromatographic purification.

Sources

Optimization

troubleshooting low enantioselectivity in asymmetric amine synthesis

Ticket ID: AAS-EE-OPT-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Low Enantioselectivity ( ) in Asymmetric Amine Synthesis[1] Introduction & Diagnostic Triage...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: AAS-EE-OPT-001

Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Low Enantioselectivity (


) in Asymmetric Amine Synthesis[1]

Introduction & Diagnostic Triage

Welcome to the Asymmetric Synthesis Support Portal. Low enantioselectivity is rarely a single-variable failure; it is usually a symptom of a competitive racemic pathway or a degradation of the chiral environment.

Before optimizing catalyst ligands or enzyme variants, you must rule out fundamental system errors. Use the Diagnostic Decision Tree below to identify your specific failure mode.

Diagnostic Decision Tree (Workflow)

DiagnosticTree Start START: Low ee Observed CheckHPLC 1. Validate Analytical Method (Is the separation real?) Start->CheckHPLC RacemicStd Run Racemic Standard? Check baseline resolution. CheckHPLC->RacemicStd CheckBackground 2. Check Background Reaction (Run without chiral catalyst) RacemicStd->CheckBackground Method OK BackgroundYes Significant Product Formed? CheckBackground->BackgroundYes MethodSpecific 4. Select Method-Specific Module BackgroundYes->MethodSpecific No Background Suppress Background\n(Lower T, Change Solvent) Suppress Background (Lower T, Change Solvent) BackgroundYes->Suppress Background\n(Lower T, Change Solvent) Yes CheckRacemization 3. Product Stability Test (Resubmit chiral product to reaction) RacemizationYes ee Erosion Observed? CheckRacemization->RacemizationYes Modify Workup/Conditions\n(Product is labile) Modify Workup/Conditions (Product is labile) RacemizationYes->Modify Workup/Conditions\n(Product is labile) Yes Proceed to Optimization\n(Ligand/Enzyme Screening) Proceed to Optimization (Ligand/Enzyme Screening) RacemizationYes->Proceed to Optimization\n(Ligand/Enzyme Screening) No MethodSpecific->CheckRacemization

Figure 1: Initial diagnostic workflow to isolate the root cause of low enantioselectivity before catalytic optimization.

Module A: Transition Metal Catalysis (Ir/Rh Hydrogenation)

Primary Focus: Iridium-catalyzed asymmetric hydrogenation of imines (e.g., using PHOX, Josiphos, or Spiro-based ligands).

Common Failure Modes & Solutions
SymptomProbable Root CauseTechnical Solution
0%

(Racemic)
Background Reaction Imines are unstable. If the imine hydrolyzes to a ketone/amine, and the ketone is reduced non-selectively (or re-condenses racemically),

vanishes. Fix: Add molecular sieves; ensure anhydrous conditions.
Low but constant

Chloride Poisoning Precursors like

leave active chloride ions that bridge metal centers, forming achiral aggregates. Fix: Use a halide scavenger (e.g., AgPF₆, NaBArF) or switch to cationic precursors like

.

drops with conversion
Product Inhibition The amine product binds tighter to the catalyst than the imine substrate, potentially altering the chiral pocket. Fix: Add an additive like

(Iodine) or tetrabutylammonium iodide (TBAI). These additives prevent the formation of inactive dimers and stabilize the active monomeric species [1].
Variable

Pressure Sensitivity Unlike Rh-catalysis, Ir-catalysis

can be pressure-dependent. High

pressure increases the rate but may force a less selective "outer-sphere" mechanism. Fix: Screen pressures from 10 bar to 80 bar.
The "Iodine Effect" in Iridium Catalysis

Many users overlook the critical role of additives. In Ir-catalyzed systems (especially with P-N ligands), the addition of iodine (


) or iodide is often mandatory  for high enantioselectivity. It is believed to facilitate the formation of the active Ir(III)-dihydride species and prevent catalyst deactivation/aggregation [2].

Module B: Organocatalysis (Chiral Phosphoric Acids)

Primary Focus: BINOL/SPINOL-derived Chiral Phosphoric Acids (CPAs) for transfer hydrogenation or nucleophilic addition.

Critical Troubleshooting: The Water Effect

In CPA catalysis, the chiral information is transferred via a rigid Hydrogen-Bonding network.

  • The Issue: Trace water (>50 ppm) competes with the substrate for H-bonding sites on the phosphoryl oxygen. This "loosens" the transition state, allowing the substrate to slip into a non-selective orientation.

  • The Fix:

    • Dry solvents over activated 3Å or 4Å Molecular Sieves for 24h.

    • Use a Karl Fischer titrator to verify water content is <20 ppm.

    • Protocol: Add 100-200 mg of activated 5Å MS directly to the reaction vessel (2 mL scale).

Steric Tuning Guide

If


 is low (e.g., 40-60%), the catalyst pocket may be too loose for your specific substrate.
  • Substrate Analysis: Look at the substituents ortho to the imine nitrogen.

  • Catalyst Selection:

    • Small/Linear Substrates: Use bulky 3,3'-substituents (e.g., TRIP, TCyp) to confine the substrate.

    • Bulky Substrates: Use less sterically demanding acids (e.g., (R)-TRIP may be too crowded; try (R)-Si8-TRIP or simple phenyl-BINOL) [3].

Module C: Biocatalysis (Transaminases/Amine Dehydrogenases)

Primary Focus:


-Transaminases (ATAs) for converting ketones to chiral amines.[2][3]
The Thermodynamic Trap

Transamination is an equilibrium reaction (


). If the equilibrium is not shifted, the reverse reaction (amine 

ketone) will occur on the chiral product, leading to racemization over time.
Optimization Strategies
StrategyMechanismImplementation
Isopropylamine (IPA) Donor Uses IPA as the amine source. The byproduct is acetone.Use a large excess (10-50 equiv) of IPA. Remove volatile acetone via open-system or

sweep (if enzyme stability permits).
LDH/GDH Coupling Lactate Dehydrogenase (LDH) reduces the pyruvate byproduct to lactate (irreversible).Add LDH, Glucose Dehydrogenase (GDH), Glucose, and catalytic NADH.[4] This pulls the equilibrium to completion [4].
In Situ Product Removal (ISPR) Chiral amine product inhibits the enzyme or causes thermodynamic stall.Use a biphasic system (e.g., overlay with undecane) or a resin (e.g., Amberlite) to sequester the amine product as it forms.
Biocatalytic Pathway Visualization

BiocatPath Substrate Prochiral Ketone Intermediate Enzyme-PLP Complex Substrate->Intermediate Amine Donor Product Chiral Amine (S or R) Intermediate->Product Byproduct Copernicus (Pyruvate/Acetone) Intermediate->Byproduct Byproduct->Intermediate Reversible (Racemization Risk!) Removal Equilibrium Shift (LDH System / IPA Excess) Byproduct->Removal Irreversible Removal

Figure 2: Transaminase equilibrium logic. The red dashed line represents the thermodynamic back-reaction that erodes ee.

Standard Operating Protocols (SOPs)

SOP-01: The "Racemization Check"

Mandatory before extensive screening.

  • Synthesize/Isolate a sample of the chiral amine product with high

    
     (or use a pure standard).
    
  • Prepare Reaction Matrix: Set up a reaction vial containing the exact solvent, additives, and catalyst loading used in your synthesis, but omit the starting material .

  • Spike: Add the chiral amine product to this mixture.

  • Incubate: Stir at reaction temperature for the standard reaction time (e.g., 12h).

  • Analyze: Measure

    
    .[4][5][6][7][8][9]
    
    • Result: If

      
       drops from 99% to 80%, your product is chemically unstable under reaction conditions (e.g., acid-catalyzed racemization).
      
    • Action: Lower temperature, buffer the pH, or stop the reaction at partial conversion.

SOP-02: Micro-Scale Additive Screening (Ir-Catalysis)
  • Stock Solutions: Prepare stock solutions of Precursor (

    
    ) and Ligand in degassed DCM.
    
  • Complexation: Mix Precursor and Ligand (1:1.1 ratio) and stir for 30 min.

  • Additive Dosing: Aliquot catalyst into 4 vials. Add:

    • Vial A: None (Control)

    • Vial B:

      
       (5-10 mol% relative to substrate)
      
    • Vial C: TBAI (10 mol%)

    • Vial D: Molecular Sieves (Activated)

  • Reaction: Add substrate and apply

    
     pressure.[10][11]
    
  • Compare: Significant

    
     differences indicate the active species mechanism.
    

References

  • Noyori, R., et al. (2001). Asymmetric Hydrogenation of Imines. Chemical Reviews.

  • Krische, M. J., et al. (2007).[6] Enantioselective Iridium-Catalyzed Imine Vinylation. Journal of the American Chemical Society.

  • List, B. (2006). Chiral Phosphoric Acids: Powerful Organocatalysts. Angewandte Chemie International Edition.

  • Turner, N. J., et al. (2018). Recent advances in

    
    -transaminase-mediated biocatalysis for the enantioselective synthesis of chiral amines. Catalysts. 
    
  • Pfaltz, A., et al. (2019). Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction. RSC Advances.

Sources

Troubleshooting

Technical Support Center: HPLC Separation of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine Isomers

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals tasked with the complex stereochemical resolution of (3-Methylpent...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals tasked with the complex stereochemical resolution of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine .

Due to the presence of three distinct chiral centers (C2 and C3 on the 3-methylpentyl group, and C1 on the ethylpyridine group), this molecule exists as 8 stereoisomers (4 diastereomeric pairs of enantiomers). Combined with its highly basic nature, separating all 8 isomers in a single chromatographic run requires precise control over stationary phase chemistry, mobile phase thermodynamics, and steric environments.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why am I observing severe peak tailing and broad peaks during my initial runs?

The Causality: Peak tailing in this molecule is driven by its dual-basic functional groups: a secondary amine (


) and a pyridine ring (

). When using polysaccharide-based Chiral Stationary Phases (CSPs) coated on silica, these basic nitrogen atoms undergo strong, non-enantioselective ion-exchange interactions with residual acidic silanol groups on the silica matrix.

The Solution: You must chemically mask the silanol sites. For Normal Phase (NP) or Polar Organic Mode (POM), add 0.1% Diethylamine (DEA) or Ethanolamine to the mobile phase. These small, highly basic additives outcompete the bulky analyte for the silanol active sites. Alternatively, as demonstrated in foundational studies on [1], using acidic additives like Methanesulfonic acid (MSA) can dramatically improve peak shape by forming an ion-pair salt with the amine, increasing selective binding with the CSP while lowering the localized pH to suppress silanol ionization.

Q2: I need to resolve all 8 stereoisomers. Which column chemistry provides the highest probability of success?

The Causality: Enantiomeric resolution requires a chiral selector capable of multi-point interactions (hydrogen bonding, dipole-dipole, and


 stacking). The pyridine ring of your analyte acts as a strong 

-basic site, which pairs exceptionally well with the phenylcarbamate derivatized polysaccharides.

The Solution: Begin your screening with Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or immobilized Chiralpak IA). Amylose-based CSPs possess a helical structure with a broader chiral groove compared to cellulose, which is critical for accommodating the bulky, flexible 3-methylpentyl aliphatic chain. If using an [2], you gain the flexibility to use non-standard solvents like Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) to tune the solubility and steric interactions of the 4 diastereomeric pairs.

Q3: The 4 diastereomers separate well, but the enantiomeric pairs co-elute. How can I tune the enantioselectivity ( )?

The Causality: Enantioselectivity (


) is heavily dependent on the steric fit of the analyte within the chiral groove. The alcohol modifier in your mobile phase (e.g., Isopropanol) actively competes for hydrogen-bonding sites on the CSP and alters the steric environment of the cavity.

The Solution: Switch your modifier from Isopropanol (IPA) to Ethanol (EtOH) or Methanol (MeOH) . The smaller steric bulk of EtOH allows the bulky (3-Methylpentan-2-yl) group deeper access into the chiral cavity, often yielding a dramatic shift in selectivity. Additionally, lower the column temperature from 25°C to 15°C. Chiral recognition is an enthalpy-driven process; lowering the temperature thermodynamically favors the formation of the transient diastereomeric complex between the analyte and the CSP [3].

Q4: Can I transfer this chiral separation to an LC-MS system for peak identification?

The Causality: Standard NP additives (like DEA or TFA) are non-volatile and will severely suppress MS ionization while contaminating the mass spectrometer source.

The Solution: You must transition to a Reversed-Phase (RP) chiral method. Utilize an RP-compatible polysaccharide column (e.g., Chiralpak AD-RH) and a mobile phase consisting of Acetonitrile and 20 mM Ammonium Bicarbonate (pH 9.0) . The high pH ensures the secondary amine remains largely deprotonated, increasing its retention on the hydrophobic CSP, while the volatile buffer ensures complete [4].

Part 2: Quantitative Data & Method Selection Matrix

Use the following empirically derived matrix to select your starting conditions based on your specific analytical goal.

Analytical GoalRecommended CSP ChemistryMobile Phase CompositionAdditiveExpected Resolution Target
Max Isomer Resolution (NP) Amylose tris(3,5-dimethylphenylcarbamate)Hexane / Ethanol (85:15 v/v)0.1% DEA

for all 8 peaks
Alternative Selectivity (POM) Cellulose tris(3,5-dimethylphenylcarbamate)100% Methanol0.1% MSARapid elution,

LC-MS Identification (RP) Immobilized Amylose (e.g., IA-3)Water / Acetonitrile Gradient20mM

Baseline separation of diastereomers

Part 3: Self-Validating Experimental Protocol

To ensure absolute scientific integrity, this protocol is designed as a self-validating system . You cannot proceed to the next phase unless the internal validation criteria of the current phase are met.

Phase 1: System Suitability & Dead Volume Verification
  • Action: Inject a void volume marker (e.g., 1,3,5-tri-tert-butylbenzene for NP).

  • Action: Run at 1.0 mL/min and record the dead time (

    
    ).
    
  • Validation Gate: The system is validated for thermodynamic calculations only if

    
     is highly reproducible (RSD < 0.5% over 3 injections). This ensures all subsequent retention factor (
    
    
    
    ) calculations are accurate.
Phase 2: Primary CSP Screening
  • Action: Prepare a 1.0 mg/mL solution of the (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine racemate mixture in the mobile phase.

  • Action: Inject 5 µL onto an Amylose-based CSP (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

  • Action: Elute isocratically using Hexane/EtOH/DEA (80:20:0.1 v/v/v) at 25°C.

  • Validation Gate: Calculate the retention factor (

    
    ). The protocol validates progression to Phase 3 only if 
    
    
    
    . If
    
    
    , increase EtOH to 30%. If
    
    
    , decrease EtOH to 10%.
Phase 3: Selectivity & Temperature Optimization
  • Action: If all 8 peaks are not baseline resolved, systematically replace EtOH with MeOH, then IPA, keeping the additive constant (0.1% DEA).

  • Action: Decrease the column compartment temperature in 5°C increments (from 25°C down to 10°C).

  • Validation Gate: Calculate the resolution (

    
    ) between the closest eluting critical pair. The method is considered fully optimized and self-validated when 
    
    
    
    for all 7 adjacent peak valleys.

Part 4: Method Development Workflow Visualization

HPLC_Optimization Start Target: 8 Isomers (3 Chiral Centers) CSP Screen Polysaccharide CSPs (e.g., Amylose/Cellulose) Start->CSP Mode Select Mobile Phase Mode CSP->Mode NP Normal Phase (Hexane/Alcohol) Mode->NP POM Polar Organic Mode (100% MeOH/ACN) Mode->POM Tailing Severe Peak Tailing? NP->Tailing POM->Tailing Additives Add 0.1% DEA/TEA or MSA/ESA (Ion-Pairing) Tailing->Additives Yes ResCheck Rs > 1.5 for all 8 peaks? Tailing->ResCheck No Additives->ResCheck Tune Tune Steric Environment (Switch IPA to EtOH/MeOH) ResCheck->Tune No Validate Final Method Validation ResCheck->Validate Yes Tune->ResCheck

Logical workflow for the HPLC method development and chiral resolution of basic amine stereoisomers.

References

  • Title: Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives Source: Journal of Chromatography A (PubMed) URL: [Link]

  • Title: A Strategy for Developing HPLC Methods for Chiral Drugs Source: LCGC International URL: [Link]

  • Title: Chiral HPLC Separations Guide Source: Phenomenex URL: [Link]

  • Title: HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode Source: SIELC Technologies URL: [Link]

Optimization

Technical Support Center: Solubilization Strategies for Pyridinylethylamine Derivatives

Welcome to the advanced troubleshooting center for researchers and drug development professionals working with pyridinylethylamine derivatives. While the dual-nitrogen pharmacophore (a pyridine ring coupled with an ethyl...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the advanced troubleshooting center for researchers and drug development professionals working with pyridinylethylamine derivatives. While the dual-nitrogen pharmacophore (a pyridine ring coupled with an ethylamine side chain) is highly valuable in medicinal chemistry (e.g., kinase inhibitors, histamine receptor modulators), it frequently presents severe solubility bottlenecks in physiological aqueous buffers.

This guide synthesizes thermodynamic principles with field-proven methodologies to help you rescue precipitating compounds and design self-validating solubilization workflows.

Part 1: Frequently Asked Questions (The "Why")

Q1: Why does my pyridinylethylamine derivative crash out of solution when diluted from a DMSO stock into a pH 7.4 phosphate buffer? A: This is a classic manifestation of kinetic versus thermodynamic solubility mismatch (1)[1]. In a 100% DMSO stock, your compound exists in an artificially stable, supersaturated kinetic state. When introduced to an aqueous buffer at pH 7.4, the solvent polarity rapidly shifts. Pyridinylethylamines are weakly basic; while the primary/secondary ethylamine group (pKa ~9–10) is ionized at pH 7.4, the pyridine nitrogen (pKa ~5.2) remains predominantly unionized. The high lipophilicity (LogP) of the unionized pyridine ring and its substituents drives the compound out of solution to minimize thermodynamically unfavorable interactions with water (2)[2].

Q2: Should I use pH adjustment, co-solvents, or cyclodextrins for my in vitro assays? A: Your choice is dictated by the biological constraints of your assay. Lowering the pH below the pKa of the pyridine ring (e.g., pH 4.0) ensures both nitrogen atoms are protonated, drastically increasing aqueous solubility via ion-dipole interactions (3)[3]. However, if your target protein or cell line requires a strict physiological pH (7.4), pH adjustment will cause immediate precipitation or cell death. In these cases, you must rely on co-solvents (like DMSO or PEG) to lower the dielectric constant of the mixture, or cyclodextrin inclusion complexes to physically shield the hydrophobic moieties from the aqueous environment (4)[4].

DecisionTree Start Precipitation in Buffer (pH 7.4) Analyze Analyze Target pH Tolerance Start->Analyze LowpH Can assay run at pH < 5.0? Analyze->LowpH Acidify Lower pH (Protonate Pyridine) LowpH->Acidify Yes Physio Requires pH 7.4 LowpH->Physio No Cosolvent Add Co-solvent (e.g., 5% DMSO) Physio->Cosolvent Toxicity Is co-solvent toxic to cells? Cosolvent->Toxicity Toxicity->Cosolvent No Cyclodextrin HP-β-CD Complexation Toxicity->Cyclodextrin Yes

Caption: Decision tree for selecting a solubilization method for weakly basic amines.

Part 2: Troubleshooting Guides & Experimental Protocols

To ensure trustworthiness, every protocol below is designed as a self-validating system . Do not assume solubility has been achieved simply because the solution appears clear to the naked eye; micro-precipitates can ruin assay reproducibility.

Protocol A: pH-Modulated Solubilization (Salt Formation)

Causality: Converting the weakly basic pyridine into its ionized conjugate acid disrupts the solid-state crystal lattice energy and maximizes solvation by water molecules.

  • Buffer Selection: Prepare a 50 mM Citrate or Acetate buffer adjusted to pH 4.0.

  • API Addition: Weigh the pyridinylethylamine derivative and add it to the buffer to target a 10 mM concentration.

  • Equilibration: Sonicate the mixture for 15 minutes in a water bath at 25°C.

  • Validation (Critical):

    • Measure the final pH. Dissolving a basic amine will raise the pH of the buffer; if the pH exceeds 5.0, the buffering capacity has been exhausted, and precipitation will re-occur. Adjust back to pH 4.0 using 0.1 M HCl.

    • Analyze via UV-Vis spectroscopy at 600 nm. An absorbance > 0.05 indicates light scattering from invisible micro-precipitates.

Protocol B: Cyclodextrin (HP-β-CD) Inclusion Complexation

Causality: Hydroxypropyl-β-cyclodextrin features a lipophilic inner cavity and a hydrophilic exterior. The hydrophobic pyridine and alkyl/aryl substituents of the derivative enter the cavity, replacing high-energy water molecules, while the hydrophilic surface ensures bulk aqueous solubility (4)[4].

CDWorkflow Prep Prepare HP-β-CD (5-20% w/v) Add Add Excess API Prep->Add Equilibrate Equilibrate (24h, 37°C) Add->Equilibrate Filter Filter/Centrifuge (Remove Solid) Equilibrate->Filter Analyze HPLC/UV Quantification Filter->Analyze

Caption: Step-by-step workflow for cyclodextrin complexation and phase-solubility analysis.

  • Host Preparation: Prepare a series of aqueous buffers (pH 7.4) containing 0%, 5%, 10%, and 20% (w/v) HP-β-CD.

  • Guest Addition: Add an excess amount of the solid pyridinylethylamine derivative to each vial (e.g., 5 mg into 1 mL).

  • Thermodynamic Equilibration: Agitate the suspensions on an orbital shaker at 37°C for 24 to 48 hours. Kinetic dissolution is insufficient here; thermodynamic equilibrium must be reached (1)[1].

  • Phase Separation: Centrifuge the samples at 10,000 x g for 15 minutes to pellet undissolved drug.

  • Validation: Dilute the supernatant and quantify the dissolved drug using HPLC-UV. Plotting drug concentration vs. HP-β-CD concentration should yield an

    
    -type linear phase-solubility diagram, confirming a 1:1 stoichiometric inclusion complex.
    

Part 3: Quantitative Data Presentation

The following table summarizes the expected solubility enhancements when applying the above methodologies to a highly lipophilic, weakly basic pyridine derivative (baseline thermodynamic solubility < 5 µg/mL at pH 7.4).

Solubilization StrategyMechanism of ActionExpected Solubility (µg/mL)Fold EnhancementAssay Compatibility (Cellular)
PBS Buffer (pH 7.4) Baseline (Unionized Pyridine)< 5.01xHigh
Acetate Buffer (pH 4.0) Ionization / Salt Formation> 2,500.0> 500xLow (Acidic toxicity)
5% DMSO in PBS Dielectric Constant Reduction45.09xModerate (DMSO toxicity >1%)
10% HP-β-CD in PBS Hydrophobic Cavity Inclusion850.0170xHigh (Biocompatible)
20% HP-β-CD in PBS Hydrophobic Cavity Inclusion1,600.0320xHigh (Biocompatible)

Note: Data represents typical thermodynamic solubility profiles for weakly basic lipophilic pharmacophores. Actual values will depend on the specific LogP and crystal lattice energy of your exact derivative.

References

  • Ishikawa, M. et al. "Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry." SciSpace. Available at: [Link]

  • Kumar, S. et al. "Techniques for solubility enhancement of poorly soluble drugs: an overview." Journal of Medical Pharmaceutical and Allied Sciences (JMPAS). Available at:[Link]

  • Savjani, K. T. et al. "Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs." National Center for Biotechnology Information (PMC). Available at: [Link]

Sources

Troubleshooting

purification strategies for (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine from reaction mixtures

Technical Support Center: Purification Strategies for (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine Ticket ID: #PUR-PYR-AMINE-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Optimization o...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification Strategies for (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

Ticket ID: #PUR-PYR-AMINE-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Optimization of work-up and isolation protocols for complex pyridine-amine scaffolds.[1][2]

Executive Summary

You are dealing with (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine , a molecule presenting a "dual-base" challenge.[1][2] It contains two distinct basic centers:

  • Pyridine Nitrogen: A weak base (

    
    ).[1][2]
    
  • Secondary Amine: A stronger aliphatic base (

    
    ).[1][2]
    

Additionally, the structure possesses three stereocenters (one on the ethyl-pyridine chain, two on the methylpentyl chain), resulting in up to 8 stereoisomers (4 diastereomeric pairs). This complexity often leads to "oiling out," broad chromatographic peaks, and difficulty in crystallization.

This guide provides a tiered purification strategy, moving from bulk extraction to high-purity isolation.[1][2]

Module 1: The "Dual-pH Switch" Extraction Protocol

Objective: Remove non-basic impurities and unreacted pyridine starting materials without chromatography.

The Science: By exploiting the


 (

5 units) between the pyridine ring and the secondary amine, we can selectively protonate or deprotonate specific sites to control solubility.
  • pH < 4: Both nitrogens are protonated (

    
    ).[1][2] Molecule is highly water-soluble.[1][2]
    
  • pH 7–8: Pyridine is neutral (free base); Secondary amine is protonated (

    
    ).[1][2]
    
  • pH > 12: Both nitrogens are neutral.[1][2] Molecule is organic-soluble.[1][2]

Protocol: The "Middle-Cut" Strategy
  • Acidification (Total Protonation):

    • Dissolve the crude reaction mixture in 1M HCl until pH < 2.

    • Wash with Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (

      
      ).[1][2]
      
    • Result: Discard organic layer (removes neutral non-basic impurities).[1][2] Keep aqueous layer.[1][2]

  • The "Pyridine Wash" (Target pH 7.5):

    • Carefully adjust the aqueous layer to pH 7.5 using saturated

      
       or dilute NaOH. Use a calibrated pH meter (paper is too imprecise here).
      
    • CRITICAL: At pH 7.5, the secondary amine remains protonated (water-soluble), but unreacted pyridine starting materials (e.g., 3-ethylpyridine derivatives) become neutral.[2]

    • Wash with Diethyl Ether (

      
      )  (
      
      
      
      ).[1][2]
    • Result: Discard organic layer (removes unreacted pyridine/ketone starting materials).[1][2] Keep aqueous layer.[1][2]

  • Basification (Product Release):

    • Adjust aqueous layer to pH > 12 using 5M NaOH.[1][2] The solution should turn cloudy as the product oils out.

    • Extract with DCM (

      
      ).[1][2]
      
    • Dry combined organics over

      
      , filter, and concentrate.
      

Module 2: Chromatographic Separation (Silica Gel)

Objective: Separate diastereomers and remove trace impurities.

The Issue: Secondary amines interact strongly with acidic silanol groups (


) on silica gel, causing peak tailing (streaking) and poor resolution.[2][3]
The "Anti-Streak" Mobile Phase

Do not use standard Hexane/EtOAc gradients without modification.

ComponentRecommendationFunction
Base Modifier Triethylamine (TEA) or

(1–2% v/v)
Blocks acidic silanol sites on silica to prevent tailing [1][2].[1][2][3]
Solvent A Dichloromethane (DCM)Good solubility for the aromatic core.[2]
Solvent B Methanol (MeOH)Provides polarity for elution.[1][2]
Gradient 0%

10% MeOH in DCM (+1% TEA)
Slow gradient allows diastereomer separation.[1][2]

Step-by-Step:

  • Pre-treat Silica: Slurry the silica gel in the starting solvent containing 2% TEA. This "deactivates" the column before you even load the sample [3].

  • Loading: Dissolve crude amine in minimum DCM. If it's an oil, do not load neat; it will streak.[1][2]

  • Elution: Run the gradient.

    • Observation: You will likely see multiple spots very close together on TLC.[1][2] These are diastereomers , not impurities.[1][2] Collect them separately if stereochemical purity is required; otherwise, pool them.[2]

Module 3: Salt Formation & Crystallization

Objective: Turn a viscous oil into a handleable solid.

Since the free base is likely an oil due to the diastereomeric mixture, salt formation is the best path to a solid.

Recommended Salts
  • Oxalate Salt: Often crystallizes well for secondary amines.[1][2]

    • Protocol: Dissolve amine in

      
      .[1][2] Add 1 equivalent of oxalic acid dissolved in hot EtOH. Cool slowly.
      
  • Dihydrochloride Salt:

    • Protocol: Dissolve amine in dry

      
       or IPA.[1][2] Add 2.2 equivalents of HCl in Dioxane  or TMSCl/MeOH  (generates HCl in situ).[1][2]
      
    • Warning: HCl salts of this molecule type are often hygroscopic.[1][2] Handle in a desiccator.

Visual Decision Guides

Figure 1: The "Dual-pH" Extraction Logic

ExtractionWorkflow Start Crude Reaction Mixture Acidify Acidify to pH < 2 (1M HCl) Start->Acidify Wash1 Wash with DCM Acidify->Wash1 Removes Neutrals AqLayer1 Aqueous Layer (Product + Pyridine Protonated) Acidify->AqLayer1 Keep Aqueous AdjustpH Adjust to pH 7.5 (NaHCO3) AqLayer1->AdjustpH Wash2 Wash with Ether AdjustpH->Wash2 Removes Pyridine Starting Material AqLayer2 Aqueous Layer (Product Protonated, Pyridine Neutral) AdjustpH->AqLayer2 Keep Aqueous Basify Basify to pH > 12 (NaOH) AqLayer2->Basify Extract Extract with DCM Basify->Extract Final Final Product (Free Base) Extract->Final

Caption: Workflow for selectively removing neutral impurities and pyridine-based starting materials using pKa differences.

Figure 2: Chromatography Troubleshooting Matrix

ChromMatrix Issue Chromatography Issue Tailing Streaking / Tailing Issue->Tailing DoubleSpots Double/Triple Spots Issue->DoubleSpots Sol1 Add 1-2% TEA or NH4OH to Mobile Phase Tailing->Sol1 Sol2 Pre-wash silica with Base Tailing->Sol2 Sol3 Diastereomers present. Pool fractions or use Chiral HPLC DoubleSpots->Sol3

Caption: Decision tree for resolving common purification issues on silica gel.

Troubleshooting & FAQs

Q: I see two distinct spots on my TLC plate after purification. Is my product decomposing? A: Likely not. Because your molecule has three chiral centers, you are observing diastereomers .[1][2] These have different physical properties and often separate on silica.[1][2] If the mass spectrum (LC-MS) is identical for both spots, they are isomers.[2] You can pool them for bulk usage or separate them if you need specific stereochemistry.[1][2]

Q: The product comes out as a sticky brown oil that won't crystallize. A: This is common for diastereomeric amine mixtures.[1]

  • Try Trituration: Add cold pentane or hexane to the oil and scratch the flask sides with a glass rod.

  • Make the Oxalate: Oxalic acid often forces amines into a crystalline lattice better than HCl.[1][2]

  • High Vacuum: Ensure all solvent traces are removed; even 1% residual DCM can prevent crystallization.[1][2]

Q: My yield is low after the acid/base extraction. A: Check the pH of your waste layers.

  • If the "Pyridine Wash" (pH 7.5) was actually pH 9+, you likely washed away your product.[2]

  • If the final extraction (pH 12) was not basic enough, the amine remained water-soluble. Always verify pH with a meter, not just paper.[2]

References

  • BenchChem. (2025).[1][2][4] Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.Link[2]

  • LibreTexts Chemistry. (2022).[1][2] 4.8: Acid-Base Extraction.Link[2]

  • Royal Society of Chemistry. (2021).[1][2] Selective separation of amines from continuous processes using automated pH controlled extraction.[1][2] Reaction Chemistry & Engineering.[1][2] Link

  • Organic Chemistry Data. (2022). pKa Data Compiled by R. Williams.[1][2]Link[2]

Sources

Optimization

Technical Support Center: Catalyst Stability in Asymmetric Amine Synthesis

Topic: Addressing Catalyst Decomposition in Asymmetric Synthesis of Chiral Amines Role: Senior Application Scientist Audience: Pharmaceutical Researchers & Process Chemists Core Directive: The Stability Paradox Synthesiz...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Addressing Catalyst Decomposition in Asymmetric Synthesis of Chiral Amines Role: Senior Application Scientist Audience: Pharmaceutical Researchers & Process Chemists

Core Directive: The Stability Paradox

Synthesizing chiral amines via asymmetric hydrogenation (AH) or transfer hydrogenation (ATH) is a race against time. You are balancing the turnover frequency (TOF) of your catalyst against its decomposition rate (


) .

In my experience, 60% of "failed" screenings are not due to poor intrinsic enantioselectivity, but rather catalyst death before conversion reaches the point where enantiomeric excess (


) can be accurately assessed. This guide moves beyond basic "optimization" to address the root causes of catalyst mortality: Dimerization, Poisoning, and Ligand Modification. 

Module 1: Triage & Diagnosis

Is it dead, or is it sleeping?

Before adding more catalyst, you must distinguish between Irreversible Decomposition and Reversible Inhibition (Product/Substrate poisoning).

The "Standard Addition" Protocol

Do not rely on color changes alone. Use this kinetic validation workflow.

DiagnosticTree Start Reaction Stalls (< 100% Conversion) Split Split Reaction Mixture into Two Vials (A & B) Start->Split VialA Vial A: Add Fresh Substrate Split->VialA VialB Vial B: Add Fresh Catalyst Split->VialB ResultA1 Vial A: No Reaction VialA->ResultA1 Outcome 1 ResultA2 Vial A: Reaction Resumes VialA->ResultA2 Outcome 2 ResultB1 Vial B: Reaction Resumes VialB->ResultB1 Control Diag1 DIAGNOSIS: Catalyst Death (Irreversible Decomposition) ResultA1->Diag1 Diag2 DIAGNOSIS: Product Inhibition (Active species blocked) ResultA2->Diag2

Figure 1: Kinetic spike testing workflow to distinguish catalyst death from inhibition.

Module 2: Iridium-Catalyzed Hydrogenation (The "Heavy Metal" Ward)

Context: Iridium-P,N complexes (e.g., Pfaltz, Crabtree-type) are the gold standard for unfunctionalized imines. Primary Failure Mode: Formation of Inactive Hydride-Bridged Dimers .

The Mechanism of Failure

Iridium precatalysts (often


) activate via hydrogenation of the COD ligand. However, in the absence of sufficient stabilizing counter-ions or steric bulk, the resulting monomeric iridium hydrides aggregate into thermodynamically stable, catalytically inactive trimeric hydride-bridged clusters (

).
Troubleshooting Protocol: The "Magic Mixture"

If your Ir-catalyzed hydrogenation stalls, you are likely seeing dimer formation.

ComponentStandard ProtocolThe "Rescue" ProtocolScientific Rationale
Precursor

+ Ligand
Add

or

Iodide (

) bridges are easier to break than Hydride (

) bridges. Iodide stabilizes the monomeric active species.
Additive NoneAcetic Acid (1-5 equiv) Promotes protonation of the imine (activation) and prevents formation of inactive clusters by occupying coordination sites.
Pressure 50 bar

100 bar

Higher

pressure shifts equilibrium toward the active polyhydride monomer rather than the dimer.

Expert Insight: For sterically hindered imines (e.g., Metolachlor synthesis), the use of acid and iodide additives is not optional; it is mechanistic. The acid/iodide combination prevents the "hydride death spiral" of the catalyst.

Module 3: Organocatalysis (Chiral Phosphoric Acids)

Context: Transfer Hydrogenation of Imines/Enamines using Hantzsch Esters. Primary Failure Mode: Product Inhibition (The "Sticky Amine" Problem).

The Mechanism of Failure

Chiral Phosphoric Acids (CPAs) rely on a delicate dual-activation mode. However, the product (a chiral amine) is often more basic than the substrate (imine). As the reaction proceeds, the product binds tightly to the CPA proton, effectively neutralizing the catalyst.

Troubleshooting Guide

Q: My reaction follows 0-order kinetics initially but stops at exactly 50-60%. Why? A: You have reached the "Inhibition Threshold." The concentration of free amine product is competing for the catalyst.

Corrective Actions:

  • In-Situ Protection: Add

    
     (1.1 equiv)  to the reaction mixture.
    
    • Why: The amine product reacts immediately with the anhydride to form a carbamate (non-basic). This releases the CPA back into the catalytic cycle.

  • Solvent Switch: Move from non-polar solvents (Toluene) to polar aprotic solvents (THF or Dioxane).

    • Why: Solvation helps break the tight ion-pair between the CPA and the amine product.

  • Catalyst Modification: Switch to N-Triflyl Phosphoramides .

    • Why: These are significantly more acidic (

      
       ~ -3) than standard CPAs (
      
      
      
      ~ 1-2). They are less prone to deactivation by weak amine bases.

Module 4: The "False Positive" Trap (Mercury Drop Test)

Critical Warning for Senior Scientists: The Mercury (


) drop test is the standard method to rule out heterogeneous catalysis (nanoparticles). However, it is flawed for certain Iridium and Palladium pincer complexes. 
  • The Myth: "If Hg stops the reaction, it was nanoparticles. If it continues, it is homogeneous."

  • The Reality: Hg can react with homogeneous ligand systems (especially N-heterocyclic carbenes and pincer ligands), forming inactive amalgams. This gives a False Positive for heterogeneity.[1]

Validation Protocol: If the Mercury test stops your reaction, you must validate with a second method:

  • Quantitative Poisoning: Add

    
     or thiophene (0.5 equiv relative to metal). These poison nanoparticles selectively but react much slower with homogeneous metal-hydrides.
    
  • Fractional Filtration: Filter the reaction through a 0.02

    
     membrane. If the filtrate is inactive, the catalyst was likely heterogeneous (nanoparticles).
    

Visualizing the Deactivation Pathway

Understanding the equilibrium between the Active Monomer and the Inactive Dimer is crucial for Iridium catalysis.

IrDeactivation Precat Pre-Catalyst [Ir(COD)L]+ Active ACTIVE SPECIES [Ir(H)2(L)(Imine)]+ Precat->Active Activation Dimer INACTIVE DIMER [Ir2(μ-H)3(L)2]+ Active->Dimer Low H2 Pressure No Additives Dimer->Active High H2 / Acid H2 + H2 / - COD Additives Additives (I-, Acid) Block Dimerization

Figure 2: The Iridium "Death Spiral." Additives prevent the formation of the thermodynamic sink (Red).

References & Authority

  • Iridium Dimerization & Additives:

    • Mechanism of Ir-catalyzed Imine Hydrogenation: Schrage, B. R., et al. (2022).[2] "A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine." Molecules.

    • Role of Iodide/Acid Additives: Pfaltz, A., et al. (2002).[3] "Enantioselective imine hydrogenation with Ir diphosphine catalysts: fighting deactivation." Comptes Rendus Chimie.

  • Organocatalysis Deactivation:

    • Deactivation by Electrophilic Trapping: Reid, J. P., et al. (2025).[4][5] "Bromophosphatation as a Mode of Chiral Phosphoric Acid Catalyst Deactivation." Journal of Organic Chemistry.

  • Mercury Test Limitations:

    • False Positives in Hg Tests: Ananikov, V. P., et al. (2018). "Mercury poisoning test gets it wrong for palladium catalysts."[1] Chemistry World.

    • Scientific Validation: Galushko, A. S., et al. (2023).[6] "The poisonous truth about the mercury drop test." Organometallics.

Sources

Troubleshooting

minimizing side-product formation in the synthesis of pyridinylethylamines

Technical Support Center: Pyridinylethylamine Synthesis Subject: Minimizing Side-Product Formation & Process Optimization Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Introduction Welcome to the technica...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Pyridinylethylamine Synthesis Subject: Minimizing Side-Product Formation & Process Optimization Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Introduction

Welcome to the technical support hub. You are likely here because your synthesis of pyridinylethylamines (e.g., Betahistine, 2-(2-pyridyl)ethylamine) has hit a wall. Whether you are observing "gunk" (polymerization), low yields due to bis-alkylation, or inseparable mixtures during reduction, these issues stem from the unique electronic duality of the pyridine ring—it acts as both an electron-withdrawing group (activating vinyl positions) and a basic handle (complicating purification).

This guide is structured not as a textbook, but as a diagnostic tool. We focus on the two primary synthetic routes: Aza-Michael Addition (industrial standard) and Condensation/Reduction (lab scale).

Module 1: The Aza-Michael Addition Route

Context: Reaction of 2-vinylpyridine with an amine (e.g., methylamine).[1] Primary Failure Mode: Competition between Mono-alkylation (Target), Bis-alkylation (Impurity), and Polymerization.

Critical Pathway Analysis

The reaction is governed by the stoichiometry of the amine and the stability of the vinylpyridine.

MichaelAddition cluster_0 Critical Control Point VP 2-Vinylpyridine (Electrophile) Target Target: Secondary Amine (Mono-adduct) VP->Target + Amine (Kinetic) Poly Impurity: Polymer (Gel/Tar) VP->Poly Radical/Anionic Initiation (Heat/No Inhibitor) Amine Primary Amine (Nucleophile) Bis Impurity: Tertiary Amine (Bis-adduct) Target->Bis + VP (Thermodynamic Sink) Bis->Target Retro-Michael (High T, Acid)

Figure 1: Competitive pathways in the reaction of 2-vinylpyridine. Note the reversibility of the bis-adduct formation.

Troubleshooting Guide: Michael Addition

Q1: I am seeing a significant amount of the bis-alkylated impurity (Tertiary Amine). How do I stop the reaction at the secondary amine?

  • The Mechanism: The product (secondary amine) is often more nucleophilic than the starting primary amine due to the inductive effect of the alkyl group. Once formed, it competes for the remaining vinylpyridine.

  • The Fix (Stoichiometry): You must operate under high-dilution kinetic control regarding the vinylpyridine.

    • Protocol: Do not mix reagents 1:1. Use a large excess of the primary amine (5–10 equivalents).

    • Dosing: Add the 2-vinylpyridine dropwise to the amine solution. This ensures that at any given moment, the concentration of unreacted amine vastly exceeds the concentration of the product.

  • Self-Validating Step: Monitor the reaction by HPLC/TLC. If the bis-adduct (usually less polar) exceeds 5%, stop the addition and increase the amine equivalents for the next run.

Q2: My reaction mixture turned into a viscous gel or solid. What happened?

  • The Mechanism: 2-Vinylpyridine is notoriously unstable. It undergoes radical polymerization (initiated by heat/light) or anionic polymerization (initiated by strong bases).

  • The Fix (Stabilization):

    • Inhibitors: Ensure your 2-vinylpyridine contains an inhibitor like p-tert-butylcatechol (TBC) or 4-methoxyphenol (MEHQ). If you distilled the starting material to purify it, you removed the inhibitor—add it back immediately (100–200 ppm) if not using immediately.

    • Acid Catalysis: Use a weak acid catalyst (Acetic Acid). This activates the vinyl group for nucleophilic attack (lowering the activation energy) while protonating a fraction of the pyridine ring, which disfavors anionic polymerization.

    • Temperature: Keep the reaction below 60°C. Higher temperatures favor radical polymerization.

Q3: Can I recover the product from the bis-adduct?

  • The Insight: Yes. The aza-Michael reaction of vinylpyridines is reversible (Retro-Aza-Michael).

  • Protocol: Heating the bis-adduct in the presence of a "trap" (like a large excess of the primary amine) can drive the equilibrium back toward the mono-adduct, although this is energy-intensive and usually less efficient than getting the stoichiometry right initially.

Module 2: The Condensation/Reduction Route

Context: Condensation of pyridine carboxaldehyde with nitromethane (Henry Reaction) followed by reduction. Primary Failure Mode: Incomplete reduction (Hydroxylamines) or Dimerization.

Troubleshooting Guide: Reduction

Q4: After reducing the nitrovinyl intermediate, I have a mixture of the amine, a hydroxylamine, and an oxime.

  • The Mechanism: Reduction of nitroalkenes proceeds through sequential steps: Nitro

    
     Nitroso 
    
    
    
    Hydroxylamine
    
    
    Amine. Common reductants (like NaBH4 alone) often stall at the hydroxylamine stage.
  • The Fix (Catalytic Hydrogenation):

    • System: H2 (50 psi) over Raney Nickel or Pd/C.

    • Additive: Add a trace of acid (HCl or H2SO4) or Ammonia.

      • Why Acid? It prevents the poisoning of the catalyst by the basic pyridine nitrogen.

      • Why Ammonia? If using Raney Nickel, ammonia suppresses the formation of secondary amines (dimerization) by keeping the equilibrium shifted toward the primary imine.

Q5: I am seeing "dimers" (two pyridine rings connected by an amine linkage).

  • The Mechanism: During reduction, the intermediate imine can react with the newly formed amine to form a secondary amine dimer.

  • The Fix:

    • Acylation Block: Perform the reduction in acetic anhydride. This traps the primary amine immediately as an amide (N-acetyl derivative), preventing it from reacting further. You can hydrolyze the amide later.

Module 3: Purification & Isolation Strategy

Q6: My product is water-soluble and won't extract into organic solvents.

  • The Issue: Pyridinylethylamines are highly polar bases. At neutral pH, they are partially protonated and stay in the water.

  • The Fix (Salting Out):

    • Basify the aqueous layer to pH > 12 using NaOH (ensure the product is in the free base form).

    • Saturate the aqueous phase with NaCl (salting out).

    • Extract with Dichloromethane (DCM) or Isopropanol/Chloroform (1:3) . Standard ether/ethyl acetate often fails here.

Summary of Impurity Profiles

Impurity TypeOriginPrevention Strategy
Bis-Adduct Reaction of product with 2-vinylpyridineHigh amine equivalents (10eq); Dropwise addition of vinylpyridine.
Polymer Radical/Anionic polymerization of vinylpyridineUse radical inhibitors (MEHQ); Avoid excessive heat; Use acetic acid catalyst.
Hydroxylamine Incomplete reduction of nitro-groupUse stronger reducing conditions (e.g., H2/Raney Ni); Check H2 pressure.
Dimer Condensation during reductionPerform reduction in acetic anhydride; Use Ammonia with Raney Ni.

References

  • Process Related Impurities in Betahistine

    • Source: Rao, D. N., et al. (2016).[2] "Identification and synthesis of process related unspecified impurities of betahistine dihydrochloride." International Journal of Advanced Research.

    • Relevance: Identifies the specific bis-alkylated impurities and N-acetyl side products in industrial synthesis.
    • URL:

  • Retro-Aza-Michael Chemistry

    • Source: Riera, A., et al. (2020).
    • Relevance: details the reversibility of the bis-adduct form
    • URL:

  • Polymerization Prevention

    • Source: BenchChem Technical Guides. "Preventing polymerization in cyclopentenone/vinylpyridine reactions."
    • Relevance: Provides standard protocols for using inhibitors and temperature control to prevent "tar" form
    • URL:

  • Reduction of Nitro-Compounds

    • Source: Organic Chemistry Portal. "Reduction of Nitro Compounds to Amines."
    • Relevance: Validates the use of specific metal catalysts and additives to prevent hydroxylamine stagn
    • URL:

Sources

Optimization

Technical Support Center: Stability Profiling of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

Executive Summary & Molecule "Personality" Welcome to the technical support hub for MPPE-A . As a secondary amine featuring both a basic pyridine ring and a branched aliphatic chain with two chiral centers, this molecule...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule "Personality"

Welcome to the technical support hub for MPPE-A . As a secondary amine featuring both a basic pyridine ring and a branched aliphatic chain with two chiral centers, this molecule presents a unique "stability personality." It is not merely a base; it is a nucleophilic, stereochemically complex system prone to specific degradation pathways that standard protocols often miss.

Key Stability Risks:

  • Oxidative Cascade: The aliphatic secondary amine is significantly more nucleophilic than the pyridine nitrogen, leading to rapid N-hydroxylation under mild oxidative stress.

  • Stereochemical Drift: With chiral centers at the

    
    -positions relative to the nitrogen and the pyridine ring, epimerization (rather than simple racemization) is a critical risk under high pH or thermal stress.
    
  • Chromatographic Tailing: The dual-basic nature (Pyridine

    
    , Amine 
    
    
    
    ) causes severe silanol interactions in standard HPLC.

Knowledge Base: Troubleshooting & FAQs

Module A: Oxidative Stability (The "Yellowing" Issue)

Q: My sample turned yellow/orange after 24 hours in solution, but the HPLC purity is still >99%. What is happening?

A: You are likely observing the formation of trace N-oxides or Nitrones , which are highly chromophoric even at ppm levels.

  • The Mechanism: Unlike simple alkyl amines, MPPE-A has two nitrogen centers. The aliphatic secondary amine is the "soft" nucleophile and will oxidize first, long before the pyridine ring.

    • Stage 1: Formation of the N-hydroxylamine (often colorless but unstable).

    • Stage 2: Oxidation to the Nitrone (yellow/orange chromophore).

    • Stage 3: Only under extreme conditions (e.g., peracids, high temp) will the pyridine ring oxidize to the Pyridine N-oxide.

  • The Fix:

    • Degas all solvents thoroughly. MPPE-A is sensitive to dissolved oxygen.

    • Store under Argon/Nitrogen.

    • Check your antioxidant: If formulating, consider adding BHT or Sodium Metabisulfite, but test for compatibility as bisulfites can react with the pyridine ring.

Module B: Stereochemical Integrity

Q: I see a "splitting" of the main peak in my stability samples after 1 month at 40°C. Is this hydrolysis?

A: It is highly unlikely to be hydrolysis (no hydrolyzable esters/amides are present). You are likely observing Epimerization .

  • The Cause: MPPE-A has two chiral centers. The center adjacent to the pyridine ring (benzylic-like position) is susceptible to proton abstraction, especially if the solution pH is basic (

    
    ). This leads to the formation of a transient carbanion/enamine intermediate, resulting in the inversion of that specific center.
    
    • Result: Conversion of the

      
       isomer into the 
      
      
      
      diastereomer. Diastereomers have different physical properties and retention times, appearing as a "split" or new impurity peak close to the main peak.
  • The Fix:

    • Maintain solution pH slightly acidic (pH 4–6) to keep the amine protonated (ammonium form), which prevents proton abstraction at the chiral center.

Module C: Analytical Method Troubleshooting

Q: I cannot get a symmetrical peak. The tailing factor is >2.0 regardless of the gradient.

A: This is the "Dual-Base Effect." The pyridine and the secondary amine are interacting with residual silanols on your column.

  • The Fix:

    • Column Choice: Switch to a "Hybrid Particle" column (e.g., Waters XBridge or Phenomenex Kinetex EVO) designed for high pH stability.

    • Modifier: You must use an ion-pairing agent or a silanol blocker.

      • Recommendation: 0.1% Trifluoroacetic acid (TFA) is often too acidic and suppresses ionization in MS. Use 10 mM Ammonium Formate (pH 8.5) or add 0.05% Triethylamine (TEA) to the mobile phase to compete for silanol sites.

Visualizing the Degradation Pathways

The following diagram maps the critical degradation logic for MPPE-A. Use this to identify impurity peaks based on stress conditions.

MPPE_Degradation Start MPPE-A (Parent) (Secondary Amine + Pyridine) Oxidation Oxidative Stress (H2O2 / Air) Start->Oxidation BaseStress High pH / Thermal Stress Start->BaseStress Hydroxylamine N-Hydroxylamine (Intermediate) Oxidation->Hydroxylamine Fast (Aliphatic N) PyridineOxide Pyridine N-Oxide (Requires Peracids/Heat) Oxidation->PyridineOxide Slow / Harsh Conditions Nitrone Nitrone (Yellow Chromophore) Hydroxylamine->Nitrone -H2O Carbanion Benzylic Carbanion (Transient) BaseStress->Carbanion Proton Abstraction Epimer Diastereomer (Epimer) (Split Peak in HPLC) Carbanion->Epimer Reprotonation (Inversion)

Caption: Figure 1. Degradation Logic Tree for MPPE-A. Note that aliphatic N-oxidation (left) is kinetically favored over Pyridine oxidation.

Standardized Stress Testing Protocols

Do not use generic "screen" protocols. Use these targeted methods validated for pyridine-amine scaffolds.

Protocol A: Oxidative Stress (Targeting N-Oxides)

Objective: Determine susceptibility to aliphatic vs. aromatic oxidation.

  • Preparation: Dissolve MPPE-A to 1 mg/mL in Acetonitrile:Water (50:50).

  • Stressor: Add Hydrogen Peroxide (

    
    ) to a final concentration of 3% .
    
  • Incubation:

    • Condition A (Mild): 25°C for 4 hours. (Targets Aliphatic Amine

      
       Nitrone).
      
    • Condition B (Harsh): 60°C for 24 hours. (Targets Pyridine Ring Oxidation).[1][2][3]

  • Quenching: CRITICAL. Quench with dilute Sodium Metabisulfite solution before injection to prevent on-column oxidation.

  • Analysis: Monitor at 254 nm (Pyridine) and 210 nm (Amine). Look for peaks with RRT < 1.0 (more polar N-oxides).

Protocol B: Stereochemical Stress (Targeting Epimerization)

Objective: Verify optical stability of the chiral centers.

  • Preparation: Dissolve MPPE-A to 1 mg/mL in 0.1 N NaOH (or pH 10 buffer).

  • Incubation: 60°C for 7 days.

  • Analysis: Use a Chiral Column (e.g., Chiralpak AD-H or OD-H).[4]

    • Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).[4] Note: Diethylamine is essential to ensure sharp peaks for basic amines.

    • Success Criteria: Enantiomeric Excess (ee) or Diastereomeric Excess (de) should not decrease by >1.0%.

Analytical Decision Matrix (HPLC Development)

Use this flow to select the correct HPLC conditions and avoid peak tailing.

HPLC_Workflow Input Method Development Start PH_Check Mobile Phase pH? Input->PH_Check LowPH Acidic (pH 2-3) PH_Check->LowPH Mass Spec Preferred HighPH Basic (pH 8-10) PH_Check->HighPH Better Stability Col_Low Col: C18 (Standard) Add: 0.1% TFA or HFBA LowPH->Col_Low Col_High Col: Hybrid (XBridge) Add: 10mM NH4HCO3 HighPH->Col_High Tailing Peak Tailing > 1.5? Col_Low->Tailing Col_High->Tailing Fix_Tail Add 0.05% TEA or Ionic Liquid Tailing->Fix_Tail Yes Success Symmetric Peak Tailing->Success No Fix_Tail->Success

Caption: Figure 2. HPLC Method Development Decision Tree for Basic Amines (MPPE-A).

References

  • ICH Expert Working Group. ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation, 2003. [Link]

  • U.S. Food and Drug Administration (FDA). Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. 2003.[5][6] [Link]

  • Smith, R. M.Retention and Selectivity in Liquid Chromatography of Basic Drugs on Silica and Derivatized Silica. Journal of Chromatography A, 2003. (General reference for amine tailing mechanisms).
  • Damico, F., et al.Oxidative Degradation of Pharmaceuticals: Theory, Mechanisms, and Forced Degradation Studies. Journal of Pharmaceutical Sciences.

Sources

Troubleshooting

scaling up the synthesis of chiral amines: challenges and solutions

Current Status: Online Operator: Senior Application Scientist Ticket ID: SC-CAM-2024 Subject: Troubleshooting Scale-Up Challenges in Chiral Amine Synthesis Introduction Welcome to the technical support hub for chiral ami...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Online Operator: Senior Application Scientist Ticket ID: SC-CAM-2024 Subject: Troubleshooting Scale-Up Challenges in Chiral Amine Synthesis

Introduction

Welcome to the technical support hub for chiral amine synthesis. You are likely here because a route that worked perfectly on a 100 mg scale is failing at 100 g or 1 kg.

Chiral amines are the "nitrogen-based engine" of modern pharmacopeia, present in over 40% of small molecule drugs (e.g., Sitagliptin, Sertraline). Scaling their synthesis requires navigating a minefield of thermodynamic equilibria, catalyst deactivation, and safety hazards.

This guide is not a textbook; it is a troubleshooting manual designed to resolve specific failure modes in Biocatalysis (Transaminases) and Chemocatalysis (Asymmetric Hydrogenation) .

Module 1: Biocatalytic Scale-Up (Transaminases)

Core Technology:


-Transaminases (

-TAs) transfer an amino group from a donor (e.g., isopropylamine) to a prochiral ketone. Primary Failure Mode: Unfavorable Equilibrium & Product Inhibition.
Diagnostic Guide: Why is my conversion stuck at 50%?
SymptomProbable CauseCorrective Action
Conversion stalls at ~50% Thermodynamic Equilibrium (

)
Displace Equilibrium: Use Isopropylamine (IPA) excess (5-10 equiv) or remove coproduct (acetone) via vacuum/sweep gas.
Rate slows significantly after 20% Product Inhibition (by the chiral amine)Biphasic System: Add an organic phase (e.g., MTBE, Toluene) to extract the amine product as it forms, protecting the enzyme.
Enzyme precipitates Solvent/Substrate ToxicityFed-Batch Mode: Do not add all substrate at

. Feed ketone slowly to keep concentration below toxicity threshold.
FAQ: Equilibrium Displacement Systems

Q: I cannot use vacuum to remove acetone because my substrate is volatile. How do I drive the reaction? A: You must switch to a Cascaded Enzymatic System . Instead of IPA, use Alanine as the amine donor.[1] The coproduct is Pyruvate .

  • Add Lactate Dehydrogenase (LDH) and NADH.

  • LDH reduces Pyruvate to Lactate (irreversible).

  • Add Glucose Dehydrogenase (GDH) to recycle NADH. This "smart" system pulls the equilibrium to completion chemically rather than physically.

Visual Workflow: Transaminase Reaction & Recycling

Transaminase_Workflow Substrate Prochiral Ketone ATA Transaminase (PLP-Dependent) Substrate->ATA Donor Amine Donor (e.g., Alanine) Donor->ATA Product Chiral Amine ATA->Product Main Reaction Coproduct Coproduct (Pyruvate) ATA->Coproduct Recycle Lactate Dehydrogenase (LDH) Coproduct->Recycle Equilibrium Pull Waste Lactate (Irreversible Sink) Recycle->Waste Reduction

Figure 1: Transaminase equilibrium displacement using an LDH-coupled cascade to remove the pyruvate coproduct irreversibly.

Module 2: Chemocatalytic Asymmetric Hydrogenation (AH)

Core Technology: Transition metal (Rh, Ru, Ir) complexes with chiral phosphine ligands reducing enamines or imines.[2] Primary Failure Mode: Catalyst Deactivation & Safety.

Diagnostic Guide: Catalyst "Death" at Scale

Q: My turnover number (TON) was 2,000 in the glovebox, but it's <500 in the 5L reactor. Why? A: This is a classic "poisoning" scenario. At scale, trace impurities that were negligible in mg-scale batches become stoichiometric poisons relative to the catalyst.

Troubleshooting Protocol:

  • Feedstock Purity: Check your substrate for Sulfur or Halides . Even ppm levels can kill Rh/Ru catalysts. Recrystallize the substrate if necessary.

  • Oxygen Exclusion: A 5L reactor has more potential leak points than a sealed vial. Verify your nitrogen/argon purge cycles.

  • Substrate Inhibition: Some imines bind too strongly to the metal. Increase temperature slightly or increase H2 pressure to compete for the active site.

Safety Protocol: High-Pressure Hydrogenation

Scaling up batch hydrogenation (50 bar H2) creates a massive stored energy hazard.

Recommendation: Continuous Flow Hydrogenation Move from Batch to Flow to decouple scale from safety.

  • Mechanism: Pump substrate/catalyst solution through a packed-bed or tube-in-tube reactor pressurized with H2.

  • Benefit: Only a small volume is under pressure at any moment.

  • Scale-up: Run longer, not bigger.

Visual Workflow: Batch vs. Flow Safety

AH_Safety cluster_Batch Batch (High Risk) cluster_Flow Continuous Flow (Low Risk) Tank 200L Reactor 50 bar H2 Risk Explosion Hazard Slow Heat Transfer Tank->Risk Pump H-Cube / Flow Reactor Safe Low Volume High Surface Area Pump->Safe

Figure 2: Comparison of safety profiles between Batch and Continuous Flow hydrogenation.

Module 3: Downstream Processing & Purification

The "Hidden" Bottleneck: You made the amine, but now you have metal residues (chemocatalysis) or protein soup (biocatalysis).

Protocol: Upgrading Enantiomeric Excess (ee) via Salt Formation

If your reaction yields 95% ee, you often need >99.5% for pharma release. Distillation will not improve ee. You must use Diastereomeric Salt Crystallization .

Step-by-Step:

  • Screen Acids: Test chiral acids (Tartaric acid, Mandelic acid) and achiral acids (HCl, H3PO4) if the amine is already enriched.

  • The "Eutectic" Trick: If you have 90% ee, adding an achiral acid (like HCl) can sometimes precipitate the racemate (less soluble), leaving the pure enantiomer in the mother liquor (or vice versa).

  • Metal Scavenging (for AH): Before crystallization, treat the organic stream with functionalized silica (e.g., thiol-modified) or activated carbon (Ecosorb) to reduce Rh/Ru to <10 ppm.

Comparison of Purification Strategies
MethodBest ForScale-Up FeasibilityCost
Chromatography (Prep HPLC) Early phase, <100gLow (High solvent use)

Crystallization (Salt) >1kg, upgrading eeHigh (Standard equipment)$
Enzymatic Resolution Racemic mixtures (50% yield max)Medium

Extraction (pH swing) Removing enzymes/cofactorsHigh$

References

  • Savile, C. K., et al. (2010).[3] Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture. Science. Link

  • Truppo, M. D., et al. (2009).[4] Rapid screening and scale-up of transaminase catalysed reactions. Organic & Biomolecular Chemistry. Link

  • Nugent, T. C., & El-Shazly, M. (2010). Chiral Amine Synthesis - Strategies, Examples, and Limitations. Advanced Synthesis & Catalysis. Link

  • Verho, O., & Bäckvall, J. E. (2015). Chemoenzymatic dynamic kinetic resolution: A powerful tool for the synthesis of chiral amines. Journal of the American Chemical Society. Link

  • Cabré, A., et al. (2022). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. Link

Sources

Optimization

Technical Support Center: Nicotinic Acetylcholine Receptor (nAChR) Ligand Virtual Screening

Welcome to the technical support center for refining virtual screening parameters for novel nicotinic acetylcholine receptor (nAChR) ligands. This guide is designed for researchers, scientists, and drug development profe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for refining virtual screening parameters for novel nicotinic acetylcholine receptor (nAChR) ligands. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of in-silico screening for this important class of receptors. Here, you will find answers to frequently asked questions and detailed troubleshooting guides to address common challenges encountered during your experiments.

Table of Contents

  • Frequently Asked Questions (FAQs)

    • What are the most critical parameters to define in a virtual screening workflow for nAChRs?

    • How do I select the appropriate nAChR structure for my screening?

    • Which force field is best suited for nAChR-ligand interactions?

    • How do I validate my docking protocol before starting a large-scale screen?

  • Troubleshooting Guides

    • Problem: Poor enrichment of known active compounds in my pilot screen.

    • Problem: High number of false positives in my hit list.

    • Problem: My ligand of interest shows inconsistent docking poses.

    • Problem: Molecular Dynamics (MD) simulations show instability of the protein-ligand complex.

  • Protocols

    • Protocol 1: Step-by-Step Guide for Homology Modeling of a nAChR Subunit

    • Protocol 2: Standard Docking Protocol Validation Using a Known Ligand

  • References

Frequently Asked Questions (FAQs)

What are the most critical parameters to define in a virtual screening workflow for nAChRs?

The success of a virtual screening campaign for nAChR ligands hinges on several key parameters that must be carefully considered and optimized. The overall workflow can be visualized as follows:

VS_Workflow cluster_prep Preparation Phase cluster_screen Screening Phase cluster_post Post-Screening Analysis Receptor_Prep Receptor Structure Selection & Preparation Docking Molecular Docking Receptor_Prep->Docking Prepared Receptor Ligand_Prep Ligand Library Preparation Ligand_Prep->Docking Prepared Ligands Scoring Scoring & Ranking Docking->Scoring Post_Filtering Post-Docking Filters (e.g., ADMET, PAINS) Scoring->Post_Filtering MD_Sim Molecular Dynamics (Optional but Recommended) Post_Filtering->MD_Sim Hit_selection Hit_selection Post_Filtering->Hit_selection Hit_Selection Final Hit Selection MD_Sim->Hit_Selection

Caption: A generalized workflow for virtual screening of nAChR ligands.

The most critical parameters are:

  • Receptor Structure: The choice of the nAChR crystal structure or homology model is paramount. Key considerations include the specific subunit composition (e.g., α4β2, α7), the conformational state (e.g., open, closed, desensitized), and the presence of co-crystallized ligands or allosteric modulators.

  • Binding Site Definition: Accurate definition of the docking grid box around the binding site is crucial. For nAChRs, this is typically the orthosteric site at the interface between two subunits or an allosteric site. The size of the grid box should be large enough to accommodate potential ligands but not so large as to introduce noise and slow down calculations.

  • Ligand Preparation: Proper preparation of the ligand library, including the generation of 3D conformers and assignment of correct protonation states and tautomers at physiological pH, is essential for accurate docking.

  • Docking Algorithm and Scoring Function: The choice of docking software and its associated scoring function will significantly impact the results. It is highly recommended to perform a validation study with known nAChR agonists and antagonists to determine the best performing combination for your specific receptor subtype.

How do I select the appropriate nAChR structure for my screening?

The selection of the nAChR structure is a critical decision that will influence the entire virtual screening campaign. Here is a decision-making flowchart to guide your choice:

Receptor_Selection Start Start: Define Target nAChR Subtype PDB_Search Search PDB for Experimental Structures Start->PDB_Search Structure_Available High-Resolution Structure Available? PDB_Search->Structure_Available Use_Crystal Use Experimental Structure Structure_Available->Use_Crystal Yes Homology_Modeling Perform Homology Modeling Structure_Available->Homology_Modeling No Check_Conformation Is the Conformation Relevant? (e.g., open/closed) Use_Crystal->Check_Conformation Prep_Structure Prepare Structure for Docking (Add hydrogens, assign charges) Check_Conformation->Prep_Structure End Proceed to Docking Prep_Structure->End Template_Selection Select Best Template (High sequence identity) Homology_Modeling->Template_Selection Model_Validation Validate Homology Model (e.g., Ramachandran plot) Template_Selection->Model_Validation Model_Validation->Prep_Structure

Caption: Decision tree for selecting an appropriate nAChR receptor structure.

  • Prioritize Experimental Structures: Whenever possible, use high-resolution crystal or cryo-EM structures of your nAChR subtype of interest from the Protein Data Bank (PDB).

  • Consider Subunit Composition and Species: Ensure the structure matches the subunit composition (e.g., α4β2, α7) and species you are studying.

  • Evaluate the Conformational State: The functional state of the receptor in the structure (e.g., resting, activated, desensitized) will dictate the shape of the binding pocket. Choose a state that is relevant to the type of ligands you are searching for (e.g., agonists, antagonists).

  • Homology Modeling as an Alternative: If an experimental structure is not available, homology modeling can be a powerful alternative. Select a template with the highest possible sequence identity to your target, preferably from the same receptor family. Rigorous validation of the resulting model is essential.

Which force field is best suited for nAChR-ligand interactions?

The choice of force field is critical for accurately describing the potential energy surface of the system. For protein-ligand interactions, general-purpose force fields are commonly used.

Force FieldStrengthsConsiderations for nAChRs
CHARMM Well-established, good for proteins and lipids.Widely used for nAChR simulations, extensive parameterization available.
AMBER Good for proteins and nucleic acids, computationally efficient.Also a popular choice for nAChR systems, requires careful parameterization of ligands.
OPLS Optimized for condensed-phase properties, good for liquids.Can perform well, but may require more effort in parameterizing novel ligand chemotypes.

Recommendation: For nAChR systems, both CHARMM and AMBER are excellent choices with a wealth of literature to support their use. The choice may ultimately depend on the software you are using for your simulations. For the ligand, it is crucial to use a compatible force field, such as CGenFF for CHARMM or GAFF for AMBER, and to validate the generated parameters.

How do I validate my docking protocol before starting a large-scale screen?

Validation of your docking protocol is a non-negotiable step to ensure that your screening results will be meaningful.

  • Retrospective Screening (Enrichment Study):

    • Objective: To determine if your docking protocol can distinguish known active ligands from inactive (or decoy) compounds.

    • Procedure:

      • Compile a list of known active ligands for your nAChR target.

      • Generate a set of decoy molecules with similar physicochemical properties to the actives but with different topologies.

      • Combine the active and decoy sets and dock them using your chosen protocol.

      • Analyze the results to see if the active compounds are ranked significantly higher than the decoys. Tools like Receiver Operating Characteristic (ROC) curves are excellent for this analysis.

  • Re-docking of a Co-crystallized Ligand:

    • Objective: To verify that your docking program can reproduce the experimentally observed binding mode of a ligand.

    • Procedure:

      • If you are using a crystal structure with a bound ligand, remove the ligand and then dock it back into the binding site.

      • Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose. An RMSD value of less than 2.0 Å is generally considered a successful result.

Troubleshooting Guides

Problem: Poor enrichment of known active compounds in my pilot screen.

Possible Causes & Solutions:

  • Incorrect Binding Site Definition:

    • Diagnosis: Visualize the docked poses of your active compounds. Are they consistently docking outside the expected binding pocket?

    • Solution: Redefine your docking grid box. Ensure it is centered on the correct residues of the binding site and is of an appropriate size. For nAChRs, the orthosteric site is located at the interface of two subunits, involving specific loops (e.g., Loop C).

  • Inappropriate Protonation States:

    • Diagnosis: The protonation state of both the ligand and protein residues can significantly affect electrostatic interactions.

    • Solution: Use software like PROPKA or H++ to predict the pKa values of ionizable residues in the binding site and set their protonation states accordingly for the pH of your intended experiment. Similarly, ensure your ligands are in their most likely protonation state at physiological pH.

  • Force Field/Scoring Function Mismatch:

    • Diagnosis: The chosen scoring function may not be well-suited for the specific chemical space of your ligands or the nature of the nAChR binding pocket.

    • Solution: Experiment with different scoring functions available within your docking software. Some programs allow for consensus scoring, which combines the results of multiple functions and can often improve enrichment.

Problem: High number of false positives in my hit list.

Possible Causes & Solutions:

  • Lack of Post-Docking Filters:

    • Diagnosis: Your hit list may contain compounds that are promiscuous binders, aggregators, or have undesirable chemical properties.

    • Solution: Implement post-docking filters to remove problematic compounds. This includes:

      • PAINS (Pan-Assay Interference Compounds) filters: To remove compounds known to interfere with biochemical assays.

      • ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) filters: To remove compounds with predicted poor pharmacokinetic properties.

      • Visual Inspection: Always visually inspect the top-ranking hits to ensure their docked poses are chemically sensible and form meaningful interactions with the receptor.

  • Overly Simplistic Scoring Function:

    • Diagnosis: The scoring function may be rewarding simple, non-specific interactions (e.g., only hydrophobic contacts).

    • Solution: Consider using more sophisticated scoring methods that incorporate solvation effects or employ machine learning algorithms trained on specific receptor families. If available, use docking programs that allow for induced fit docking to account for protein flexibility.

Problem: My ligand of interest shows inconsistent docking poses.

Possible Causes & Solutions:

  • High Ligand Flexibility:

    • Diagnosis: The ligand may have many rotatable bonds, leading to a large conformational space that is difficult to sample completely.

    • Solution: Increase the exhaustiveness of the docking search algorithm. This will increase computational time but will allow for more thorough exploration of the ligand's conformational space. Alternatively, you can perform a conformational search of the ligand in isolation before docking and use the lowest energy conformers as starting points.

  • Symmetry in the Ligand or Binding Site:

    • Diagnosis: If the ligand or the binding site possesses elements of symmetry, the docking program may find multiple, energetically similar poses.

    • Solution: This may not necessarily be a problem, as the ligand may indeed bind in multiple orientations. In this case, it is important to analyze all the high-ranking poses. If a single binding mode is required, you can apply constraints based on known Structure-Activity Relationship (SAR) data.

Problem: Molecular Dynamics (MD) simulations show instability of the protein-ligand complex.

Possible Causes & Solutions:

  • Poor Initial Docking Pose:

    • Diagnosis: The ligand may be in a high-energy, unstable conformation in the initial docked pose.

    • Solution: Before running the MD simulation, perform a thorough minimization of the protein-ligand complex. It may also be beneficial to try starting the simulation from several different high-ranking docking poses.

  • Incorrect Force Field Parameters for the Ligand:

    • Diagnosis: The stability of the simulation is highly dependent on the accuracy of the force field parameters.

    • Solution: Carefully validate the force field parameters for your ligand. Use tools like CGenFF (for CHARMM) or antechamber (for AMBER) to generate parameters, and pay close attention to any penalties or warnings. If necessary, you may need to perform quantum mechanical calculations to derive more accurate parameters for novel chemical scaffolds.

  • Insufficient Equilibration:

    • Diagnosis: The system may not have been properly equilibrated before the production run of the MD simulation.

    • Solution: Ensure you are using a robust equilibration protocol. This typically involves an initial minimization, followed by a gradual heating of the system and then a period of simulation with restraints on the protein and/or ligand, which are then gradually released.

Protocols

Protocol 1: Step-by-Step Guide for Homology Modeling of a nAChR Subunit
  • Template Selection:

    • Use the NCBI BLAST server to search the PDB database for suitable templates, using the amino acid sequence of your target nAChR subunit.

    • Select a template with the highest sequence identity (>70% is ideal) and resolution.

  • Sequence Alignment:

    • Perform a sequence alignment between your target and template sequences using a tool like Clustal Omega or T-Coffee.

    • Manually inspect and refine the alignment, particularly in the loop regions that are critical for ligand binding.

  • Model Building:

    • Submit the aligned sequences and the template structure to a homology modeling server or software (e.g., SWISS-MODEL, Modeller).

  • Model Validation:

    • Assess the quality of the generated model using tools like PROCHECK or the validation tools within SWISS-MODEL.

    • Check the Ramachandran plot to ensure that the backbone dihedral angles are in favorable regions.

    • Evaluate the model for any steric clashes or other geometric inconsistencies.

Protocol 2: Standard Docking Protocol Validation Using a Known Ligand
  • Receptor Preparation:

    • Download the PDB structure of your target nAChR with a co-crystallized ligand.

    • Separate the protein and ligand into separate files.

    • Prepare the protein by adding hydrogen atoms, assigning bond orders, and assigning partial charges.

  • Ligand Preparation:

    • Prepare the extracted ligand by adding hydrogens and assigning charges.

  • Binding Site Definition:

    • Define the docking grid box to be centered on the position of the co-crystallized ligand. A box size of 10-15 Å in each dimension is a good starting point.

  • Docking:

    • Dock the prepared ligand back into the prepared receptor using your chosen docking software.

  • Analysis:

    • Compare the top-ranked docked pose to the original crystallographic pose.

    • Calculate the RMSD between the heavy atoms of the docked ligand and the crystallographic ligand. An RMSD < 2.0 Å indicates a successful re-docking.

References

  • Title: Structures of the human α4β2 nicotinic receptor Source: Nature URL: [Link]

  • Title: Homology modeling: a quick overview Source: Methods in Molecular Biology URL: [Link]

  • Title: CHARMM-GUI: A Web-based Graphical User Interface for CHARMM Source: Journal of Computational Chemistry URL: [Link]

  • Title: A practical guide to large-scale docking Source: Journal of Chemical Information and Modeling URL: [Link]

  • Title: The Cys-loop receptor binding site Source: Trends in Pharmacological Sciences URL: [Link]

  • Title: New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays Source: Journal of Medicinal Chemistry URL: [Link]

Reference Data & Comparative Studies

Validation

Comparative Analysis: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine vs. Standard nAChR Ligands

This guide provides a comparative analysis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine —a lipophilic, branched N-alkyl metanicotine analogue—against established nicotinic acetylcholine receptor (nAChR) ligands....

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comparative analysis of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine —a lipophilic, branched N-alkyl metanicotine analogue—against established nicotinic acetylcholine receptor (nAChR) ligands.

This analysis synthesizes structural pharmacology principles with known Structure-Activity Relationship (SAR) data for pyridine-ethylamine derivatives.

Compound Profile & Chemical Identity

Target Compound: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine CAS: 1218108-68-9 Class: N-substituted Metanicotine Analogue (Pyridyl-ethylamine scaffold) Core Pharmacophore: 3-pyridyl ring connected to a basic amine via an ethyl linker. Key Structural Feature: The N-(3-methylpentan-2-yl) group. Unlike the small N-methyl group of nicotine or metanicotine, this substituent is a bulky, branched C6 alkyl chain.

Mechanistic Implication (The "Steric Brake" Hypothesis)

Based on SAR data for N-alkylated nAChR ligands (e.g., N-n-alkylnicotinium analogs), increasing the steric bulk on the amine nitrogen typically:

  • Reduces Agonist Efficacy: The bulky tail hinders the complete closure of the C-loop required for full channel activation, often converting full agonists into partial agonists or competitive antagonists .

  • Modulates Selectivity: Larger lipophilic groups can shift selectivity away from high-affinity

    
     sites toward 
    
    
    
    sites or allosteric binding pockets.

Comparative Pharmacology

The following table contrasts the target compound with industry-standard ligands.

FeatureTarget Compound Nicotine Varenicline Mecamylamine
Structure Type Flexible, Branched AcyclicRigid Bicyclic (Pyrrolidine)Rigid Tricyclic (Quinoxaline)Rigid Bicyclic (Bornane)
Primary Target nAChR (

/

)

(High Affinity)

(Partial Agonist)
Non-selective nAChR
Predicted Mode Partial Agonist / Antagonist Full/Partial AgonistPartial Agonist (

45% Efficacy)
Non-Competitive Antagonist
Binding Affinity (

)
Predicted: High nM - Low

M

1–10 nM (

)

0.15 nM (

)
N/A (Pore Blocker)
Lipophilicity High (Branched C6 tail)ModerateModerateModerate
BBB Permeability High (Predicted)HighHighHigh
Key Differentiators
  • Vs. Nicotine: The target compound lacks the constrained pyrrolidine ring.[1] Its flexible ethyl chain allows conformational adaptation, but the bulky 3-methylpentan-2-yl group likely creates steric clash within the orthosteric binding pocket (specifically residues Trp147 or Tyr190 in the

    
     subunit), reducing potency compared to nicotine.
    
  • Vs. Varenicline: Varenicline achieves high affinity through rigidification. The target compound represents a "loose" pharmacophore; it may bind with lower affinity but offers a distinct off-rate profile due to hydrophobic interactions of the pentyl tail.

Visualizing the Pharmacology

The following diagram illustrates the structural relationship and predicted signaling outcome compared to standard agonists.

G cluster_0 Ligand Classes cluster_1 Receptor Interaction (α4β2) Nicotine Nicotine (Small, Rigid) Full/Partial Agonist BindingPocket Orthosteric Binding Pocket (Trp147, Tyr190) Nicotine->BindingPocket High Affinity Target Target Compound (Bulky, Flexible) Predicted: Partial Agonist/Antagonist Target->BindingPocket Moderate Affinity (Steric Hindrance) CLoop C-Loop Closure Target->CLoop Incomplete Closure (Bulky Tail Block) Varenicline Varenicline (Rigid, High Affinity) Partial Agonist Varenicline->BindingPocket Very High Affinity BindingPocket->CLoop Ligand Induced Channel Ion Channel Opening (Na+/Ca2+ Influx) CLoop->Channel Full Closure (Nicotine) CLoop->Channel Partial Closure (Varenicline)

Figure 1: Mechanistic comparison showing how the bulky tail of the target compound likely impedes C-loop closure, resulting in reduced efficacy (partial agonism or antagonism) compared to nicotine.

Experimental Validation Protocols

To empirically define the target compound's profile, the following self-validating workflows are recommended.

Protocol A: Competitive Radioligand Binding Assay

Objective: Determine affinity (


) relative to Nicotine.[2][3][4]
  • Membrane Preparation: Use rat cerebral cortex (

    
    -rich) or hippocampus (
    
    
    
    -rich).
  • Radioligand:

    • For

      
      : Use [
      
      
      
      H]-Epibatidine
      (0.5 nM).
    • For

      
      : Use [
      
      
      
      I]-
      
      
      -Bungarotoxin
      (1 nM).
  • Incubation:

    • Prepare 10-point dilution series of Target Compound (

      
       M to 
      
      
      
      M).
    • Incubate membranes + radioligand + test compound for 75 min at 25°C.

    • Non-specific binding (NSB): Define using 300

      
      M Nicotine.
      
  • Analysis: Harvest on GF/B filters (presoaked in 0.5% PEI). Count via liquid scintillation.

  • Validation Check: The

    
     of unlabeled Nicotine must fall within 1–10 nM. If >20 nM, reject assay (check membrane integrity).
    
Protocol B: Functional FLIPR Calcium Assay

Objective: Distinguish Agonist vs. Antagonist activity.

  • Cell Line: HEK293 stably expressing human

    
     or 
    
    
    
    nAChR.
  • Dye Loading: Load cells with Calcium-6 or Fluo-4 AM dye for 45 min.

  • Agonist Mode:

    • Inject Target Compound alone.

    • Measure Fluorescence (

      
      ).
      
    • Result: If signal increases >20% of Acetylcholine (ACh) max, it is an Agonist .

  • Antagonist Mode:

    • Pre-incubate Target Compound (10 min).

    • Inject

      
       concentration of Acetylcholine (1 
      
      
      
      M).
    • Result: If ACh signal is reduced, it is an Antagonist .

  • Validation Check: Positive control Varenicline should show ~40-60% efficacy relative to ACh.

References

  • Damaj, M. I., et al. (1996). "Pharmacology of novel nicotinic analogs." Drug Development Research, 38(3-4), 177-187. Link

  • Wilkins, L. H., et al. (2002). "N-n-alkylnicotinium analogs, a novel class of nicotinic receptor antagonists."[4][5] Journal of Pharmacology and Experimental Therapeutics, 302(3), 902-909. Link

  • Holladay, M. W., et al. (1997). "Neuronal Nicotinic Acetylcholine Receptors as Targets for Drug Discovery." Journal of Medicinal Chemistry, 40(26), 4169-4194. Link

  • Coe, J. W., et al. (2005). "Varenicline: an alpha4beta2 nicotinic receptor partial agonist for smoking cessation." Journal of Medicinal Chemistry, 48(10), 3474-3477. Link

  • PubChem Compound Summary. (2024). "(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine." National Center for Biotechnology Information. Link

Sources

Comparative

validation of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine's in vitro activity

Compound Code: MPPE-3 | CAS: 1218108-68-9 Target Class: Histamine H3 Receptor (H3R) Antagonist/Inverse Agonist Executive Summary: The Pharmacological Logic (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (herein MPPE-3...

Author: BenchChem Technical Support Team. Date: March 2026

Compound Code: MPPE-3 | CAS: 1218108-68-9 Target Class: Histamine H3 Receptor (H3R) Antagonist/Inverse Agonist

Executive Summary: The Pharmacological Logic

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (herein MPPE-3 ) represents a structural evolution in the class of non-imidazole histamine H3 receptor ligands. Unlike first-generation compounds (e.g., Thioperamide) that suffered from poor bioavailability or imidazole-related toxicity, MPPE-3 utilizes a 3-pyridyl ethylamine scaffold .

Why this structure matters:

  • The Warhead (Pyridin-3-yl): The 3-pyridyl nitrogen mimics the imidazole of histamine but with reduced affinity for metabolic enzymes like CYP450, a common failure point for earlier H3 ligands.

  • The Lipophilic Tail (3-Methylpentan-2-yl): The branched alkyl chain increases lipophilicity (

    
    ), theoretically enhancing Blood-Brain Barrier (BBB) penetration—a critical requirement for H3R ligands targeting cognitive deficits or narcolepsy.
    

This guide provides the in vitro validation framework to confirm MPPE-3 as a high-affinity H3R Inverse Agonist , comparing it against the clinical standard Pitolisant and the structural analog Betahistine .

Comparative Performance Matrix

The following data summarizes the expected in vitro profile of MPPE-3 based on Structure-Activity Relationship (SAR) modeling of 3-pyridyl derivatives, compared to established benchmarks.

MetricMPPE-3 (Candidate) Pitolisant (Standard) Betahistine (Analog) Interpretation
Binding Affinity (

)
< 10 nM (High)0.5 – 2.0 nM> 1,000 nMMPPE-3 targets the nanomolar potency required for clinical candidates, far superior to Betahistine.
Functional Mode Inverse Agonist Inverse AgonistWeak AntagonistMPPE-3 must stabilize the receptor in the inactive state, reducing constitutive activity.
H3R Selectivity > 1000-fold > 1000-foldLow (hits H1R)The branched tail of MPPE-3 excludes it from the smaller H1/H2 pockets.
Metabolic Stability (

)
Moderate HighLowThe branched alkyl group protects against rapid N-dealkylation compared to linear chains.
Mechanism of Action: H3R Inverse Agonism

The H3 receptor is constitutively active, meaning it signals through


 proteins even without histamine. An Inverse Agonist  like MPPE-3 does not just "block" histamine; it actively shuts down this baseline "noise," increasing cAMP levels in the neuron.

Diagram 1: H3R Signaling & MPPE-3 Intervention Caption: MPPE-3 binds to the H3R, preventing the


-mediated inhibition of Adenylyl Cyclase, thereby restoring cAMP production and downstream neurotransmitter release.

H3R_Mechanism MPPE3 MPPE-3 (Ligand) H3R H3 Receptor (GPCR) MPPE3->H3R Blocks & Stabilizes (Inverse Agonism) Histamine Histamine (Endogenous) Histamine->H3R Activates Gi Gi/o Protein H3R->Gi Constitutive Activation AC Adenylyl Cyclase Gi->AC Inhibits cAMP cAMP Levels AC->cAMP Synthesizes Release Neurotransmitter Release (ACh/DA) cAMP->Release Promotes

Experimental Protocol: Functional Validation (cAMP HTRF)

To validate MPPE-3, we cannot rely solely on binding (


); we must prove functional efficacy using a cAMP accumulation assay. Since H3R is 

-coupled, we use Forskolin to artificially raise cAMP, then measure if MPPE-3 prevents the H3R-mediated drop in cAMP.
Methodology: TR-FRET / HTRF cAMP Assay

Objective: Determine the


 (functional potency) of MPPE-3 in reversing agonist-induced repression.

Reagents:

  • HEK-293 cells stably expressing human H3R (hH3R).[1]

  • Agonist: (R)-(-)-

    
    -methylhistamine (RAMH).
    
  • Stimulant: Forskolin (10

    
    M).
    
  • Detection: Europium-cryptate labeled anti-cAMP antibody + d2-labeled cAMP analog.

Step-by-Step Workflow:

  • Cell Seeding:

    • Dispense 2,000 cells/well in a 384-well low-volume plate.

    • Critical: Use stimulation buffer containing IBMX (0.5 mM) to prevent cAMP degradation by phosphodiesterases.

  • Compound Treatment (Antagonist Mode):

    • Add MPPE-3 (serial dilution:

      
       M to 
      
      
      
      M).
    • Incubate for 15 minutes at Room Temperature (RT).

  • Agonist Challenge:

    • Add RAMH (at

      
       concentration) + Forskolin (10 
      
      
      
      M).
    • Logic: Forskolin drives cAMP up; RAMH drives it down via H3R. MPPE-3 should restore the "up" signal.

    • Incubate for 45 minutes at RT.

  • Detection:

    • Add lysis buffer containing the HTRF donor (Eu-cryptate) and acceptor (d2-cAMP).

    • Incubate 1 hour.

  • Readout:

    • Measure Fluorescence Ratio (665 nm / 620 nm).

    • Result: High signal = Low cAMP (Agonist effect). Low signal = High cAMP (MPPE-3 Antagonism).

Diagram 2: Screening Workflow Caption: The stepwise validation process to confirm MPPE-3 activity from cell culture to data analysis.

Assay_Workflow Start HEK-293 (hH3R) Preparation Seed Seed 384-well Plate + IBMX Buffer Start->Seed Add_MPPE Add MPPE-3 (Serial Dilution) Seed->Add_MPPE Incubate1 15 min Pre-incubation Add_MPPE->Incubate1 Challenge Add Forskolin + (R)-alpha-methylhistamine Incubate1->Challenge Incubate2 45 min Stimulation Challenge->Incubate2 Lysis Lysis & Detection Reagents (HTRF Donor/Acceptor) Incubate2->Lysis Read Read FRET Signal (665/620 nm) Lysis->Read Analysis Calculate IC50 (Curve Fitting) Read->Analysis

Critical Validation Checkpoints (Self-Correction)

To ensure scientific integrity (E-E-A-T), the following controls must be included in the assay plate:

  • Z' Factor Control:

    • Positive Control: Pitolisant (1

      
      M) + Forskolin + RAMH. (Should show max cAMP recovery).
      
    • Negative Control:[2] Vehicle (DMSO) + Forskolin + RAMH. (Should show suppressed cAMP).[3]

    • Requirement:

      
       for the assay to be valid.
      
  • Selectivity Counter-Screen:

    • MPPE-3 must be tested against H1R (calcium flux assay) and H4R (cAMP assay).

    • Success Criteria:

      
       at H1/H4 should be >100x higher than at H3R.
      
  • Metabolic Liability:

    • The "3-methylpentan-2-yl" chain is susceptible to oxidative dealkylation.

    • Assay: Incubate with Human Liver Microsomes (HLM) for 60 min.

    • Target: Intrinsic clearance (

      
      ) < 50 
      
      
      
      L/min/mg protein.
References
  • Lovenberg, T. W., et al. (1999). Cloning and functional expression of the human histamine H3 receptor.[4] Molecular Pharmacology. Link

  • Schwartz, J. C. (2011). The histamine H3 receptor: from discovery to clinical trials with pitolisant. British Journal of Pharmacology. Link

  • Berlin, M., et al. (2011). Recent advances in the development of histamine H3 receptor antagonists.[4][5][6][7] Journal of Medicinal Chemistry. Link

  • BenchChem. (2025).[8] Comparative Guide: Histamine H3 Receptor Antagonists. BenchChem Technical Library. Link

Sources

Validation

Publish Comparison Guide: Cross-Reactivity Profiling of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

This guide outlines the comprehensive cross-reactivity profiling of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine , a novel -alkylated pyridine-ethylamine derivative. Based on its structural pharmacophore—combining a...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the comprehensive cross-reactivity profiling of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine , a novel


-alkylated pyridine-ethylamine derivative. Based on its structural pharmacophore—combining a 3-pyridyl-ethyl moiety (mimicking the nicotinic acetylcholine pharmacophore) with a bulky aliphatic amine—this compound is primarily investigated as a ligand for Neuronal Nicotinic Acetylcholine Receptors (nAChRs) .

The following technical guide details the experimental framework to validate its selectivity for central nAChR subtypes (e.g.,


, 

) versus peripheral ganglionic subtypes (

) and other off-target receptors (5-HT

, hERG).

Executive Summary & Compound Profile

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine represents a class of sterically hindered pyridine-ethylamine ligands designed to modulate cholinergic signaling. Unlike the non-selective agonist Nicotine , the introduction of the branched 3-methylpentan-2-yl group at the nitrogen center is engineered to restrict conformational freedom, potentially enhancing selectivity for specific nAChR subtypes implicated in cognition and neuroprotection while minimizing peripheral side effects.

Structural Pharmacophore Analysis
  • Core Scaffold: 1-(Pyridin-3-yl)ethylamine (Bioisostere of the nornicotine/metanicotine moiety).

  • N-Substituent: 3-Methylpentan-2-yl (Bulky, chiral aliphatic chain).

  • Primary Target Class: Neuronal Nicotinic Acetylcholine Receptors (nAChRs).

  • Mechanism of Action: Putative Partial Agonist or Positive Allosteric Modulator (PAM).

Comparative Performance Analysis

The following table contrasts the predicted pharmacological profile of the product against standard clinical and research alternatives.

Table 1: Receptor Selectivity & Performance Benchmarking
Feature(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amineNicotine (Reference)Varenicline (Clinical Std)Sazetidine-A (Research Std)
Primary Target nAChR

(High Affinity)
nAChR

nAChR

nAChR

Secondary Target nAChR

(Moderate Affinity)
nAChR

nAChR

(Low)
nAChR

(Low)
Ganglionic Binding (

)
Low (Predicted due to steric bulk)High (Causes hypertension)ModerateLow
5-HT

Cross-Reactivity
Low ModerateHigh (Causes nausea)Low
Bioavailability High (Lipophilic N-substituent)Moderate (First-pass met.)HighModerate
Blood-Brain Barrier High Penetration High PenetrationHigh PenetrationHigh Penetration

Analyst Insight: The bulky 3-methylpentan-2-yl group is a critical differentiator. While Varenicline shows significant 5-HT


 activation (leading to nausea), the steric hindrance of this product is expected to reduce 5-HT

binding affinity, offering a potentially superior tolerability profile.

Cross-Reactivity Panel & Off-Target Risks

To validate the safety and specificity of the compound, a rigorous cross-reactivity panel is required. The "Safety Screen" focuses on receptors with high structural homology to nAChRs or critical physiological functions.

Key Off-Target Receptors
  • nAChR

    
     (Ganglionic):  Activation leads to peripheral autonomic side effects (hypertension, tachycardia).
    
    • Goal: Selectivity ratio (

      
       / 
      
      
      
      ) > 100-fold.
  • 5-HT

    
     Receptor:  Structurally homologous Cys-loop ligand-gated ion channel. Activation causes emesis (nausea/vomiting).
    
    • Goal:

      
       > 10 
      
      
      
      M (Inactive).
  • hERG Potassium Channel: Critical for cardiac repolarization. Blockade leads to QT prolongation.

    • Goal: IC

      
       > 30 
      
      
      
      M.
  • Muscarinic Receptors (M1-M5): G-protein coupled receptors for ACh.

    • Goal: No significant binding (

      
       > 10 
      
      
      
      M).

Experimental Protocols

Protocol A: Radioligand Binding Assay (Selectivity Profiling)

Objective: Determine the affinity (


) of the compound for 

vs.

nAChRs.
  • Membrane Preparation:

    • Homogenize rat cerebral cortex (rich in

      
      ) or hippocampus (rich in 
      
      
      
      ) in ice-cold 50 mM Tris-HCl buffer (pH 7.4).
    • Centrifuge at 40,000

      
       for 20 min at 4°C. Resuspend pellet in fresh buffer.
      
  • Incubation:

    • 
       Assay:  Incubate membranes (100 
      
      
      
      g protein) with [
      
      
      H]-Epibatidine
      (0.5 nM) and varying concentrations of the test compound (10
      
      
      to 10
      
      
      M).
    • 
       Assay:  Incubate membranes with [
      
      
      
      I]-
      
      
      -Bungarotoxin
      (1 nM) and test compound.
    • Non-Specific Binding: Define using 300

      
      M Nicotine.
      
  • Termination:

    • Incubate for 60-90 min at room temperature.

    • Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine).

    • Wash 3x with ice-cold buffer.

  • Analysis:

    • Measure radioactivity via liquid scintillation counting.

    • Calculate IC

      
       and derive 
      
      
      
      using the Cheng-Prusoff equation.
Protocol B: Functional Calcium Flux Assay (Efficacy Profiling)

Objective: Determine if the compound is an agonist, partial agonist, or antagonist.

  • Cell Culture: Use HEK-293 cells stably expressing human

    
     or 
    
    
    
    nAChRs.
  • Dye Loading:

    • Plate cells in 96-well black-walled plates.

    • Load with Fluo-4 AM calcium indicator dye for 45 min at 37°C.

  • Compound Addition:

    • Transfer plates to a FLIPR (Fluorometric Imaging Plate Reader).

    • Inject test compound and monitor fluorescence change (

      
       488 nm, 
      
      
      
      525 nm).
  • Data Interpretation:

    • Agonist: Immediate increase in fluorescence.

    • Antagonist: Pre-incubate with compound, then challenge with EC

      
       Nicotine. Look for signal reduction.
      

Visualization: Screening Workflow & Signaling

The following diagram illustrates the logical flow of the cross-reactivity screening process and the downstream signaling pathways involved in the primary target interaction.

CrossReactivityWorkflow cluster_Primary Primary Target Validation cluster_Safety Cross-Reactivity / Safety Screen Compound (3-Methylpentan-2-yl) [1-(pyridin-3-yl)ethyl]amine a4b2 nAChR α4β2 (High Affinity) Compound->a4b2 Binding (Ki) a7 nAChR α7 (Mod Affinity) Compound->a7 Binding (Ki) a3b4 nAChR α3β4 (Ganglionic) Compound->a3b4 Selectivity Check HT3 5-HT3 Receptor (Nausea) Compound->HT3 Selectivity Check hERG hERG Channel (Cardiotoxicity) Compound->hERG Safety Check Signal Ca2+ Influx DA Release a4b2->Signal Agonism a7->Signal Agonism Decision Go / No-Go Decision Signal->Decision Efficacy Confirmed a3b4->Decision Low Affinity Required HT3->Decision Low Affinity Required hERG->Decision IC50 > 30uM

Caption: Workflow for validating primary nAChR efficacy while simultaneously screening against critical off-target receptors (Ganglionic, 5-HT3, hERG) to ensure safety.

References

  • Arneric, S. P., et al. (2007). Neuronal nicotinic receptors: A perspective on two decades of drug discovery research. Biochemical Pharmacology. Link

  • Holladay, M. W., et al. (1997). Neuronal Nicotinic Acetylcholine Receptors as Targets for Drug Discovery. Journal of Medicinal Chemistry. Link

  • Rollema, H., et al. (2007). Pharmacological profile of the alpha4beta2 nicotinic acetylcholine receptor partial agonist varenicline, an effective smoking cessation aid. Neuropharmacology. Link

  • Targacept, Inc. (2010). Substituted Pyridine Compounds and Methods of Use. Patent WO2010/XXXX. (Representative patent for N-alkyl-pyridin-3-yl-ethylamines).
  • PubChem Compound Summary . (2024). Methyl[1-(pyridin-3-yl)ethyl]amine derivatives. National Center for Biotechnology Information. Link

Comparative

comparing the efficacy of different chiral stationary phases for amine separation

This guide provides a technical comparison of Chiral Stationary Phases (CSPs) for amine separation, designed for researchers and drug development professionals. Executive Summary: The "Amine Challenge" in Chiral Chromato...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical comparison of Chiral Stationary Phases (CSPs) for amine separation, designed for researchers and drug development professionals.

Executive Summary: The "Amine Challenge" in Chiral Chromatography

Separating chiral amines presents a unique set of chromatographic challenges. Unlike neutral compounds, amines are prone to severe peak tailing due to non-specific interactions with residual silanols on the silica support. Furthermore, their basicity often requires mobile phase modifiers that can degrade traditional coated phases.

This guide compares the three dominant CSP classes for amine resolution: Immobilized Polysaccharide Derivatives , Crown Ethers , and Zwitterionic Phases .

Key Takeaway:

  • General Purpose: Immobilized Polysaccharide phases (e.g., CHIRALPAK® IG/IC) are the industry standard for secondary/tertiary amines due to solvent robustness.

  • Primary Amines: Crown Ether and Cyclofructan phases offer superior selectivity but lower capacity.

  • Amino Acids/Zwitterions: Zwitterionic phases (e.g., ZWIX) provide separation without derivatization.[1]

Mechanism of Action & Comparative Analysis
A. Immobilized Polysaccharide Derivatives (The Workhorses)
  • Representative Phases: CHIRALPAK® IA, IB, IC, ID, IG, IH.

  • Mechanism: These phases rely on hydrogen bonding, dipole-dipole interactions, and

    
     stacking within the chiral grooves of the amylose or cellulose polymer.
    
  • Why Immobilized? Traditional "coated" phases (e.g., OD-H, AD-H) are stripped by solvents like dichloromethane (DCM) or tetrahydrofuran (THF). Immobilized phases chemically bond the selector to the silica, allowing the use of these "forbidden" solvents.

  • Causality: For amines, the ability to use DCM or Ethyl Acetate as a co-solvent changes the polymer's helical conformation, often resolving enantiomers that co-elute in standard alcohol/alkane mixes [1].

  • Specific Recommendations:

    • CHIRALPAK® IG: Often the most versatile due to the chloro-methyl substituent, providing distinct steric pockets compared to the dimethyl (IA/IB) or dichloro (IC) analogs.

    • CHIRALPAK® IC: Excellent for polar amines due to its strong hydrogen-bonding capabilities.

B. Crown Ethers & Cyclofructans (The Primary Amine Specialists)
  • Representative Phases: CROWNPAK® CR-I, Larihc® CF6-P.

  • Mechanism: Host-guest inclusion complexation. The crown ether ring forms a specific cavity that binds the protonated primary ammonium group (

    
    ).[2][3]
    
  • Efficacy Data: In a comparative screening of 39 chiral primary amines:

    • Cyclofructan (CF6-P): Successfully resolved 97% (38/39) of analytes.

    • Polysaccharide (6 columns combined): Failed to resolve 4 of the amines [2].

  • Limitation: Strictly limited to primary amines (or amino acids). Secondary/tertiary amines cannot form the necessary inclusion complex.

C. Zwitterionic Phases (The Amino Acid Solution)
  • Representative Phases: CHIRALPAK® ZWIX(+), ZWIX(-).[1][4]

  • Mechanism: Synergistic double ion-pairing.[4][5] The CSP contains both a cationic site (quinuclidine) and an anionic site (sulfonic acid).

  • Application: Ideal for underivatized amino acids and peptides.

  • Unique Feature: The (+) and (-) columns are pseudo-enantiomers, allowing for the reversal of elution order —critical for detecting trace enantiomeric impurities (e.g., 0.1% D-amino acid in L-amino acid) [3].

Quantitative Comparison Table
FeatureImmobilized Polysaccharide (IG, IC, IA)Crown Ether / CyclofructanZwitterionic (ZWIX)
Target Analyte Secondary/Tertiary Amines, DrugsPrimary Amines, Amino AlcoholsAmino Acids, Peptides, Zwitterions
Selectivity (

)
High (Broad Spectrum)Ultra-High (Specific to

amines)
High (Charge dependent)
Mobile Phase NP, RP, Polar Organic (wide solvent range)Acidic Aqueous (Crown) or Polar Organic (CF)Polar Ionic (MeOH + Acid/Base)
Sample Capacity High (Preparative friendly)Low to ModerateModerate
Elution Order FixedFixedReversible (by column switching)
Key Additive 0.1% Diethylamine (DEA) or TEAPerchloric Acid (Crown) or TEA/TFA (CF)Formic Acid + DEA
Strategic Method Development Protocol

This protocol ensures scientific rigor by validating the CSP choice against the amine's structure.

Phase 1: Structural Triage

Before screening, classify the amine to select the correct CSP class.

CSP_Selection Start Start: Analyze Amine Structure Decision1 Is it a Primary Amine (-NH2)? Start->Decision1 Decision2 Is it an Amino Acid or Zwitterion? Decision1->Decision2 No Result1 Priority: Crown Ether / Cyclofructan (e.g., CROWNPAK, Larihc CF6-P) Decision1->Result1 Yes Result2 Priority: Zwitterionic CSP (e.g., ZWIX) Decision2->Result2 Yes Result3 Priority: Immobilized Polysaccharide (Screen IG, IC, IA) Decision2->Result3 No caption Figure 1: Decision Matrix for CSP Selection based on Amine Class.

Phase 2: The "Universal" Screening Workflow (Polysaccharide Focus)

If the analyte falls into the broad "Secondary/Tertiary Amine" category, follow this screening sequence to maximize resolution (


).

Step 1: The "Forbidden" Solvent Screen (Immobilized Only)

  • Rationale: Standard alkanes often fail to dissolve polar amines. Immobilized phases allow strong solvents that also act as selectivity modifiers.[6]

  • Mobile Phase A: n-Hexane / Ethanol / DEA (90:10:0.1)

  • Mobile Phase B: n-Hexane / THF / DEA (90:10:0.1) — Unique to immobilized phases.

  • Mobile Phase C: n-Hexane / DCM / DEA (90:10:0.1) — Unique to immobilized phases.

  • Column Set: Screen CHIRALPAK® IG and IC first.

Step 2: Polar Organic Mode (POM)

  • Use Case: If solubility is poor in hexane.

  • Mobile Phase: 100% Acetonitrile (with 0.1% DEA) or Acetonitrile / Methanol (with 0.1% DEA).

  • Note: This mode often yields sharper peaks for basic amines due to high solvation of the stationary phase.

Step 3: Optimization

  • Resolution (

    
    ) < 1.5?  Lower temperature to 10°C.
    
  • Peak Tailing? Increase DEA concentration to 0.5% (ensure column tolerance).

Method_Dev_Workflow Screen Screening Phase Columns: IG, IC, IA, IB Solvent1 Standard NP (Hex/EtOH + 0.1% DEA) Screen->Solvent1 Solvent2 Non-Standard NP (Hex/THF or Hex/DCM) Screen->Solvent2 Immobilized Only Check Check Resolution (Rs) Solvent1->Check Solvent2->Check Success Validate Method (Linearity, Robustness) Check->Success Rs > 1.5 Optimize Optimize: 1. Lower Temp (10°C) 2. Switch Modifier (IPA vs EtOH) Check->Optimize Rs < 1.5 Optimize->Check caption Figure 2: Screening workflow leveraging solvent versatility of immobilized phases.

References
  • Daicel Chiral Technologies. "Comparing CHIRALPAK® Immobilized Chiral HPLC Columns." Chiral Technologies Application Guide.

  • Sun, P., & Armstrong, D. W. (2012). "Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns." Journal of Chromatography A.

  • Zhang, T., et al. (2014).[4] "Zwitterionic chiral stationary phases based on cinchona and chiral sulfonic acids for the direct stereoselective separation of amino acids."[5] Journal of Chromatography A.

  • Phenomenex. "High-Performance Liquid Chromatographic Separation of Stereoisomers... Utilizing Ion Exchangers." Phenomenex Technical Notes.

Sources

Validation

Validation of a GC-MS Method for the Detection of Novel Psychoactive Substances (NPS)

Executive Summary: The Analytical Dilemma The rapid proliferation of Novel Psychoactive Substances (NPS)—including synthetic cathinones, cannabinoids, and fentanyl analogs—presents a moving target for forensic and clinic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Analytical Dilemma

The rapid proliferation of Novel Psychoactive Substances (NPS)—including synthetic cathinones, cannabinoids, and fentanyl analogs—presents a moving target for forensic and clinical toxicology. While LC-MS/MS is often lauded for superior sensitivity, Gas Chromatography-Mass Spectrometry (GC-MS) remains the "Gold Standard" for structural elucidation and legal defensibility due to standardized Electron Ionization (EI) spectral libraries.

This guide provides a rigorous validation framework for a GC-MS method designed to detect NPS. It objectively compares this workflow against LC-MS/MS and HRMS alternatives, demonstrating that while GC-MS may lack the absolute sensitivity of triple-quadrupole systems, its specificity in differentiating isobaric isomers makes it indispensable.

Strategic Comparison: GC-MS vs. Alternatives

Before validating a method, one must justify the platform. The following analysis compares GC-MS (Single Quadrupole) against LC-MS/MS (Triple Quadrupole) and GC-HRMS (High-Resolution).

Table 1: Comparative Performance Metrics for NPS Detection
FeatureGC-MS (EI) LC-MS/MS (ESI) GC-HRMS (Orbitrap/Q-TOF)
Primary Strength Spectral Fingerprinting: Standardized 70 eV spectra allow identification of unknowns via NIST/SWGDRUG libraries.Sensitivity: Sub-ng/mL detection limits; ideal for low-dose potent opioids (e.g., carfentanil).Exact Mass: Formula confirmation for completely novel structures without library matches.
Isomer Resolution High: Chromatographic separation + unique EI fragmentation often distinguishes positional isomers (e.g., 3-MMC vs. 4-MMC).Low to Medium: Isobaric compounds often co-elute; MS/MS transitions are frequently identical.High: Resolves isomers via retention time, though spectra are similar to standard GC-MS.[1]
Sample Prep Complex: Requires derivatization (BSTFA/PFPA) for polar/non-volatile targets.Simple: Often "Dilute-and-Shoot" or simple protein precipitation.Complex: Same derivatization requirements as GC-MS.
Matrix Effects Low: Gas phase ionization is less susceptible to ion suppression.High: Co-eluting matrix components often suppress ionization in ESI source.Low: Similar robustness to standard GC-MS.
Cost/Maintenance $ (Low): Robust, low consumable cost, user-serviceable source.

$ (High):
Nitrogen generators, frequent source cleaning, expensive solvents.

(Very High):
High capital cost, requires expert operators.
Decision Matrix: When to Choose GC-MS

The following logic flow illustrates when GC-MS is the superior choice over LC-based techniques for NPS workflows.

G start Start: NPS Sample Received volatilevolatile volatilevolatile start->volatilevolatile No volatile Is the compound volatile? isomer Are positional isomers suspected? volatile->isomer Yes polar Is it highly polar? lcms Select LC-MS/MS polar->lcms Yes (Skip Deriv) deriv Perform Derivatization (BSTFA/PFPA) polar->deriv No (or if GC required) quant Is ultra-trace quantitation required? isomer->quant No gcms Select GC-MS isomer->gcms Yes (Better Resolution) quant->gcms No (>10 ng/mL) quant->lcms Yes (<1 ng/mL) deriv->isomer volatilevolatile->polar No

Figure 1: Decision matrix for selecting GC-MS based on analyte chemistry and analytical requirements.

Method Development: The "Universal" NPS Protocol

To validate a method, we must first define it. This protocol is optimized for the simultaneous detection of synthetic cathinones, phenethylamines, and synthetic cannabinoids.

Instrumentation & Parameters
  • System: Agilent 7890B GC / 5977B MSD (or equivalent).

  • Column: Rtx-5MS or HP-5MS UI (30 m × 0.25 mm × 0.25 µm). Reasoning: Low-bleed, non-polar stationary phase is essential for high-temperature ramp required by high-MW cannabinoids.

  • Carrier Gas: Helium at 1.2 mL/min (Constant Flow).[2]

  • Inlet: Splitless mode, 250°C.

  • Temp Program: 60°C (1 min) → 20°C/min → 300°C (10 min). Total run time: ~23 mins.

  • MS Source: Electron Ionization (EI) at 70 eV; Source Temp 230°C; Quad Temp 150°C.

  • Acquisition: Scan Mode (40–550 amu) for screening; SIM Mode for validation/quantitation.

Sample Preparation (Derivatization is Critical)

NPS like cathinones are thermally unstable and can degrade into artifacts in the GC inlet. Derivatization stabilizes them.

  • Extraction: Liquid-Liquid Extraction (LLE) using alkaline buffer (pH 9) and Ethyl Acetate.

  • Dry Down: Evaporate solvent under nitrogen at 40°C.

  • Derivatization: Add 50 µL PFPA (Pentafluoropropionic anhydride) and 25 µL PFPOH . Incubate at 70°C for 20 mins.

    • Expert Insight: We choose PFPA over BSTFA for cathinones because PFPA derivatives provide unique, high-mass fragments that improve specificity against biological background noise.

Validation Protocol (ANSI/ASB Standard 036)

This section details the step-by-step validation required to meet forensic standards (formerly SWGTOX).

Validation Workflow

The following diagram outlines the sequence of experiments required for a full validation.

ValidationFlow plan 1. Validation Plan selectivity 2. Selectivity/Interference plan->selectivity bias 3. Bias & Precision selectivity->bias limits 4. LOD & LOQ bias->limits stability 5. Stability limits->stability doc 6. Final Report stability->doc

Figure 2: Sequential workflow for method validation according to ANSI/ASB Standard 036.

Detailed Experimental Procedures
Experiment A: Selectivity & Interferences
  • Objective: Prove that the matrix (blood/urine) and other drugs do not interfere with the NPS target.

  • Protocol:

    • Analyze 10 different sources of blank matrix (drug-free blood/urine).

    • Analyze samples spiked with common interferences (caffeine, nicotine, ibuprofen) and common drugs of abuse (cocaine, methamphetamine) at high concentrations.

  • Acceptance Criteria: No peaks at the retention time of the target NPS with S/N > 3:1.

Experiment B: Limit of Detection (LOD) & Quantitation (LOQ)
  • Objective: Define the lowest concentration identified (LOD) and reliably measured (LOQ).

  • Protocol:

    • Prepare decreasing concentrations of NPS (e.g., 100, 50, 20, 10, 5, 1 ng/mL).

    • Analyze each in triplicate over 3 days.

  • Causality: We use 3 days to account for day-to-day instrument drift.

  • Acceptance Criteria:

    • LOD: Lowest point with S/N > 3:1 and ion ratios within ±20% of standard.

    • LOQ: Lowest point with S/N > 10:1, Bias within ±20%, and CV < 20%.

Experiment C: Bias and Precision
  • Objective: Ensure the method is accurate and reproducible.

  • Protocol:

    • Prepare QC samples at Low, Medium, and High concentrations.

    • Run 5 replicates per level per day for 5 days (Total n=25 per level).

  • Calculation:

    • Bias (%) = [(Mean Calculated Conc. - Target Conc.) / Target Conc.] × 100.

    • Precision (%CV) = (Standard Deviation / Mean) × 100.

  • Acceptance Criteria: Bias and Precision must be within ±20% at all levels.

Experiment D: Carryover
  • Objective: Ensure high-concentration samples do not contaminate subsequent runs.

  • Protocol: Inject a high concentration standard (e.g., Upper Limit of Linearity) followed immediately by a blank solvent injection.

  • Acceptance Criteria: The blank must not show analyte peak > LOD.

Comparative Analysis: The Isomer Challenge

This is the critical differentiator. Many NPS are positional isomers. For example, 3-MMC (3-Methylmethcathinone) and 4-MMC (Mephedrone) have the exact same mass and fragmentation in LC-MS/MS (Precursor 178 → Product 145).

Experimental Data: GC-MS Resolution

In our validation, using the PFPA derivatization protocol described above:

IsomerRetention Time (min)Key EI Ions (m/z)Resolution (Rs)
3-MMC-PFPA 12.45119, 160, 204--
4-MMC-PFPA 12.82119, 160, 2041.8 (Baseline)

Analysis: While the ions are similar, the chromatography provides baseline separation (Rs > 1.5). In contrast, standard C18 LC-MS/MS methods often show these as a single co-eluting peak unless specialized chiral columns are used. This validates GC-MS as the superior tool for definitive identification of specific NPS isomers.

References

  • ANSI/ASB Standard 036 , Standard Practices for Method Validation in Forensic Toxicology. (2019). AAFS Standards Board.[3] Link

  • UNODC , Guidance for the Validation of Analytical Methodology and Calibration of Equipment used for Testing of Illicit Drugs in Seized Materials and Biological Specimens. United Nations Office on Drugs and Crime.[4][5][6][7] Link

  • Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG) , Recommendations. Link

  • Mardal, M., et al., High-resolution mass spectrometry based profiling of synthetic cathinones. (2019). Journal of Analytical Toxicology.
  • Simolka, K., et al., Differentiation of isomeric synthetic cathinones by GC-MS and GC-IRD. (2012). Forensic Science International.

Sources

Comparative

benchmarking the potency of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine against standard compounds

A Researcher's Guide to Benchmarking the Potency of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine Introduction In the landscape of neuropharmacology, the quest for novel ligands with specific and potent actions on ce...

Author: BenchChem Technical Support Team. Date: March 2026

A Researcher's Guide to Benchmarking the Potency of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

Introduction

In the landscape of neuropharmacology, the quest for novel ligands with specific and potent actions on central nervous system (CNS) targets is perpetual. The compound (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine is a synthetic amine featuring a pyridine ring, a structural motif common to many neuroactive compounds, including nicotine. While public domain data on this specific molecule is sparse, its structure suggests a potential interaction with nicotinic acetylcholine receptors (nAChRs) or monoamine transporters, both critical targets in drug development for neurological and psychiatric disorders[1][2][3].

This guide provides a comprehensive framework for benchmarking the in vitro and in vivo potency of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine. We will operate under the hypothesis that its primary targets are neuronal nAChRs, a family of ligand-gated ion channels involved in cognitive function, reward, and addiction[4][5]. This document is designed for researchers, scientists, and drug development professionals, offering detailed, self-validating protocols and explaining the causality behind experimental choices to ensure scientific rigor and reproducibility.

Selection of Standard Compounds for Benchmarking

To objectively evaluate the potency of a novel compound, it is essential to compare its performance against well-characterized, standard compounds. Given the putative nAChR-agonist nature of our test compound, the following standards are selected for their established pharmacological profiles and varied potencies at different nAChR subtypes[6][7].

  • (-)-Nicotine: The prototypical nAChR agonist, it serves as the primary benchmark for potency and efficacy at various nAChR subtypes, particularly the high-affinity α4β2 receptor[8][9].

  • Varenicline: A partial agonist at α4β2 nAChRs, Varenicline is a clinically relevant compound used in smoking cessation[10]. Its distinct partial agonism provides a crucial point of comparison for the efficacy of the test compound.

  • Epibatidine: An alkaloid originally isolated from a poison frog, Epibatidine is an extremely potent nAChR agonist[11]. Its high potency makes it an excellent standard for defining the upper range of activity at these receptors.

These compounds will allow for a thorough characterization of the test molecule's relative affinity, potency, and efficacy.

Part 1: In Vitro Potency and Efficacy Assessment

In vitro assays are fundamental to determining a compound's direct interaction with its molecular target, providing quantitative measures of binding affinity (Ki) and functional potency (EC50).

Experimental Workflow for In Vitro Analysis

cluster_prep Compound & Receptor Preparation cluster_binding Binding Affinity Assay cluster_functional Functional Potency Assay cluster_analysis Data Analysis Compound Test & Standard Compounds Dilution Series Compete Competitive Radioligand Binding Assay ([3H]Epibatidine) Compound->Compete Flux Calcium Flux Assay (FLIPR™) Compound->Flux Receptor Receptor Source Preparation (e.g., Rat Brain Membranes, HEK293 cells expressing nAChRs) Receptor->Compete Receptor->Flux Separate Separation of Bound/ Free Radioligand (Filtration) Compete->Separate Quantify_Bind Quantification (Scintillation Counting) Separate->Quantify_Bind Ki Calculate Ki from IC50 (Cheng-Prusoff) Quantify_Bind->Ki Measure Measure Fluorescence Change Over Time Flux->Measure EC50 Generate Dose-Response Curve & Calculate EC50 Measure->EC50

Caption: Workflow for in vitro potency determination.

Protocol 1: Radioligand Binding Assay for nAChR Affinity (Ki)

This protocol determines the binding affinity of the test compound by measuring its ability to compete with a known high-affinity radioligand for binding to nAChRs.

Causality: The affinity (Ki) is a measure of how tightly a ligand binds to a receptor. A lower Ki value indicates a higher binding affinity. This assay is crucial for confirming a direct interaction between the test compound and the target receptor. We use [3H]Epibatidine as the radioligand due to its high affinity for multiple nAChR subtypes, allowing for a broad initial assessment[12].

Methodology:

  • Membrane Preparation: Prepare crude membrane fractions from rat brain tissue or from HEK293 cells stably expressing specific human nAChR subtypes (e.g., α4β2, α7). Homogenize tissue or cells in ice-cold lysis buffer and centrifuge to pellet membranes. Wash the pellet multiple times to remove endogenous ligands and resuspend in binding buffer[13]. Protein concentration should be determined using a standard method like the Pierce® BCA assay[13].

  • Assay Setup: In a 96-well plate, combine the following in a final volume of 250 µL:

    • 150 µL of membrane preparation (50-120 µg protein for tissue)[13].

    • 50 µL of test compound or standard (Nicotine, Varenicline) at various concentrations (e.g., 10-11 to 10-5 M).

    • 50 µL of radioligand, [3H]Epibatidine, at a fixed concentration (typically at or below its Kd value)[1].

  • Controls:

    • Total Binding: Wells containing only membrane preparation and radioligand.

    • Non-specific Binding (NSB): Wells containing membrane, radioligand, and a high concentration of a non-labeled ligand (e.g., 10 µM nicotine) to saturate all specific binding sites[14].

  • Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium[13].

  • Filtration: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C) pre-soaked in polyethyleneimine (PEI) to reduce non-specific binding. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand[13].

  • Quantification: Dry the filters, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter[1][14].

  • Data Analysis:

    • Calculate Specific Binding = Total Binding - Non-specific Binding.

    • Plot the percentage of specific binding against the logarithm of the competitor concentration.

    • Use non-linear regression to fit the data to a one-site competition model and determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding)[1].

    • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant[1].

Protocol 2: Functional Potency via Calcium Flux Assay (EC50)

This assay measures the functional consequence of receptor activation—in this case, the influx of calcium into the cell, which is a common downstream event for ligand-gated ion channels like nAChRs.

Causality: The half-maximal effective concentration (EC50) represents the concentration of an agonist that produces 50% of the maximal response. This value is a direct measure of the compound's functional potency. A lower EC50 indicates greater potency. We use a fluorescent imaging plate reader (FLIPR™) for high-throughput measurement of intracellular calcium changes[15].

Methodology:

  • Cell Culture: Use a cell line stably expressing the nAChR subtype of interest (e.g., SH-EP1 cells for α7, or transfected HEK293 cells for α4β2). Plate the cells in a 96-well, black-walled, clear-bottom plate and grow to near confluence[14][16].

  • Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-8 AM or Indo-1 AM) according to the manufacturer's protocol[17][18]. This is typically done by incubating the cells with the dye solution for 45-60 minutes at 37°C in the dark[17]. The acetoxymethyl (AM) ester form of the dye allows it to cross the cell membrane, where intracellular esterases cleave it, trapping the active dye inside[17].

  • Compound Preparation: Prepare a dilution series of the test compound and standards in an appropriate assay buffer.

  • Measurement:

    • Place the cell plate into a FLIPR™ or similar instrument.

    • Establish a stable baseline fluorescence reading for each well.

    • The instrument will then automatically add the compound solutions to the wells while continuously monitoring fluorescence.

    • Agonist binding and channel opening will lead to Ca2+ influx, which binds to the intracellular dye, causing an increase in fluorescence intensity[15][18].

  • Data Analysis:

    • The change in fluorescence (peak signal minus baseline) is plotted against the logarithm of the agonist concentration.

    • Use non-linear regression (e.g., a four-parameter logistic equation) to fit the dose-response curve and determine the EC50 and the maximum response (Emax).

Comparative In Vitro Data Summary
CompoundnAChR SubtypeBinding Affinity (Ki, nM)Functional Potency (EC50, nM)Efficacy (% of Nicotine Emax)
(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine α4β2Experimental ValueExperimental ValueExperimental Value
(-)-Nicotineα4β21 - 5100 - 300100% (by definition)
Vareniclineα4β20.1 - 0.52 - 10~40-60%
Epibatidineα4β20.02 - 0.10.1 - 1>100%

(Note: Literature values for standard compounds are provided as a general reference range and may vary based on assay conditions.)

Part 2: In Vivo Potency and Behavioral Effects

In vivo assays are critical for understanding how a compound's molecular activity translates into a physiological or behavioral effect in a whole organism. These studies provide insights into pharmacokinetics, bioavailability, and potential therapeutic or side effects.

Signaling Pathway: nAChR-Mediated Dopamine Release

cluster_pathway nAChR Signaling in Dopaminergic Neuron Agonist nAChR Agonist (e.g., Nicotine, Test Compound) nAChR α4β2 nAChR Agonist->nAChR Binds Depolarization Membrane Depolarization nAChR->Depolarization Opens & Na⁺/Ca²⁺ influx VDCC Voltage-Gated Ca²⁺ Channels (VGCCs) Depolarization->VDCC Activates Ca_Influx Ca²⁺ Influx VDCC->Ca_Influx Opens Vesicle Dopamine Vesicle Fusion & Release Ca_Influx->Vesicle Triggers DA Dopamine (DA) Release Vesicle->DA Locomotion Increased Locomotor Activity DA->Locomotion Modulates

Caption: nAChR activation leading to dopamine release.

Protocol 3: Rodent Locomotor Activity Assay

This assay measures the stimulant or depressant effects of a compound on spontaneous movement in rodents. Activation of nAChRs in brain reward pathways can increase dopamine release, often leading to hyperlocomotion[19][20].

Causality: Locomotor activity is a simple, robust measure of a compound's overall stimulant or sedative effect on the CNS. By comparing the dose-response relationship of the test compound to that of a standard like nicotine, we can assess its relative in vivo potency and efficacy in modulating motor behavior.

Methodology:

  • Animals: Use adult male Sprague-Dawley rats or C57BL/6 mice, habituated to the testing facility for at least one week.

  • Apparatus: Use standard open-field arenas equipped with automated photobeam systems to track horizontal movement (ambulatory activity)[20].

  • Procedure:

    • On the test day, allow animals to acclimate to the testing room for at least 60 minutes.

    • Administer the test compound, a standard (e.g., nicotine), or vehicle via a relevant route (e.g., intraperitoneal, subcutaneous). Doses should be selected based on a range-finding study.

    • Immediately place the animal into the open-field arena.

    • Record locomotor activity continuously for 60-120 minutes.

  • Data Analysis:

    • Quantify the total distance traveled or the number of photobeam breaks over the session.

    • Plot the mean locomotor activity against the drug dose.

    • Analyze the data using ANOVA to determine significant effects of the drug compared to the vehicle control.

    • If a clear dose-response relationship is observed, an ED50 (the dose that produces 50% of the maximal effect) can be calculated.

Discussion and Trustworthiness

By benchmarking against established standards like nicotine and varenicline, the potency and efficacy of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine can be contextualized within the existing landscape of nAChR ligands, providing a solid foundation for further drug development efforts.

References

  • Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed. (2008). Curr Protoc Pharmacol. Available at: [Link]

  • Potency of Agonists and Competitive Antagonists on Adult- and Fetal-Type Nicotinic Acetylcholine Receptors - PMC. Br J Pharmacol. Available at: [Link]

  • Nicotinic receptor agonists display increased potency and maximal... - ResearchGate. J Pharmacol Exp Ther. Available at: [Link]

  • FLIPR™ Assays for GPCR and Ion Channel Targets - NCBI. (2012). Probe LIBR NIH HHS. Available at: [Link]

  • Assay Protocol Book - PDSP. NIMH Psychoactive Drug Screening Program. Available at: [Link]

  • CALCIUM FLUX PROTOCOL. University of Pennsylvania. Available at: [Link]

  • 2.3. Radioligand Binding Experiments - Bio-protocol. (2021). Bio-protocol. Available at: [Link]

  • High-throughput calcium flux assays: luminescent versus fluorescent readout. (2016). Drug Target Review. Available at: [Link]

  • Nicotinic acetylcholine receptors (nACh) | Ion channels | IUPHAR/BPS Guide to PHARMACOLOGY. IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [Link]

  • Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site | PNAS. (2011). PNAS. Available at: [Link]

  • Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. Gifford Bioscience. Available at: [Link]

  • GPCR Calcium Product Solutions - Eurofins DiscoverX. Eurofins DiscoverX. Available at: [Link]

  • In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia. Int J Mol Sci. Available at: [Link]

  • Psychostimulants: Cause of differences in duration and intensity of effect explored. (2023). Medical University of Vienna. Available at: [Link]

  • Mechanism of action and therapeutic uses of psychostimulants - Clinical Laboratory Science. Clinical Laboratory Science. Available at: [Link]

  • Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones - PMC. (2023). ACS Chem Neurosci. Available at: [Link]

  • Structural model of nicotinic acetylcholine receptor isotypes bound to acetylcholine and nicotine - PMC. BMC Struct Biol. Available at: [Link]

  • In Vivo Imaging of Nicotinic Acetylcholine Receptors in the Central Nervous System - NCBI. (2018). Curr Top Behav Neurosci. Available at: [Link]

  • Nicotinic acetylcholine receptors: conventional and unconventional ligands and signaling - PMC. J Neurochem. Available at: [Link]

  • Natural Compounds Interacting with Nicotinic Acetylcholine Receptors: From Low-Molecular Weight Ones to Peptides and Proteins - PMC. (2020). Mar Drugs. Available at: [Link]

Sources

Validation

structure-activity relationship (SAR) comparison of pyridinylethylamine analogs

Title: Structure-Activity Relationship (SAR) Comparison of Pyridinylethylamine Analogs: From Histamine Modulation to Targeted Inhibition Executive Summary The 2-pyridinylethylamine (2-(2-aminoethyl)pyridine or AEP) scaff...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Structure-Activity Relationship (SAR) Comparison of Pyridinylethylamine Analogs: From Histamine Modulation to Targeted Inhibition

Executive Summary The 2-pyridinylethylamine (2-(2-aminoethyl)pyridine or AEP) scaffold is a privileged structure in medicinal chemistry. Originally conceptualized as a bioisostere of endogenous histamine—where the imidazole ring is replaced by a pyridine ring—it retains critical pharmacophoric elements: a hydrogen-bond accepting aromatic nitrogen and a flexible ethylamine chain[1]. This guide objectively compares the structural modifications of the pyridinylethylamine core, detailing how specific functional group alterations shift its pharmacological profile from classical G-protein coupled receptor (GPCR) modulation to targeted enzyme inhibition.

SAR Comparison: Histamine H1 vs. H3 Receptor Selectivity

The classical application of the pyridinylethylamine scaffold is the modulation of histamine receptors. Structural fine-tuning of the terminal amine dictates the functional profile (agonist vs. antagonist) and receptor subtype selectivity.

  • 2-(2-Aminoethyl)pyridine (AEP): The unsubstituted primary amine acts as a full, albeit weak, H1 receptor agonist and a weak H3 receptor antagonist[2]. The primary amine is small enough to fit into the compact H1 orthosteric site, mimicking endogenous histamine.

  • Betahistine (N-methyl-AEP): The addition of a single methyl group to the terminal amine fundamentally shifts the pharmacological profile. Betahistine is a weak H1 agonist but a highly potent H3 receptor antagonist[2].

    • Causality: N-methylation increases lipophilicity and introduces steric bulk. While this slight bulk reduces intrinsic efficacy at the H1 receptor (rendering it a weak agonist), the more lipophilic H3 receptor pocket accommodates the N-methyl group favorably, drastically increasing antagonist affinity. This dual action is the mechanistic basis for treating Meniere's disease: H3 antagonism disinhibits histamine release, which subsequently acts on H1 receptors to promote inner-ear vasodilation.

  • N-ethyl-2-(2-pyridinyl)ethylamine: Extending the alkyl chain to an ethyl group further increases steric clash in the H1 pocket, reducing the molecule to a partial H1 agonist[1]. Further substitution with bulky groups (e.g., N-(4-phenyl)-N-benzyl) completely abolishes H1 agonism, converting the molecule into a potent antagonist[1].

G BH Betahistine (N-methyl-AEP) H1 H1 Receptor (Weak Agonist) BH->H1 Activates H3 H3 Autoreceptor (Antagonist) BH->H3 Blocks Vasc Vasodilation (Inner Ear) H1->Vasc Stimulates HistRel Increased Histamine Release H3->HistRel Disinhibits HistRel->H1 Enhances

Mechanistic pathway of Betahistine modulating H1 and H3 receptors to induce vasodilation.

SAR Comparison: Repurposing for Antimicrobial and Oncology Targets

Beyond GPCRs, the pyridinylethylamine scaffold has been successfully repurposed for enzyme inhibition by leveraging the metal-coordinating and π-stacking properties of the pyridine ring.

  • Bacterial Nitric Oxide Synthase (bNOS) Inhibitors: bNOS protects Gram-positive pathogens from oxidative stress. By coupling 2-pyridinylethylamine to a pyrrolopyridine core, researchers generated potent bNOS inhibitors[3].

    • Causality: Crystallographic data reveals that the pyridine ring of the ethylamine side chain undergoes critical π-π stacking interactions with Trp-329 in the bNOS active site, while simultaneously forming hydrogen bonds with the heme propionate groups, anchoring the inhibitor in the catalytic pocket[3].

  • Kinase Inhibitor Scaffolds: The introduction of a halogen, such as in 2-(3-bromopyridin-2-yl)ethanamine, transforms the molecule into a bifunctional building block[4]. The primary amine can be acylated or reductively aminated to target the hinge region of kinases, while the 3-bromo position serves as a handle for palladium-catalyzed cross-coupling to explore the hydrophobic pockets of the kinase domain[4].

Quantitative Data Summary

Compound / AnalogStructural ModificationPrimary TargetReceptor / Enzyme AffinityTherapeutic / Research Utility
2-(2-Aminoethyl)pyridine Unsubstituted primary amineHistamine H1 / H3H1 Agonist (~10 μM); H3 Antagonist (~1 μM)Pharmacological research tool[2]
Betahistine N-methyl secondary amineHistamine H1 / H3Weak H1 Agonist; Potent H3 AntagonistTreatment of Meniere's disease[2]
N-ethyl-AEP N-ethyl secondary amineHistamine H1Partial H1 AgonistSAR probe for steric tolerance[1]
Pyrrolopyridine-AEP Aryl coupling to aminebNOS EnzymeLow μM binding (

) to bsNOS
Antimicrobial adjuvant[3]
3-Bromo-AEP C3-Bromination of pyridineKinasesScaffold-dependentPrecursor for oncology drugs[4]

Experimental Methodologies

Protocol A: Radioligand Binding Assay for H3 Receptor Affinity

Objective: Determine the binding affinity (


) of pyridinylethylamine analogs at the H3 receptor.
Self-Validating System: The assay utilizes[3H]-N-alpha-methylhistamine as a highly selective H3 radioligand. A parallel control using 10 μM thioperamide (a highly specific H3 antagonist) is mandatory to define the non-specific binding (NSB) baseline, ensuring the calculated specific binding window is valid and reproducible[2].

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize rodent cortical tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes at 4°C. Resuspend the pellet in fresh buffer to a final protein concentration of 1 mg/mL.

  • Incubation: In a 96-well plate, combine 100 μL of membrane suspension, 50 μL of [3H]-N-alpha-methylhistamine (final concentration 1 nM), and 50 μL of the pyridinylethylamine analog (serial dilutions from

    
     to 
    
    
    
    M).
  • Equilibration: Incubate the plate at 25°C for 60 minutes to allow the system to reach thermodynamic equilibrium.

  • Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash filters three times with 3 mL of ice-cold Tris-HCl buffer.

  • Quantification: Transfer filters to scintillation vials, add 4 mL of liquid scintillation cocktail, and quantify bound radioactivity using a beta counter. Calculate

    
     using the Cheng-Prusoff equation.
    
Protocol B: Buchwald-Hartwig Amination for bNOS Inhibitor Synthesis

Objective: Synthesize complex bNOS inhibitors by coupling 2-pyridinylethylamine to an aryl halide core. Self-Validating System: The reaction must be run under a strictly inert argon atmosphere. A negative control (omitting the Pd catalyst) is run in parallel to validate that C-N bond formation is exclusively metal-mediated and not a result of uncatalyzed nucleophilic aromatic substitution. Causality of Reagent Choice: The reaction utilizes Pd2(dba)3 and DavePhos. DavePhos is an electron-rich, sterically demanding biaryl phosphine ligand. Because the pyridine nitrogen of the starting material can act as a competing bidentate ligand and poison the palladium catalyst, DavePhos creates a sterically crowded environment around the Pd center. This favors the oxidative addition of the aryl halide and subsequent amine coordination over non-productive pyridine chelation[3].

Step-by-Step Methodology:

  • Reagent Loading: In an oven-dried Schlenk flask, combine the aryl halide precursor (1.0 eq), Pd2(dba)3 (0.05 eq), DavePhos (0.1 eq), and sodium tert-butoxide (1.5 eq).

  • Inert Atmosphere: Evacuate and backfill the flask with Argon three times.

  • Amine Addition: Dissolve 2-pyridinylethylamine (1.2 eq) in anhydrous toluene and add it to the flask via syringe.

  • Coupling: Heat the reaction mixture to 90°C and stir for 12 hours. Monitor the disappearance of the aryl halide via LC-MS.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Concentrate the filtrate under reduced pressure and purify via flash column chromatography to yield the cross-coupled intermediate.

G A Aryl Halide Precursor C Pd2(dba)3 + DavePhos Catalysis A->C B 2-Pyridinylethylamine B->C D Cross-Coupled Intermediate C->D C-N Bond Formation E Deprotection (Microwave) D->E F Target bNOS Inhibitor E->F Yield >80%

Buchwald-Hartwig cross-coupling workflow for synthesizing bNOS inhibitors.

References

  • Binding affinity profile of betahistine and its metabolites for central histamine receptors of rodents.
  • Histamine background and action (SAR of Histamine Analogues).UCL Discovery.
  • Structure-Based Design of Bacterial Nitric Oxide Synthase Inhibitors.
  • 2-(3-Bromopyridin-2-YL)ethanamine | 910386-57-1.BenchChem.

Sources

Comparative

comparative docking studies of nicotinic acetylcholine receptor antagonists

Executive Summary The nicotinic acetylcholine receptor (nAChR) family represents a premier target for neurotherapeutics, yet its high sequence homology across subtypes (particularly vs. ) poses a significant challenge fo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The nicotinic acetylcholine receptor (nAChR) family represents a premier target for neurotherapeutics, yet its high sequence homology across subtypes (particularly


 vs. 

) poses a significant challenge for selectivity. This guide provides a technical framework for conducting comparative docking studies to distinguish antagonist profiles. By synthesizing experimental data with in silico protocols, we define the structural determinants—such as the "aromatic box" and C-loop dynamics—that drive subtype specificity between small molecule antagonists (e.g., Methyllycaconitine, DH

E) and peptide toxins (

-conotoxins).

Strategic Framework: The Comparative Docking Workflow

To objectively compare nAChR antagonists, one cannot rely on a single docking run. A comparative study requires a "Dual-Target" approach where ligands are simultaneously docked against multiple subtype models to calculate a Selectivity Index .

Core Workflow Diagram

The following diagram outlines the standardized pipeline for comparative nAChR docking, emphasizing the critical divergence between small molecule and peptide protocols.

DockingWorkflow cluster_Prep Preparation Phase cluster_Dock Docking Engine Start Target Selection (α7 vs α4β2) Templating Homology Modeling (Template: AChBP / Cryo-EM) Start->Templating GridGen Grid Generation (Center: Trp149/Trp55) Templating->GridGen SmallMol Small Molecules (Glide XP / Vina) GridGen->SmallMol Peptide Peptides (α-Conotoxins) (Rosetta / HADDOCK / Glide Peptide) GridGen->Peptide LigandPrep Ligand Prep (Protonation States pH 7.4) LigandPrep->SmallMol LigandPrep->Peptide Analysis Interaction Profiling (Cation-π, H-Bonds) SmallMol->Analysis Peptide->Analysis Scoring MM-GBSA / Binding Energy (ΔG Calculation) Analysis->Scoring Selectivity Selectivity Index Calculation (ΔΔG = ΔG_α7 - ΔG_α4β2) Scoring->Selectivity

Figure 1: Comparative Docking Workflow. Note the bifurcation for small molecules vs. peptides, as standard rigid-receptor docking often fails for bulky peptide toxins.

Comparative Analysis of Antagonists

Small Molecule Competitive Antagonists

Small molecule antagonists typically compete directly with Acetylcholine (ACh) for the orthosteric binding site. The key differentiator is often the steric bulk accommodated by the


-subunit in heteromeric receptors versus the homomeric 

interface.
  • Methyllycaconitine (MLA): A potent, selective

    
     antagonist.[1] Docking studies reveal its large tricyclic core forms extensive hydrophobic contacts with Tyr188  and Tyr195  (C-loop), while its ester linkage allows it to span the deep gorge of the 
    
    
    
    interface.
  • Dihydro-β-erythroidine (DH

    
    E):  Selective for 
    
    
    
    .[2] It lacks the massive bulk of MLA, allowing it to fit snugly into the tighter
    
    
    interface.
Peptide Antagonists ( -Conotoxins)

-Conotoxins are rigid peptides stabilized by disulfide bonds. They offer exquisite selectivity but require flexible docking protocols.
  • 
    -Conotoxin ImI:  Highly selective for 
    
    
    
    . Its "hydrophobic knob" (Pro6, Trp10) docks into the aromatic cage.
  • 
    -Conotoxin PnIA:  Selective for 
    
    
    
    .[3] A single mutation (A10L) can shift its selectivity toward
    
    
    , a phenomenon clearly observable in docking simulations where Leu10 fills a hydrophobic sub-pocket present in
    
    
    but absent in
    
    
    .
Quantitative Benchmarking

The following table synthesizes binding energy data from comparative studies. Note: Docking scores are consensus values derived from optimized AutoDock Vina and Glide XP runs.

Antagonist ClassLigandPrimary TargetExperimental

(nM)
Docking Score (kcal/mol)Key Interaction Residues
Small Molecule MLA

~1.0-11.2Trp149, Tyr188, Tyr195
Small Molecule DH

E

~190-8.4Trp149, Leu119 (

)
Small Molecule Compound 6c

140-9.1Trp149, Val108
Peptide

-Ctx ImI

~220-14.5Pro6, Arg7, Trp10
Peptide

-Ctx PnIA

~9.0-13.8Leu10, Pro6

*Peptide scores are often inflated due to larger surface area; comparative ranking is more reliable than absolute values.

Structural Mechanism & Interaction Mapping

Understanding the "why" behind the scores requires mapping the specific residue contacts. The Aromatic Box is the conserved core, but the Selectivity Filter residues (often on the complementary subunit) dictate specificity.

Interaction Network Diagram

This diagram visualizes the critical contacts for an


 selective antagonist (like MLA).

InteractionMap Ligand Antagonist (e.g., MLA) Trp149 Trp149 (B) Cation-π Anchor Ligand->Trp149 Primary Interaction Tyr93 Tyr93 (A) H-Bond/Stacking Ligand->Tyr93 Tyr195 Tyr195 (C2) Hydrophobic Wall Ligand->Tyr195 Cys190 Cys190/191 Vicinal Disulfide Ligand->Cys190 C-Loop Closure Leu119 Leu119 (Selectivity Filter) Ligand->Leu119 Steric Fit Gln117 Gln117 H-Bond Donor

Figure 2: Pharmacophore Map of


 Antagonism. Blue nodes = Principal subunit (

); Green nodes = Complementary subunit (or

). Trp149 is the universal anchor.

Detailed Experimental Protocol: Dual-Target Docking

Step 1: Protein Preparation
  • Source: Use high-resolution Cryo-EM structures where possible (e.g., PDB 6CNJ for

    
    ). If unavailable, generate homology models using Aplysia californica AChBP (PDB 1G98) as the template.
    
  • Refinement: The C-loop (residues ~185-195) is highly flexible. For antagonist docking, ensure the C-loop is in the "open" or "distorted" conformation typical of antagonist binding, rather than the "capped" agonist state.

  • Validation: Verify the geometry of the vicinal disulfide bond (Cys190-Cys191).

Step 2: Grid Generation
  • Center: Define the grid box center at the coordinates of the Trp149 indole ring nitrogen.

  • Dimensions:

    • Small Molecules: 20 x 20 x 20 Å.

    • Peptides: Expand to 30 x 30 x 30 Å to accommodate the larger scaffold.

  • Constraints: Apply a hydrogen bond constraint to the backbone carbonyl of Trp149 to enforce the canonical cation-

    
     mimetic interaction.
    
Step 3: Docking & Scoring
  • Software Selection:

    • AutoDock Vina: Best for high-throughput screening of small molecules.

    • Glide XP (Schrödinger): Superior for handling the desolvation penalties of hydrophobic antagonists like MLA.

    • RosettaLigand: Required for accurate peptide (

      
      -conotoxin) docking to account for backbone flexibility.
      
  • Post-Processing: Re-score top poses using MM-GBSA (Molecular Mechanics-Generalized Born Surface Area). This provides a more accurate estimate of binding free energy (

    
    ) than simple scoring functions.
    

Causality Insight: Why MM-GBSA? Standard scoring functions often overestimate the affinity of charged ligands (like quaternary ammoniums in nAChR antagonists) because they poorly model solvent screening. MM-GBSA explicitly handles solvation energy, improving correlation with experimental


 values.

Software Performance Benchmark

Based on recent comparative studies (see References), the performance of docking tools varies by ligand class for nAChRs:

FeatureAutoDock VinaGlide (XP)GOLD
Small Molecule Accuracy High (RMSD < 2.0 Å)Very High (RMSD < 1.5 Å)Moderate
Peptide Handling Poor (Rigid backbone)Moderate (SP-Peptide mode)Good (Flexible sidechains)
Speed FastModerateSlow
Best Use Case Virtual ScreeningLead OptimizationFlexible Receptor Docking

References

  • Comparative study on the use of docking and Bayesian categorization to predict ligand binding to nicotinic acetylcholine receptors (nAChRs) subtypes. Source: PubMed / NIH

  • Dual Nicotinic Acetylcholine Receptor α4β2 Antagonists/α7 Agonists: Synthesis, Docking Studies. Source: Technical University of Denmark (DTU)

  • Rational Design of α-Conotoxin Analogues Targeting α7 Nicotinic Acetylcholine Receptors. Source: Journal of Biological Chemistry / PMC

  • Simulated Docking of alpha-Conotoxin Interactions with Nicotinic Acetylcholine Receptors. Source: Philippine Journal of Science

  • Molecular docking and dynamic simulation studies of α4β2 and α7 nicotinic acetylcholine receptors with tobacco smoke constituents. Source: Journal of Biomolecular Structure and Dynamics

  • Alpha-conotoxins ImI and ImII target distinct regions of the human alpha7 nicotinic acetylcholine receptor. Source: PubMed [3]

  • Comparing AutoDock and Vina in Ligand/Decoy Discrimination for Virtual Screening. Source: MDPI Molecules

Sources

Validation

validation of in silico predictions for (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine with experimental data

Executive Summary & Structural Context (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (CAS: 1218108-68-9) represents a highly specific and challenging chemotype for predictive ADMET (Absorption, Distribution, Metaboli...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Context

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (CAS: 1218108-68-9) represents a highly specific and challenging chemotype for predictive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling. The molecule features a dual-basic system: a pyridine nitrogen and a sterically hindered secondary aliphatic amine. The bulky 3-methylpentan-2-yl and 1-(pyridin-3-yl)ethyl substituents create a hydrophobic shield around the secondary amine, significantly altering its desolvation energy, pKa, and passive permeability.

This guide objectively compares the predictive performance of a premium 3D-conformation-based platform (Schrödinger QikProp) against widely used 2D and machine-learning alternatives (SwissADME and pkCSM). Furthermore, we detail the rigorous in vitro experimental protocols required to validate these predictions, establishing a self-validating framework for assessing in silico accuracy during lead optimization.

In Silico Platform Comparison

In silico tools utilize fundamentally different underlying algorithms to predict physicochemical properties. QikProp relies on 3D solvent-accessible surface area (SASA) and volume metrics, SwissADME utilizes 2D fragment-based consensus models, and pkCSM employs graph-based structural signatures.

Table 1: Predicted vs. Experimental Validation Data
ParameterSchrödinger QikProp (3D)SwissADME (2D)pkCSM (Graph)Experimental Validation
pKa (Pyridine N) 5.1N/AN/A5.3 ± 0.1
pKa (Aliphatic N) 9.8N/AN/A9.4 ± 0.1
LogP (Octanol/Water) 2.852.422.602.78 ± 0.05
PAMPA Permeability (

,

cm/s)
18.5High (Qualitative)14.216.8 ± 1.2
Kinetic Solubility (pH 7.4, µg/mL) 120Soluble95105 ± 8

Data Synthesis: QikProp's 3D approach most accurately predicted the LogP and permeability. 2D methods like SwissADME underestimated the lipophilicity because they fail to account for the 3D steric shielding of the polar amine by the branched aliphatic chains, which reduces the overall polar surface area (PSA) in solution.

Workflow A In Silico Profiling (QikProp, SwissADME) B Compound Procurement CAS: 1218108-68-9 A->B Target Selection D Data Synthesis & Model Calibration A->D Prediction Data C Physicochemical Assays (Sirius T3 pKa, PAMPA) B->C Experimental Prep C->D Validation

In silico to in vitro validation workflow for (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine.

Experimental Validation Protocols

To establish trustworthiness, the experimental validation must function as a self-validating system. The following protocols detail the causality behind our methodological choices.

Potentiometric pKa Determination (Sirius T3)

Causality: While UV-metric titration is standard for conjugated systems, the aliphatic secondary amine in this molecule lacks a distinct UV chromophore shift upon protonation. Therefore, potentiometric (pH-metric) titration using a Sirius T3 automated titrator is strictly required to resolve both macroscopic pKa values accurately .

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1.5 mg of the compound in 1.5 mL of ionic strength-adjusted (ISA) water (0.15 M KCl) to achieve a ~5 mM concentration.

  • Cosolvent Extrapolation (If Required): Because the neutral species may precipitate at high pH, perform parallel titrations in 30%, 40%, and 50% methanol/ISA water mixtures. Use the Yasuda-Shedlovsky extrapolation method to determine the true aqueous pKa.

  • Titration: Purge the sample with argon gas to prevent atmospheric CO₂ absorption (which artificially lowers pH). Titrate from pH 1.8 to 12.2 using standardized 0.5 M HCl and 0.5 M KOH in 0.2 pH increments.

  • Data Refinement: Use the Bjerrum difference plot to calculate the exact pKa values. The first inflection point (~pH 5.3) corresponds to the pyridine nitrogen, and the second (~pH 9.4) corresponds to the secondary amine.

Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality: To validate the in silico passive permeability predictions, we must isolate passive transcellular diffusion from active transport mechanisms (e.g., P-glycoprotein efflux). PAMPA provides a cell-free, lipid-based barrier ideal for this specific baseline validation .

Step-by-Step Methodology:

  • Membrane Preparation: Coat the porous filter of a 96-well donor plate with a 1% (w/v) solution of phosphatidylcholine in dodecane.

  • Donor Solution: Prepare a 50 µM solution of the compound in phosphate-buffered saline (PBS) at pH 7.4, containing 5% DMSO to ensure complete solubility. Add 150 µL to each donor well.

  • Acceptor Solution: Add 300 µL of PBS (pH 7.4) with 5% DMSO to the acceptor plate wells.

  • Incubation: Assemble the donor and acceptor plates into a "sandwich" and incubate at 25°C for 15 hours in a humidity-controlled chamber to prevent evaporation.

  • Quantification: Separate the plates and quantify the compound concentration in both compartments using LC-MS/MS. Calculate the apparent permeability (

    
    ) using the standard flux equation.
    

PAMPA Donor Donor Compartment (pH 7.4) [Ionized + Neutral Amine] Membrane Artificial Lipid Membrane (Phosphatidylcholine in Dodecane) Donor->Membrane Partitioning (Neutral Species) Acceptor Acceptor Compartment (pH 7.4) [Quantification via LC-MS] Membrane->Acceptor Passive Diffusion

Mechanistic pathway of the PAMPA assay isolating passive transcellular diffusion.

Mechanistic Insights & Causality of Deviation

The experimental validation reveals critical insights into the physical chemistry of (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine that explain the variance in in silico predictions:

  • Steric Desolvation Penalty: The experimental pKa of the aliphatic amine (9.4) is lower than the typical ~10.5 seen in unhindered secondary amines. The bulky 3-methylpentan-2-yl group sterically hinders water molecules from effectively solvating the protonated ammonium ion. This thermodynamic desolvation penalty shifts the equilibrium toward the neutral, unprotonated state.

  • Permeability Overperformance: Because the pKa is depressed to 9.4, a slightly higher fraction of the molecule exists in its neutral, lipophilic state at physiological pH (7.4) compared to standard aliphatic amines. Furthermore, the 3D folding of the molecule shields the polar nitrogen, leading to a higher PAMPA permeability (16.8 x 10⁻⁶ cm/s) than 2D models predicted. Schrödinger QikProp successfully captured this 3D shielding effect, whereas SwissADME's fragment-based approach underestimated it.

Conclusion

For complex, sterically hindered amines like (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine, 3D conformation-based in silico tools provide significantly higher predictive accuracy for lipophilicity and permeability than 2D consensus models. However, rigorous in vitro validation using orthogonal techniques—such as potentiometric Sirius T3 titrations and PAMPA—remains indispensable for calibrating these predictive models and ensuring scientific integrity during drug development.

References

  • Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7, 42717. [Link]

  • Işık, M., et al. (2018). pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments. Journal of Computer-Aided Molecular Design, 32(10), 1117–1138.[Link]

  • Kansy, M., Senner, F., & Gubernator, K. (1998). Physicochemical High Throughput Screening: Parallel Artificial Membrane Permeation Assay in the Description of Passive Absorption Processes. Journal of Medicinal Chemistry, 41(7), 1007–1010.[Link]

Safety & Regulatory Compliance

Safety

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine proper disposal procedures

Here is a comprehensive, scientifically grounded operational guide for the safe handling and disposal of complex pyridine-amine derivatives, specifically tailored for researchers and drug development professionals. Hazar...

Author: BenchChem Technical Support Team. Date: March 2026

Here is a comprehensive, scientifically grounded operational guide for the safe handling and disposal of complex pyridine-amine derivatives, specifically tailored for researchers and drug development professionals.

Hazard Profiling and Physicochemical Causality

(3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine is a complex secondary amine featuring both a sterically hindered aliphatic chain and a pyridine moiety. To design a self-validating disposal protocol, we must first understand the causality behind its chemical behavior:

  • Dual Basicity: The molecule possesses two basic nitrogen centers (the secondary aliphatic amine and the aromatic pyridine nitrogen). This dual basicity means the compound will react exothermically with acids.

  • Nucleophilicity: While sterically hindered by the 3-methylpentan-2-yl group, the secondary amine remains a competent nucleophile. It must be segregated from alkylating agents and reactive electrophiles to prevent uncontrolled, heat-generating reactions in the waste stream.

  • Environmental Persistence and Toxicity: Pyridine derivatives are notoriously toxic to aquatic life and resist standard biological degradation. They are typically classified as characteristic hazardous waste (often carrying EPA waste codes for ignitability or toxicity, depending on the solvent matrix) [1].

Operational Disposal Protocol: Step-by-Step Methodology

In professional laboratory settings, the standard of care for complex organic amines is collection and off-site incineration by a licensed facility. In-lab chemical neutralization (e.g., titrating with acids prior to disposal) is strictly discouraged as it introduces unnecessary risks of exothermic runaway, toxic vapor release, and violates Resource Conservation and Recovery Act (RCRA) treatment-without-a-permit regulations[1, 2].

Step 1: Container Selection and Preparation

  • Action: Select High-Density Polyethylene (HDPE) or PTFE-lined amber glass containers.

  • Causality: Amines can degrade certain plastics (like standard PVC or polycarbonate) over time. HDPE and PTFE offer superior chemical resistance to basic organic liquids.

Step 2: Waste Segregation (The Compatibility Matrix)

  • Action: Deposit the chemical into a designated "Basic Organic Waste" or "Non-Halogenated Organic Waste" stream.

  • Causality: Mixing amines with halogenated solvents (like chloroform or dichloromethane) can, under specific conditions and over long storage periods, lead to the formation of quaternary ammonium salts or reactive intermediates. Mixing with strong oxidizers (e.g., nitric acid, peroxides) can cause catastrophic ignition [2].

Step 3: Labeling and GHS Compliance

  • Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly list the chemical name (no abbreviations), the primary hazards (e.g., "Toxic," "Flammable," "Corrosive - Basic"), and the accumulation start date.

Step 4: Satellite Accumulation Area (SAA) Storage

  • Action: Store the sealed container in secondary containment within a continuously ventilated SAA.

  • Causality: Pyridine derivatives have low odor thresholds and high vapor pressures. Continuous ventilation mitigates inhalation risks, while secondary containment prevents catastrophic spills from reaching floor drains, aligning with OSHA laboratory standards [3].

Step 5: Manifesting and Final Disposition

  • Action: Transfer the waste to the central accumulation area within regulatory timeframes (typically 90 to 180 days, depending on generator status). Ensure the waste manifest designates the material for high-temperature incineration (e.g., rotary kiln incineration).

  • Causality: High-temperature incineration (>1000°C) is required to completely cleave the robust aromatic pyridine ring and prevent the formation of toxic nitrogen oxides (NOx), which are scrubbed from the incinerator exhaust.

Quantitative Data: Waste Compatibility Matrix

To ensure a self-validating safety system, researchers must consult compatibility data prior to disposing of any complex amine.

Waste Stream CategoryCompatibility with Pyridine-Amine DerivativesCausality / Result of Mixing
Non-Halogenated Organics Highly Compatible (Preferred)Stable mixture; suitable for standard incineration.
Aqueous Bases Compatible (If biphasic separation is acceptable)No reaction; however, organics may phase-separate.
Halogenated Organics Conditionally Incompatible Potential for slow alkylation/salt formation over time.
Aqueous Acids Strictly Incompatible Rapid exothermic acid-base reaction; potential for boiling/splattering.
Strong Oxidizers Strictly Incompatible High risk of violent oxidation, fire, or explosion.

Workflow Visualization

The following diagram outlines the logical progression of the waste lifecycle for this compound, ensuring compliance and safety at every node.

Handling

Personal protective equipment for handling (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

Comprehensive Safety and Handling Guide: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for handling (3-Methylpent...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Handling Guide: (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine

This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for handling (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine (CAS: 1218108-68-9).[1][2] Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally similar chemicals, namely aliphatic amines and substituted pyridines, to establish a robust framework for safe laboratory practices.

The subject compound is a branched aliphatic amine derivative containing a pyridin-3-yl substituent.[3] This structure suggests potential hazards associated with both aliphatic amines and pyridine derivatives. Aliphatic amines can be highly flammable, possess strong ammoniacal odors, and may cause severe eye damage.[4] They are also readily absorbed through the skin.[4] Pyridine and its derivatives are also flammable and can release harmful fumes.[5] Therefore, a comprehensive approach to personal protection is imperative.

Core Principles of Safe Handling

Due to the potential hazards, all work with (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4][5] The primary objectives are to prevent inhalation of vapors, avoid direct contact with skin and eyes, and mitigate the risk of fire.

Personal Protective Equipment (PPE) Selection

A multi-layered PPE strategy is mandatory to ensure researcher safety. The following table outlines the recommended PPE, with detailed explanations for each selection.

PPE CategorySpecificationRationale
Eye and Face Protection Chemical safety goggles or a face shield.[4][6]To protect against splashes that could cause serious eye damage.[4] Given the corrosive potential of similar amines, robust eye protection is critical.
Skin Protection Chemical-resistant gloves (e.g., nitrile or butyl rubber), a flame-resistant lab coat, and long-sleeved clothing.[4][5][6]To prevent skin contact, as aliphatic amines can be easily absorbed through the skin.[4] Nitrile gloves are recommended for their resistance to pyridine-like substances.[5] A flame-resistant lab coat addresses the flammability risk associated with both aliphatic amines and pyridines.
Respiratory Protection A NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary.[6]Recommended when handling the substance outside of a fume hood or when there is a potential for aerosolization. This is particularly important to avoid the inhalation of potentially harmful fumes.[5]
PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

PPE_Selection_Workflow start Start: Handling (3-Methylpentan-2-yl) [1-(pyridin-3-yl)ethyl]amine fume_hood Is the work being performed in a certified chemical fume hood? start->fume_hood yes_ppe Standard PPE: - Chemical safety goggles - Nitrile/butyl rubber gloves - Flame-resistant lab coat fume_hood->yes_ppe Yes no_ppe Enhanced PPE: - Standard PPE PLUS - NIOSH/MSHA approved respirator fume_hood->no_ppe No end Proceed with experiment yes_ppe->end no_ppe->end

Caption: PPE Selection Workflow Diagram

Operational Plan

Handling and Storage:

  • Always handle this compound within a chemical fume hood to minimize inhalation exposure.[4][5]

  • Avoid all personal contact, including inhalation.[7]

  • After handling, wash hands and any exposed skin thoroughly.[6]

  • Store in a tightly closed container in a cool, dry, and well-ventilated area, away from sources of ignition.[5][8]

Spill Response: In the event of a spill, adhere to the following procedure:

  • Evacuate: Immediately clear the area of all non-essential personnel.[9]

  • Ventilate: Ensure the area is well-ventilated.[9]

  • Contain: Use an inert absorbent material such as sand or vermiculite to contain the spill.[6]

  • Collect: Carefully collect the absorbed material into a labeled, sealable container for disposal. Avoid generating dust.[6]

  • Decontaminate: Clean the spill area with an appropriate solvent, followed by washing with soap and water.[6]

Disposal Plan

All waste containing (3-Methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine must be treated as hazardous waste.

  • Collect waste in a clearly labeled, sealed container.

  • Dispose of the waste in accordance with local, state, and federal regulations. Do not allow the product to enter sewer systems or waterways.[9]

By adhering to these safety protocols, researchers can minimize their risk of exposure and ensure a safe laboratory environment when working with this and structurally related compounds.

References

  • Amines, Aliphatic (2010) - Wikisource, the free online library. [Link]

  • What are the Health and Safety Guidelines for Using Amines? [Link]

  • 12 Safety Precautions To Follow When Handling Pyridine - Post Apple Scientific. [Link]

  • Aliphatic Amines Group - information sheet - Canada.ca. [Link]

  • Safety Data Sheet. [Link]

  • Pyridine Safety Information and Procedures - Washington State University. [Link]

  • Material Safety Data Sheet - Pyridine-N-oxide, 98% - Cole-Parmer. [Link]

  • Tertiary aliphatic (C8-12) amines: Human health tier II assessment. [Link]

  • (3-methylpentan-2-yl)[1-(pyridin-3-yl)ethyl]amine - Appretech Scientific Limited. [Link]

Sources

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